Copper(II) acetate, anhydrous

Core Science & Biosynthesis

Synthesis of Anhydrous Copper(II) Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of anhydrous copper(II) acetate (B1210297) from its monohydrate precursor. This document details established experimental protocols, presents key quantitative data in a structured format, and includes visualizations of the synthetic workflows. The information herein is intended to equip researchers and professionals in the fields of chemistry and drug development with the necessary knowledge to confidently prepare and characterize anhydrous copper(II) acetate for their specific applications.

Introduction

Copper(II) acetate, in its anhydrous form, serves as a versatile reagent and catalyst in a multitude of chemical transformations, including organic synthesis and materials science. The commercially available form is typically the monohydrate (Cu(CH₃COO)₂·H₂O), a blue-green crystalline solid.[1][2] For many applications, the presence of water can interfere with reaction pathways or alter product selectivity, necessitating the use of the anhydrous, dark green solid form.[1][2] This guide outlines the two primary methods for the dehydration of copper(II) acetate monohydrate: thermal dehydration and chemical dehydration using acetic anhydride (B1165640).

Synthesis Methodologies

Two principal methods are employed for the synthesis of anhydrous copper(II) acetate from its monohydrate: thermal dehydration and chemical dehydration. The choice of method may depend on the available equipment, desired purity, and scale of the synthesis.

Thermal Dehydration

Thermal dehydration involves the removal of the water of hydration by heating the copper(II) acetate monohydrate. This process can be conducted under atmospheric pressure or under vacuum to facilitate the removal of water at a lower temperature.

Experimental Protocol:

• Preparation: Place a known quantity of finely ground copper(II) acetate monohydrate into a suitable drying vessel, such as a round-bottom flask or a drying pistol.

• Heating:

  • Under Vacuum: Heat the sample at 100 °C under a vacuum.[1] The specific vacuum pressure should be sufficient to lower the boiling point of water. A pressure of 2.4 x 10⁻² torr has been used in related freeze-drying processes.[3]

  • In Air: Heat the sample in a furnace or oven. The dehydration in air typically occurs in the temperature range of 100-190 °C.[3][4] One study observed the dehydration process to occur between 25-225 °C.[3][4]

• Monitoring: The progress of the dehydration can be monitored by observing the color change of the solid from blue-green to dark green. For quantitative assessment, the dehydration can be monitored by weight loss until a constant weight is achieved, corresponding to the theoretical weight loss of the water molecule.

• Completion and Storage: Once the dehydration is complete, allow the anhydrous copper(II) acetate to cool to room temperature in a desiccator to prevent rehydration. Store the final product in a tightly sealed container in a dry environment.

Logical Workflow for Thermal Dehydration:

Caption: Workflow for the synthesis of anhydrous copper(II) acetate via thermal dehydration.

Chemical Dehydration with Acetic Anhydride

Chemical dehydration offers an alternative method for preparing anhydrous copper(II) acetate. Acetic anhydride is a powerful dehydrating agent that reacts with the water of hydration.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend copper(II) acetate monohydrate in acetic anhydride.

• Reflux: Heat the mixture to reflux. The acetic anhydride will react with the water of hydration.

• Isolation: After the reaction is complete (indicated by the formation of a dark green solid), cool the mixture to room temperature.

• Washing: Filter the solid product and wash it with diethyl ether to remove any residual acetic anhydride and acetic acid.[5]

• Drying and Storage: Dry the resulting anhydrous copper(II) acetate under vacuum to remove the ether. Store the final product in a desiccator.

Logical Workflow for Chemical Dehydration:

Caption: Workflow for the synthesis of anhydrous copper(II) acetate using acetic anhydride.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the synthesis and characterization of anhydrous copper(II) acetate.

Table 1: Physicochemical Properties

Property	Copper(II) Acetate Monohydrate	Anhydrous Copper(II) Acetate	Reference(s)
Molecular Formula	Cu(CH₃COO)₂·H₂O	Cu(CH₃COO)₂	[2]
Molar Mass	199.65 g/mol	181.63 g/mol	[1][2]
Appearance	Blue-green crystalline solid	Dark green crystalline solid	[1][2]
Melting Point	Decomposes	115 °C (decomposes)	[2]
Density	1.882 g/cm³	Not specified	[1]

Table 2: Synthesis Parameters

Parameter	Thermal Dehydration (in Air)	Thermal Dehydration (Vacuum)	Chemical Dehydration	Reference(s)
Temperature	100-225 °C	100 °C	Reflux	[1][3][4]
Pressure	Atmospheric	Vacuum	Atmospheric	[1]
Reagent	None	None	Acetic Anhydride	[5]
Washing Solvent	None	None	Diethyl Ether	[5]

Characterization

The successful synthesis of anhydrous copper(II) acetate can be confirmed through various analytical techniques.

Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and to confirm the removal of water. For copper(II) acetate monohydrate, a weight loss corresponding to the theoretical percentage of water (9.02%) is expected upon heating. Experimental results show a weight loss of approximately 8.28% to 11.9% in the range of 100-190 °C, which is attributed to dehydration.[3][6]

Differential Scanning Calorimetry (DSC)

DSC can be used to observe the endothermic process of dehydration. For copper(II) acetate monohydrate, an endothermic peak is observed around 145 °C, corresponding to the dehydration process.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool to monitor the dehydration process. The key spectral change is the disappearance of the broad absorption band in the region of 3200-3500 cm⁻¹, which is characteristic of the O-H stretching vibrations of the water molecule in the monohydrate.[6] The absorption peak around 3375 cm⁻¹ disappears at temperatures above 100 °C, indicating the removal of water.[6]

Table 3: Key FTIR Peak Assignments

Wavenumber (cm⁻¹)	Assignment	Monohydrate	Anhydrous	Reference(s)
~3200-3500	O-H stretch (water)	Present (broad)	Absent	[6]
~1609	Asymmetric C=O stretch	Present	Present
~1437	Symmetric C=O stretch	Present	Present

X-ray Diffraction (XRD)

XRD analysis confirms the change in the crystalline structure upon dehydration. The diffraction pattern of the anhydrous copper(II) acetate will be distinct from that of the monohydrate. Studies have shown that upon heating, the XRD pattern of the monohydrate transitions to that of the anhydrous form at temperatures around 100-225 °C.[3][4][7]

Safety Precautions

• Copper(II) acetate is harmful if swallowed and can cause skin and eye irritation.

• Acetic anhydride is corrosive and a lachrymator. It should be handled in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Conclusion

This technical guide has detailed two reliable methods for the synthesis of anhydrous copper(II) acetate from its monohydrate precursor. The choice between thermal and chemical dehydration will depend on the specific requirements of the researcher. By following the provided protocols and utilizing the characterization data, scientists and professionals can effectively prepare and verify the purity of anhydrous copper(II) acetate for their research and development needs.

References

• 1. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 2. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 3. scielo.br [scielo.br]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Unraveling the Elusive Crystal Structure of Anhydrous Copper(II) Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper(II) acetate (B1210297), a compound with a rich history in pigments and as a chemical reagent, exists in both hydrated and anhydrous forms. While the crystal structure of its hydrated counterpart, copper(II) acetate monohydrate, is well-documented as a dimeric "paddlewheel" complex, the precise crystallographic details of anhydrous copper(II) acetate remain surprisingly elusive in publicly available scientific literature. This technical guide aims to provide a comprehensive overview of the current understanding of the crystal structure of anhydrous copper(II) acetate, drawing comparisons with its hydrated form, and detailing the experimental protocols for its synthesis and characterization.

The Well-Established Structure of Hydrated Copper(II) Acetate: A Point of Reference

The hydrated form, copper(II) acetate monohydrate (Cu₂(CH₃COO)₄(H₂O)₂), possesses a distinctive dimeric structure.[1] In this arrangement, two copper atoms are bridged by four acetate ligands, forming a "paddlewheel" cage.[1] Each copper atom is coordinated to four oxygen atoms from the acetate groups and one water molecule, resulting in a square pyramidal geometry. The two copper atoms are in close proximity, leading to antiferromagnetic coupling.[1]

The Enigmatic Nature of Anhydrous Copper(II) Acetate's Crystal Structure

The absence of a complete crystal structure determination suggests that obtaining single crystals of sufficient quality for such analysis may be challenging. The anhydrous form is likely polymeric, with the acetate ligands bridging the copper(II) centers in a different manner than in the hydrated dimer. Without a definitive structure, the precise coordination environment of the copper ions and the nature of the intermolecular interactions remain subjects for further investigation.

Quantitative Data

Due to the lack of a definitive crystal structure for anhydrous copper(II) acetate, a detailed table of its crystallographic data cannot be provided. However, for comparative purposes, the crystallographic data for the well-characterized copper(II) acetate monohydrate is presented below.

Table 1: Crystallographic Data for Copper(II) Acetate Monohydrate

Parameter	Value
Chemical Formula	Cu₂(CH₃COO)₄(H₂O)₂
Crystal System	Monoclinic
Space Group	C2/c
a (Å)	13.168(2)
b (Å)	8.564(2)
c (Å)	13.858(2)
β (°)	117.02(1)
Z	4
Cu-Cu distance (Å)	2.616
Mean Cu-O(acetate) (Å)	1.969
Cu-O(water) (Å)	2.156

Data obtained from the refinement of the crystal structure of an adduct of copper(II) acetate monohydrate.[3]

Experimental Protocols

Synthesis of Anhydrous Copper(II) Acetate

The primary method for synthesizing anhydrous copper(II) acetate is through the dehydration of its monohydrate.

1. Synthesis of Copper(II) Acetate Monohydrate:

• Materials: Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O), ammonium (B1175870) hydroxide (B78521) (NH₄OH) solution (6 M), acetic acid (CH₃COOH).

• Procedure:

  • Dissolve copper(II) sulfate pentahydrate in water to create a saturated solution.

  • Heat the solution to approximately 85°C.

  • Slowly add 6 M ammonium hydroxide solution dropwise to the heated copper sulfate solution. A fine precipitate will form.

  • Allow the solution to cool, which will result in the crystallization of deep blue copper(II) acetate monohydrate.

  • Filter the crystals and wash them with cold water.

  • Dry the crystals in air.

2. Dehydration to Anhydrous Copper(II) Acetate:

• Materials: Copper(II) acetate monohydrate crystals.

• Procedure:

  • Place the copper(II) acetate monohydrate crystals in a suitable container for heating under vacuum.

  • Heat the crystals at 100°C under vacuum.[4]

  • Continue heating until the blue-green color of the monohydrate changes to the dark green of the anhydrous form and there is no further loss of water.

  • Cool the anhydrous copper(II) acetate in a desiccator to prevent rehydration.

Single-Crystal X-ray Diffraction (General Protocol)

While a specific refined structure for anhydrous copper(II) acetate is not available, the following is a general protocol for how its crystal structure could be determined.

• Crystal Growth: Slow evaporation of a saturated solution of anhydrous copper(II) acetate in a suitable anhydrous solvent (e.g., anhydrous acetic acid) could be attempted to grow single crystals of sufficient size and quality.

• Data Collection:

  • A selected single crystal would be mounted on a goniometer head.

  • The crystal would be placed in a stream of cold nitrogen gas (e.g., 100 K) to minimize thermal vibrations and potential degradation.

  • X-ray diffraction data would be collected using a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

  • A series of diffraction images would be collected as the crystal is rotated.

• Structure Solution and Refinement:

  • The collected diffraction data would be processed to determine the unit cell parameters and space group.

  • The crystal structure would be solved using direct methods or Patterson methods to find the initial positions of the atoms.

  • The structural model would be refined using full-matrix least-squares methods against the experimental diffraction data to optimize the atomic coordinates, and thermal parameters.

Logical Workflow

Caption: Logical workflow for the synthesis and characterization of anhydrous copper(II) acetate.

Conclusion

The crystal structure of anhydrous copper(II) acetate presents a notable gap in the crystallographic literature, especially when compared to its well-characterized hydrated form. While its synthesis via dehydration is straightforward, the lack of a definitive single-crystal X-ray diffraction study means that its precise solid-state structure, including the coordination environment of the copper(II) ions and the polymeric arrangement, remains to be fully elucidated. This technical guide provides the current state of knowledge and the necessary experimental framework for researchers to pursue the definitive characterization of this fundamental coordination compound. Further investigation into the crystallization of anhydrous copper(II) acetate is warranted to unravel its structural intricacies and to better understand its properties and reactivity.

References

• 1. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 2. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. Copper(II)_acetate [chemeurope.com]

An In-depth Technical Guide on the Magnetic Properties of Anhydrous Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core magnetic properties of anhydrous copper(II) acetate (B1210297), a compound of significant interest due to its unique dimeric structure and antiferromagnetic behavior. This document details the structural basis for its magnetic characteristics, presents key quantitative data, outlines experimental methodologies for its characterization, and provides visual representations of its structure and magnetic interactions.

Introduction: The Dimeric Nature of Copper(II) Acetate

Anhydrous copper(II) acetate, Cu₂(CH₃COO)₄, is a dark green crystalline solid that, like its more commonly studied monohydrate counterpart, adopts a dimeric "paddlewheel" structure.[1] In this configuration, two copper(II) ions are bridged by four acetate ligands. This arrangement brings the two paramagnetic Cu(II) centers into close proximity, leading to a significant magnetic interaction that defines the material's properties. The short Cu-Cu distance is a critical feature, facilitating strong antiferromagnetic coupling between the two metal ions.[1] This interaction results in a total spin state of S=0 (singlet state) for the dimer at low temperatures, rendering the compound essentially diamagnetic.[1]

Molecular Structure and its Influence on Magnetism

The magnetic properties of anhydrous copper(II) acetate are intrinsically linked to its molecular structure. The key structural features include:

• Dimeric Core: Two copper(II) ions are held in a dinuclear complex by four bridging acetate groups.

• Coordination Environment: Each copper(II) ion is typically in a square pyramidal or distorted octahedral coordination environment.

• Short Copper-Copper Separation: The intramolecular Cu-Cu distance is remarkably short, on the order of 2.62 Å in the hydrated form, which is comparable to the separation in metallic copper.[1] This proximity allows for direct overlap of the copper d-orbitals, contributing to the magnetic exchange interaction.

The superexchange pathway through the bridging acetate ligands also plays a crucial role in mediating the antiferromagnetic coupling. The unpaired electrons on the copper(II) ions (d⁹ configuration) interact through the p-orbitals of the oxygen atoms of the acetate bridges.

Diagram: Molecular Structure of the Copper(II) Acetate Dimer

Caption: Dimeric "paddlewheel" structure of copper(II) acetate.

Quantitative Magnetic Data

The magnetic properties of copper(II) acetate are quantified by several key parameters. While much of the detailed temperature-dependent data in the literature pertains to the monohydrate, the fundamental magnetic behavior is analogous in the anhydrous form.

Table 1: Magnetic Parameters for Copper(II) Acetate

Parameter	Value (for Monohydrate)	Description
-2J (Singlet-Triplet Gap)	292.2 cm⁻¹	The energy difference between the singlet (S=0) ground state and the triplet (S=1) excited state. The negative sign indicates antiferromagnetic coupling.[2]
g-factor	2.16	A measure of the magnetic moment and angular momentum of the electron.[3]
Cu-Cu Distance	2.617(1) Å	The intramolecular distance between the two copper centers.[2]
Magnetic Moment (300 K)	~2.1 µB	The effective magnetic moment per copper ion at room temperature.[2]
Magnetic Moment (4.2 K)	~0.1 µB	The effective magnetic moment per copper ion at low temperature, approaching the diamagnetic state.[2]

Table 2: EPR Spectroscopic Parameters for Anhydrous Copper(II) Acetate

Parameter	Value	Description
g∥	2.350	The parallel component of the g-tensor.
g⊥	2.066	The perpendicular component of the g-tensor.
|D|	0.326 cm⁻¹	The zero-field splitting parameter.
E	0.005 cm⁻¹	The rhombic component of the zero-field splitting.

Note: Data for Table 2 is from Sharrock and Melnik (1985).

Diagram: Antiferromagnetic Coupling and Energy Levels

Caption: Energy level diagram for antiferromagnetically coupled Cu(II) ions.

Experimental Protocols

The characterization of the magnetic properties of anhydrous copper(II) acetate involves several key experimental techniques.

Anhydrous copper(II) acetate can be prepared by the dehydration of its monohydrate.

• Procedure: Copper(II) acetate monohydrate is heated at a temperature of around 100-120 °C under vacuum. The progress of the dehydration can be monitored by weight loss until a constant weight is achieved, corresponding to the complete removal of water. The resulting anhydrous compound is hygroscopic and should be handled and stored in a dry atmosphere.

The temperature dependence of the magnetic susceptibility is a crucial experiment to determine the strength of the antiferromagnetic coupling. A Superconducting Quantum Interference Device (SQUID) magnetometer is the instrument of choice for such measurements.

• Sample Preparation: A powdered sample of anhydrous copper(II) acetate is weighed and packed into a gelatin capsule or a similar sample holder.

• Measurement: The sample is placed in the SQUID magnetometer. The magnetic moment of the sample is measured as a function of temperature, typically from 2 K to 300 K, under a constant applied magnetic field.

• Data Analysis: The molar magnetic susceptibility (χₘ) is calculated from the measured magnetic moment. The data is corrected for the diamagnetic contribution of the sample holder and the core diamagnetism of the compound. The effective magnetic moment (µₑₑ) per copper ion is then calculated using the equation: µₑₑ = 2.828(χₘT)¹/². The experimental data is fitted to the Bleaney-Bowers equation for a dimeric S=1/2 system to extract the singlet-triplet energy gap (-2J).

EPR spectroscopy provides detailed information about the electronic structure and the local environment of the paramagnetic Cu(II) ions.

• Sample Preparation: A polycrystalline (powder) sample of anhydrous copper(II) acetate is loaded into a quartz EPR tube.

• Measurement: The EPR spectrum is recorded at a specific microwave frequency (commonly X-band, ~9.5 GHz) at various temperatures, often at low temperatures (e.g., 77 K) to observe the triplet state signals.

• Data Analysis: The spectrum of the dimeric copper(II) acetate is characterized by signals arising from the thermally populated triplet state (S=1). The spectrum is analyzed using a spin Hamiltonian to extract the g-tensor values (g∥ and g⊥) and the zero-field splitting parameters (D and E).

This technique is used to determine the precise three-dimensional arrangement of atoms in the crystal, providing the structural basis for the observed magnetic properties.

• Crystal Growth: Single crystals of anhydrous copper(II) acetate suitable for X-ray diffraction can be grown by slow evaporation of a solution in a suitable anhydrous solvent.

• Data Collection: A selected single crystal is mounted on a goniometer and placed in an X-ray diffractometer. The crystal is rotated in a beam of monochromatic X-rays, and the diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The collected diffraction data is used to solve the crystal structure, which involves determining the unit cell dimensions and the positions of all atoms within the unit cell. The structural model is then refined to obtain precise bond lengths, bond angles, and other structural parameters.

Diagram: Experimental Workflow for Magnetic Characterization

Caption: Workflow for the magnetic characterization of anhydrous copper(II) acetate.

Conclusion

Anhydrous copper(II) acetate serves as a classic example of a magnetically coupled dimeric system. Its distinct "paddlewheel" structure facilitates a strong antiferromagnetic interaction between the two Cu(II) centers, leading to a diamagnetic singlet ground state at low temperatures. The magnetic properties of this compound can be thoroughly investigated through a combination of magnetic susceptibility measurements, EPR spectroscopy, and single-crystal X-ray diffraction. The quantitative data and experimental protocols outlined in this guide provide a solid foundation for researchers and scientists working with this and related magnetic materials.

References

• 1. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

solubility of anhydrous copper(II) acetate in organic solvents

An In-depth Technical Guide to the Solubility of Anhydrous Copper(II) Acetate (B1210297) in Organic Solvents

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the . Copper(II) acetate is a crucial reagent and catalyst in various organic syntheses, and understanding its solubility is paramount for reaction optimization, process development, and the synthesis of novel materials. This document collates available quantitative and qualitative solubility data, outlines detailed experimental protocols for solubility determination, and presents logical workflows and relationships through visual diagrams.

Factors Influencing Solubility

The dissolution of copper(II) acetate in organic solvents is a complex process governed by several interrelated factors. Unlike its behavior in aqueous solutions where it can readily dissociate, in many organic solvents, copper(II) acetate exists predominantly as a dimeric "Chinese lantern" structure, Cu₂(OAc)₄. Its solubility is influenced by:

• Solvent Polarity and Coordinating Ability : Polar solvents, particularly those capable of coordinating with the copper centers, generally exhibit higher solubility. Alcohols, for instance, can interact with the copper atoms, facilitating the dissolution of the dimeric structure.[1][2] Non-polar solvents are typically poor solvents for this salt.

• Temperature : The solubility of most salts, including copper(II) acetate, tends to increase with temperature.[2][3][4] This allows for the preparation of supersaturated solutions from which crystals can be obtained upon cooling.

• Presence of Water : Trace amounts of water can significantly impact the speciation and solubility of copper(II) acetate in organic solvents. Water can suppress the extensive aggregation and clustering of copper acetate species that commonly occurs in anhydrous organic media.[5]

• Aggregation and Speciation : In organic solvents, copper(II) acetate has a strong tendency to form various aggregated species and clusters.[5] The equilibrium between the solid state, the dimeric form, and other solvated or clustered species dictates the overall solubility.

Quantitative and Qualitative Solubility Data

Quantitative solubility data for anhydrous copper(II) acetate in a wide range of organic solvents is not extensively documented in readily available literature. Much of the reported data pertains to the monohydrate form, Cu₂(OAc)₄(H₂O)₂. The following tables summarize the available information, clearly distinguishing between the two forms where possible.

Table 1: Quantitative Solubility of Copper(II) Acetate Monohydrate

Solvent	Formula	Temperature (°C)	Solubility (g / 100 g of solvent)	Reference
Ethanol	C₂H₅OH	20	7.14	[6]

Table 2: Qualitative Solubility of Copper(II) Acetate (Form often unspecified)

Solvent	Formula	Solubility Description	Reference(s)
Alcohols (general)	ROH	Soluble	[1][7][8]
Diethyl Ether	(C₂H₅)₂O	Slightly Soluble / Soluble	[1][6][7][8][9]
Glycerol	C₃H₈O₃	Slightly Soluble	[1][8][10]
Acetone	CH₃COCH₃	Slightly Soluble / Poorly Soluble	[11][12]
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Insoluble	[6][11]
Acetic Acid	CH₃COOH	Soluble (especially in hot mixtures with water)	[7]

Experimental Protocols for Solubility Determination

A precise and reproducible experimental protocol is critical for determining the solubility of a compound. The "Equilibrium Method" is a standard approach for measuring solid-liquid solubility data. This involves preparing a saturated solution at a constant temperature and then accurately measuring the concentration of the solute in the liquid phase.

Protocol: Isothermal Equilibrium Method

• Apparatus Setup :

  • A temperature-controlled agitated flask or reaction vessel (e.g., a jacketed glass reactor connected to a circulating water bath).

  • Calibrated thermometer or temperature probe.

  • Magnetic stirrer and stir bar or overhead mechanical stirrer.

  • Syringe filters (e.g., 0.22 μm PTFE) to separate the solid from the saturated solution.

  • Analytical balance for accurate weighing.

  • Volumetric flasks and pipettes for dilutions.

  • Analytical instrumentation for concentration measurement (e.g., HPLC, UV-Vis Spectrophotometer, or Atomic Absorption Spectroscopy).

• Procedure :

  • Sample Preparation : Add an excess amount of anhydrous copper(II) acetate to a known mass or volume of the desired organic solvent in the reaction vessel. The presence of undissolved solid is essential to ensure saturation.

  • Equilibration : Seal the vessel to prevent solvent evaporation. Agitate the mixture vigorously at a constant, controlled temperature for a sufficient period to ensure equilibrium is reached.[13] Equilibration time can vary significantly (from hours to days) and should be determined experimentally by taking measurements at different time points until the concentration remains constant.[13]

  • Phase Separation : Once equilibrium is achieved, cease agitation and allow the excess solid to settle. It is crucial to maintain the constant temperature during this step.

  • Sample Extraction : Carefully withdraw a sample of the supernatant (the clear, saturated liquid) using a pre-heated or isothermally-controlled syringe. Immediately pass the solution through a syringe filter to remove any suspended solid particles.[14]

  • Concentration Analysis : Accurately weigh or measure the volume of the filtered saturated solution. Dilute the sample as necessary with the appropriate solvent to fall within the calibrated range of the analytical instrument.

  • Quantification : Measure the concentration of copper(II) acetate in the diluted sample using a pre-calibrated analytical method.

  • Calculation : Back-calculate the concentration in the original, undiluted saturated solution to determine the solubility at that specific temperature. Express the result in conventional units such as g/100 mL, g/100 g, or mol/L.

• Data Validation : Repeat the entire process at the same temperature to ensure reproducibility. To confirm that true equilibrium was reached, the experiment can be approached from both undersaturation (as described above) and supersaturation (by preparing a solution at a higher temperature and cooling it down to the target temperature).[14]

Visualizations

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for the isothermal equilibrium method described above.

Caption: A flowchart of the isothermal equilibrium method for solubility determination.

Factors Influencing the Solubility of Copper(II) Acetate

This diagram illustrates the key factors that influence the dissolution of anhydrous copper(II) acetate in organic media.

Caption: Key factors affecting copper(II) acetate solubility in organic solvents.

References

• 1. Copper(II)_acetate [chemeurope.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. copper(II) acetate monohydrate [chemister.ru]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. Copper(II) acetate CAS#: 142-71-2 [m.chemicalbook.com]
• 9. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 10. COPPER(II) ACETATE - Ataman Kimya [atamanchemicals.com]
• 11. Copper(II) acetate - Crystal growing [en.crystalls.info]
• 12. Sciencemadness Discussion Board - Copper acetate and acetone? - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Thermal Decomposition of Anhydrous Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of anhydrous copper(II) acetate (B1210297), a process of significant interest in materials science, catalysis, and chemical synthesis. Understanding the thermal behavior of this compound is crucial for applications ranging from the synthesis of copper-based nanoparticles and catalysts to the development of novel drug delivery systems. This document summarizes key quantitative data, details experimental protocols, and visualizes the decomposition pathways and analytical workflows.

Core Concepts and Decomposition Overview

The thermal decomposition of anhydrous copper(II) acetate, Cu(CH₃COO)₂, is a complex process that is highly dependent on the surrounding atmosphere. The decomposition typically follows the dehydration of its monohydrate precursor, Cu(CH₃COO)₂·H₂O. The anhydrous salt decomposes in a distinct temperature range, yielding a variety of solid and gaseous products.

In an inert atmosphere (e.g., nitrogen or argon), the decomposition primarily leads to the formation of metallic copper (Cu) and/or copper(I) oxide (Cu₂O), with the release of volatile organic compounds such as acetic acid and acetone.[1]

In an oxidizing atmosphere (e.g., air), the initial decomposition products are further oxidized, ultimately yielding copper(II) oxide (CuO) as the final solid residue.[1][2][3] The gaseous byproducts in air can include carbon dioxide and water, in addition to organic fragments.

Quantitative Decomposition Data

The following tables summarize the key quantitative data obtained from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) studies on the thermal decomposition of copper(II) acetate. It is important to note that the decomposition of the anhydrous form is often studied as the second major mass loss step after the initial dehydration of copper(II) acetate monohydrate.

Table 1: Thermal Decomposition Stages of Copper(II) Acetate Monohydrate

Stage	Process	Temperature Range (°C)	Atmosphere	Mass Loss (%)	Solid Products
I	Dehydration	100 - 225	Air / Inert	~9	Anhydrous Copper(II) Acetate
II	Decomposition of Anhydrous Salt	168 - 302	Air	51.3 - 55.1	Cu, Cu₂O, CuO
II	Decomposition of Anhydrous Salt	195 - 275	Argon	~58	Cu, Cu₂O, CuO
III	Oxidation	302 - 500	Air	(Mass Gain)	CuO

Note: Temperature ranges and mass loss percentages can vary depending on experimental conditions such as heating rate.

Table 2: Gaseous Products Identified During Thermal Decomposition

Gaseous Product	Chemical Formula	m/z Ratio	Atmosphere Detected
Water	H₂O	18	Air / Argon
Acetic Acid	CH₃COOH	60	Air / Argon
Acetone	(CH₃)₂CO	43	Air / Argon
Carbon Dioxide	CO₂	44	Air / Argon

Experimental Protocols

The characterization of the thermal decomposition of anhydrous copper(II) acetate involves a suite of analytical techniques. Below are detailed methodologies for the key experiments cited in the literature.

Thermogravimetric Analysis coupled with Differential Scanning Calorimetry (TGA-DSC)

This is the primary technique for determining the temperature ranges of decomposition and the associated mass changes and thermal events (endothermic or exothermic).

• Instrumentation : A simultaneous thermal analyzer (e.g., Netzsch STA, TA Instruments Q5000).

• Sample Preparation : 2-10 mg of copper(II) acetate monohydrate is placed in an open alumina (B75360) or platinum crucible.

• Atmosphere : The experiment is conducted under a controlled flow of either dry air or an inert gas (e.g., nitrogen, argon) at a flow rate of 10-50 mL/min.[4]

• Temperature Program :

  • Equilibrate at room temperature.

  • Ramp the temperature from room temperature to 600-800°C at a constant heating rate (typically 5, 10, or 15 °C/min).[1][5]

  • Hold at the final temperature for a short period to ensure complete reaction.

• Data Analysis : The TGA curve plots mass change as a function of temperature, while the DSC curve shows the heat flow. The derivative of the TGA curve (DTG) helps to identify the temperatures of maximum decomposition rates.

In-situ X-ray Diffraction (XRD)

In-situ XRD allows for the identification of the crystalline phases of the solid products as they are formed during the heating process.

• Instrumentation : An X-ray diffractometer equipped with a high-temperature chamber (e.g., Siemens D5000 with a Pt-crucible sample holder).[1]

• Sample Preparation : A thin layer of the powdered sample is placed on the sample holder within the high-temperature chamber.

• Atmosphere : The atmosphere within the chamber is controlled (air or inert gas).

• Procedure :

  • An initial XRD pattern is recorded at room temperature.

  • The sample is heated in a stepwise or continuous manner.

  • XRD patterns are collected at specific temperature intervals (e.g., every 50-100°C) or continuously over a selected 2θ range.[5][6]

• Data Analysis : The collected XRD patterns are compared with reference databases (e.g., JCPDS) to identify the crystalline phases present at each temperature.

Gas Chromatography-Mass Spectrometry (GC-MS) for Evolved Gas Analysis

GC-MS is used to separate and identify the volatile organic compounds and other gaseous products released during the decomposition.

• Instrumentation : A gas chromatograph coupled to a mass spectrometer, often connected to the outlet of a TGA instrument or a pyrolysis unit.

• Procedure (TGA-GC-MS) :

  • The TGA experiment is performed as described in section 3.1.

  • The gas evolved from the TGA furnace is transferred via a heated transfer line to the GC-MS injector.

  • The gas mixture is separated on a suitable GC column (e.g., a polar capillary column for separating organic acids and ketones).

  • The separated components are introduced into the mass spectrometer for identification based on their mass spectra.

• Data Analysis : The mass spectrum of each chromatographic peak is compared with spectral libraries (e.g., NIST) to identify the corresponding compound.[6]

Decomposition Pathways and Mechanisms

The thermal decomposition of anhydrous copper(II) acetate proceeds through different pathways depending on the atmosphere.

Decomposition in an Inert Atmosphere (Argon or Nitrogen)

Under inert conditions, the primary reaction involves the reduction of Cu(II) to Cu(I) or Cu(0).

Decomposition pathway of anhydrous copper(II) acetate in an inert atmosphere.

The proposed reaction can be summarized as: 2Cu(CH₃COO)₂ (s) → Cu₂O (s) + (CH₃)₂CO (g) + CH₃COOH (g) + CO₂ (g)

Further decomposition at higher temperatures can lead to the reduction of Cu₂O to metallic copper.[6]

Decomposition in an Oxidizing Atmosphere (Air)

In the presence of air, the decomposition is more complex, involving both decomposition and oxidation steps.

Decomposition pathway of anhydrous copper(II) acetate in an oxidizing atmosphere.

The initial decomposition may produce a mixture of Cu and Cu₂O, which are subsequently oxidized to CuO at higher temperatures.[3] The overall reaction can be represented as: Cu(CH₃COO)₂ (s) + 4O₂ (g) → CuO (s) + 4CO₂ (g) + 3H₂O (g)

Experimental and Analytical Workflow

A typical workflow for the comprehensive analysis of the thermal decomposition of anhydrous copper(II) acetate is illustrated below.

A typical experimental and analytical workflow for studying thermal decomposition.

This workflow highlights the synergistic use of multiple analytical techniques to gain a complete understanding of the decomposition process, from initial mass loss and thermal events to the identification of solid and gaseous products, ultimately leading to the elucidation of the reaction mechanism and kinetics.

References

• 1. scielo.br [scielo.br]
• 2. Study on thermal decomposition of copper(II) acetate monohydrate in air | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. scirp.org [scirp.org]
• 6. Forward Looking Analysis Approach to Assess Copper Acetate Thermal Decomposition Reaction Mechanism [scirp.org]

A Technical Guide to Anhydrous Copper(II) Acetate and Copper(II) Acetate Monohydrate for Researchers and Drug Development Professionals

An in-depth analysis of the physicochemical properties, synthesis, and biological relevance of anhydrous copper(II) acetate (B1210297) and its monohydrate form.

This technical guide provides a comprehensive comparison of anhydrous copper(II) acetate and copper(II) acetate monohydrate, offering valuable insights for researchers, scientists, and professionals in the field of drug development. This document details their distinct properties, provides experimental protocols for their synthesis and characterization, and explores their relevance in biological systems, particularly in the context of signaling pathways and enzyme inhibition.

Core Physicochemical Properties

Anhydrous copper(II) acetate and copper(II) acetate monohydrate, while chemically similar, exhibit notable differences in their physical and structural properties. The most apparent distinction is the presence of water of hydration in the monohydrate form, which influences its crystal structure, color, and stability. The anhydrous form is a dark green crystalline solid, whereas the monohydrate presents as a more bluish-green crystalline solid.[1]

Quantitative Data Summary

The key physicochemical properties of both compounds are summarized in the tables below for easy comparison.

Table 1: General Properties

Property	Anhydrous Copper(II) Acetate	Copper(II) Acetate Monohydrate
Chemical Formula	Cu(CH₃COO)₂	Cu(CH₃COO)₂·H₂O
Molar Mass	181.63 g/mol [1]	199.65 g/mol [1]
Appearance	Dark green crystalline solid[1]	Blue-green crystalline solid[1]
Density	1.92 g/cm³ (at 21.9°C)[2]	1.882 g/cm³ (at 20°C)[1][3]
Melting Point	115°C (decomposes)[2]	115°C[3][4]
Boiling Point	240°C[1]	240°C (decomposes)[3][4]

Table 2: Solubility Data

Solvent	Anhydrous Copper(II) Acetate	Copper(II) Acetate Monohydrate
Water	Soluble[2]	7.2 g/100 mL (cold water)[5], 20 g/100 mL (hot water)[5], 25 g/100 g (20°C)[3]
Ethanol	Soluble[2]	7.14 g/100 g (20°C)[3]
Methanol	Slightly soluble	Slightly soluble[4]
Diethyl Ether	Slightly soluble[1][2]	Soluble[3]
Glycerol	Slightly soluble[1][2]	-
Acetone	Slightly soluble[6]	Slightly soluble[4]
DMSO	Insoluble[6]	Insoluble[3]

Table 3: Crystallographic and Spectroscopic Data

Parameter	Anhydrous Copper(II) Acetate	Copper(II) Acetate Monohydrate
Crystal System	Triclinic[7]	Monoclinic[5][8]
Space Group	P-1[7]	C2/c[8]
Lattice Parameters	a = 8.603 Å, b = 12.605 Å, c = 12.624 Å, α = 76.94°, β = 71.74°, γ = 74.42°[7]	a = 13.168 Å, b = 8.564 Å, c = 13.858 Å, β = 117.02°[8]
Key FT-IR Peaks (cm⁻¹)	~1609 (asymmetric C=O stretch), ~1437 (symmetric C=O stretch)[9]	~3465-3268 (O-H stretch of water), ~1600-1650 (asymmetric C=O stretch), ~1440-1450 (symmetric C=O stretch)[10]
EPR g-values	g-tensor shows rhombic symmetry[7]	g_z = 2.365, g_y = 2.055, g_x = 2.077[11][12]

Experimental Protocols

Synthesis of Copper(II) Acetate Monohydrate

A common laboratory-scale synthesis involves the reaction of a copper source with acetic acid.

Methodology:

• Reactants: Copper(II) carbonate (CuCO₃), copper(II) hydroxide (B78521) (Cu(OH)₂), or copper(II) oxide (CuO) and aqueous acetic acid (CH₃COOH).

• Procedure:

  • To a heated solution of 30-65% aqueous acetic acid (50-80°C), slowly add the copper source (e.g., basic copper carbonate) and acetic anhydride (B1165640) in separate streams with vigorous stirring.[13]

  • Maintain the pH at or below 3.6 and the reaction temperature below 90°C.[13]

  • After the addition is complete, the reaction mixture can be refluxed for 2-3 hours.[13]

  • The precipitated copper(II) acetate monohydrate is then separated from the suspension by filtration or centrifugation.[13]

  • The resulting crystals can be washed with cold water and dried at room temperature.

An alternative method involves the use of copper metal.[1]

Methodology:

• Reactants: Copper metal, acetic acid, and hydrogen peroxide.

• Procedure:

  • Mix equal parts of vinegar (acetic acid) and hydrogen peroxide.

  • Heat the mixture.

  • Add copper metal (e.g., wire or foil). The solution will turn blue as copper(II) acetate is formed.

  • Upon cooling, crystals of copper(II) acetate monohydrate will form.

Caption: Experimental workflow for the synthesis of copper(II) acetate monohydrate.

Synthesis of Anhydrous Copper(II) Acetate

The anhydrous form is typically prepared by the dehydration of the monohydrate.

Methodology:

• Starting Material: Copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O).

• Procedure:

  • Place the copper(II) acetate monohydrate in a suitable vessel for heating.

  • Heat the sample to 100°C in a vacuum.[1] A key study on its thermal decomposition suggests dehydration occurs below 168°C.[10]

  • Monitor the weight loss until a constant weight is achieved, indicating the complete removal of water.

  • The resulting dark green solid is anhydrous copper(II) acetate. It is hygroscopic and should be stored in a desiccator.

References

• 1. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 2. Copper(II) acetate CAS#: 142-71-2 [m.chemicalbook.com]
• 3. copper(II) acetate monohydrate [chemister.ru]
• 4. Copper (II) acetate monohydrate CAS#: 6046-93-1 [m.chemicalbook.com]
• 5. Copper(II)_acetate [chemeurope.com]
• 6. Copper(II) acetate - Crystal growing [en.crystalls.info]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Broadband EPR Spectroscopy of the Triplet State: Multi-Frequency Analysis of Copper Acetate Monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. DE3544720C1 - Process for the preparation of crystalline copper(II) acetate monohydrate - Google Patents [patents.google.com]

CAS number 142-71-2 chemical properties

An In-depth Technical Guide to the Chemical Properties of Cupric Acetate (B1210297) (CAS No. 142-71-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cupric acetate, also known as copper(II) acetate, is an inorganic compound with the chemical formula Cu(CH₃COO)₂. The anhydrous form is a dark green crystalline solid, while its more common monohydrate, Cu₂(CH₃COO)₄(H₂O)₂, presents as a bluish-green solid.[1][2] This compound has a rich history of use as a pigment and fungicide and continues to be a versatile reagent in modern chemistry.[1][3] In contemporary research and industry, cupric acetate serves as a catalyst and oxidizing agent in a variety of organic syntheses, including coupling reactions and as a precursor for the synthesis of other copper compounds.[4][5] This guide provides a comprehensive overview of the chemical and physical properties of cupric acetate, detailed experimental protocols for their determination, and visualizations of key reaction pathways and experimental workflows.

Chemical Structure and Identification

Identifier	Value
CAS Number	142-71-2[3]
Molecular Formula	C₄H₆CuO₄[4]
Molecular Weight	181.63 g/mol [4]
Synonyms	Copper(II) acetate, Neutral verdigris[3][6]

The hydrated form of cupric acetate exists as a dimer, Cu₂(CH₃COO)₄(H₂O)₂, featuring a "paddle-wheel" structure where four acetate ligands bridge two copper atoms.[7][8]

Physical Properties

The physical characteristics of cupric acetate are summarized in the table below, providing key data for its handling and use in experimental settings.

Property	Value
Appearance	Dark green crystalline solid (anhydrous); Blue-green crystalline solid (monohydrate)[1][2]
Melting Point	115 °C (monohydrate)[3]
Boiling Point	240 °C (decomposes)[1][3]
Density	1.88 g/cm³ (monohydrate)[3]
Solubility in Water	7.2 g/100 mL in cold water; 20 g/100 mL in hot water[1]
Solubility in Other Solvents	Soluble in alcohol; Slightly soluble in ether and glycerol[1][7]
Refractive Index	1.545 (monohydrate)[1]

Spectroscopic Properties

Spectroscopic analysis is crucial for the characterization of cupric acetate.

Infrared (IR) Spectroscopy

The IR spectrum of copper(II) acetate monohydrate displays characteristic absorption bands. The strong, equal intensity absorptions around 1594 cm⁻¹ and 1420 cm⁻¹ correspond to the asymmetric and symmetric C=O stretching of the acetate group, respectively.[9] The presence of water in the monohydrate is indicated by a broad absorption band in the region of 3200-3500 cm⁻¹. A peak around 490 cm⁻¹ is attributed to the copper-oxygen (Cu-O) bond.[10]

UV-Visible (UV-Vis) Spectroscopy

In aqueous solutions, cupric acetate exhibits a broad absorption band in the visible region, with a maximum absorbance around 800 nm, which is responsible for its blue color.[11] The electronic spectra of cupric acetate are complex and have been the subject of detailed study, revealing information about its dimeric structure and the interaction between the two copper centers.[12]

Chemical Properties and Reactivity

Cupric acetate is a versatile reagent in both inorganic and organic chemistry.

Reactivity Profile

Solutions of cupric acetate in water are slightly basic.[3][4] It acts as a base to neutralize acids.[3][4] While it can act as an oxidizing or reducing agent, this behavior is not its primary mode of reactivity.[4] Upon heating, it decomposes, emitting acrid smoke and irritating fumes.[4]

Role in Organic Synthesis

Cupric acetate is widely employed as a catalyst and oxidizing agent in various organic transformations.

• Eglinton Reaction: It is used to couple terminal alkynes to form 1,3-diynes.[5] The reaction proceeds through the formation of copper(I) acetylides, which are then oxidized by copper(II) acetate.[5]

• Synthesis of Ynamines: A related reaction involves the use of cupric acetate in the synthesis of ynamines from terminal alkynes and amines.[5]

• Oxidizing Agent: It serves as an oxidizing agent in tests for monosaccharides, such as Barfoed's test.[1]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the characterization and application of cupric acetate.

Determination of Melting Point

Objective: To determine the melting point of cupric acetate monohydrate.

Materials:

• Cupric acetate monohydrate sample

• Capillary tubes

• Melting point apparatus or Thiele tube with heating oil

• Thermometer

Procedure:

• Ensure the cupric acetate sample is dry and finely powdered.

• Pack a small amount of the sample into a capillary tube to a height of 2-3 mm by tapping the sealed end of the tube on a hard surface.[13][14]

• Place the capillary tube in the heating block of the melting point apparatus or attach it to a thermometer immersed in a Thiele tube.[15]

• Heat the sample rapidly to about 15-20°C below the expected melting point.[14]

• Then, decrease the heating rate to approximately 1-2°C per minute to allow for accurate observation.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample has melted. This range is the melting point.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of cupric acetate monohydrate.

Materials:

• Cupric acetate monohydrate sample

• Potassium bromide (KBr), spectroscopic grade

• Agate mortar and pestle

• Hydraulic press for pellet making

• FTIR spectrometer

Procedure:

• Dry the cupric acetate sample and KBr to remove any moisture.

• In an agate mortar, grind a small amount of the cupric acetate sample with KBr in a ratio of approximately 1:100.

• Place the ground mixture into the die of a hydraulic press and apply pressure to form a transparent or translucent pellet.

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Analyze the resulting spectrum to identify characteristic absorption bands.

UV-Visible (UV-Vis) Spectroscopy

Objective: To obtain the UV-Visible absorption spectrum of an aqueous solution of cupric acetate.

Materials:

• Cupric acetate monohydrate

• Distilled water

• Volumetric flasks and pipettes

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of known concentration by accurately weighing cupric acetate monohydrate and dissolving it in a known volume of distilled water in a volumetric flask.

• Prepare a series of standard solutions of lower concentrations by diluting the stock solution.

• Fill a quartz cuvette with distilled water to use as a blank.

• Record the baseline spectrum of the spectrophotometer with the blank.

• Rinse the cuvette with one of the standard solutions and then fill it with the same solution.

• Place the cuvette in the spectrophotometer and record the absorption spectrum over a desired wavelength range (e.g., 400-900 nm).

• Repeat the measurement for all standard solutions.

Barfoed's Test for Monosaccharides

Objective: To detect the presence of reducing monosaccharides using cupric acetate.

Materials:

• Sample solution to be tested

• Barfoed's reagent (a solution of cupric acetate in acetic acid)

• Test tubes

• Water bath

Procedure:

• To 1 mL of the sample solution in a test tube, add 3 mL of Barfoed's reagent.[4]

• Place the test tube in a boiling water bath.[4]

• Observe the solution for the formation of a brick-red precipitate of copper(I) oxide.

• A positive result for reducing monosaccharides is indicated by the formation of the precipitate within three minutes.[4] Reducing disaccharides will also give a positive result but at a slower rate.[4]

Visualizations

Experimental Workflow: Barfoed's Test

Caption: Workflow for detecting monosaccharides using Barfoed's test.

Signaling Pathway: Eglinton Reaction

Caption: Simplified mechanism of the Eglinton reaction for alkyne coupling.

Logical Relationship: Synthesis of Ynamines

Caption: Logical steps in the synthesis of ynamines catalyzed by cupric acetate.

Safety and Handling

Cupric acetate is harmful if swallowed and can cause irritation to the skin, eyes, and respiratory tract.[16] It is essential to use appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[16] Work should be conducted in a well-ventilated area, such as a fume hood, to minimize inhalation of dust.[16] Store in a cool, dry, well-ventilated place away from incompatible materials like strong oxidizing agents.[16]

Conclusion

Cupric acetate (CAS No. 142-71-2) is a compound with a significant profile of chemical and physical properties that make it a valuable tool in various scientific disciplines. Its role as a catalyst and reagent in organic synthesis, coupled with its well-defined physical and spectroscopic characteristics, ensures its continued importance in research and development. This guide provides the foundational technical information required by professionals working with this versatile compound.

References

• 1. microbenotes.com [microbenotes.com]
• 2. Barfoed's test - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Carbohydrates - Barfoed's Test [dept.harpercollege.edu]
• 5. Copper(II)_acetate [chemeurope.com]
• 6. sciencemadness.org [sciencemadness.org]
• 7. JaypeeDigital | Carbohydrates [jaypeedigital.com]
• 8. cvet.tu.edu.iq [cvet.tu.edu.iq]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. SSERC | Melting point determination [sserc.org.uk]
• 16. synarchive.com [synarchive.com]

spectroscopic analysis of anhydrous copper(II) acetate

An in-depth technical guide on the for researchers, scientists, and drug development professionals.

Introduction

Anhydrous copper(II) acetate (B1210297), Cu₂(OAc)₄, is a dark green crystalline solid that has garnered significant interest in various fields of chemistry and materials science.[1][2] Its unique dimeric "Chinese lantern" structure, featuring a direct copper-copper bond, gives rise to interesting magnetic and spectroscopic properties.[2][3] This technical guide provides a comprehensive overview of the key spectroscopic techniques used to characterize anhydrous copper(II) acetate, including detailed experimental protocols, data interpretation, and visual representations of its structure and analytical workflow. The information presented is intended to be a valuable resource for researchers and professionals involved in the study and application of copper(II) complexes.

Synthesis of Anhydrous Copper(II) Acetate

Anhydrous copper(II) acetate is typically prepared by the dehydration of its monohydrate precursor.

Experimental Protocol

A common method for the synthesis of anhydrous copper(II) acetate involves the following steps:

• Starting Material: Commercially available copper(II) acetate monohydrate (Cu₂(OAc)₄(H₂O)₂) is used as the starting material.[3]

• Dehydration: The monohydrate is heated to approximately 100 °C in a vacuum.[1][3] This process removes the two axial water ligands to yield the anhydrous dimeric complex.

• Alternative Method: Refluxing copper(II) acetate monohydrate in acetic anhydride (B1165640) followed by washing the product with diethyl ether is another method to obtain the anhydrous form.[4]

• Storage: Due to its hygroscopic nature, anhydrous copper(II) acetate should be stored in a desiccator over a suitable drying agent.

Molecular Structure of Anhydrous Copper(II) Acetate

The most striking feature of anhydrous copper(II) acetate is its dimeric "paddle wheel" or "Chinese lantern" structure. In this arrangement, two copper atoms are bridged by four acetate ligands. The two copper centers are in close proximity, resulting in a significant metal-metal interaction.[2][3]

Caption: Molecular structure of the anhydrous copper(II) acetate dimer.

Spectroscopic Analysis Workflow

A typical workflow for the is outlined below. This process ensures a thorough characterization of the compound's structural and electronic properties.

Caption: General workflow for the .

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. In the case of anhydrous copper(II) acetate, it provides valuable information about the coordination of the acetate ligands.

Experimental Protocol

• Sample Preparation: A small amount of the anhydrous copper(II) acetate powder is mixed with dry potassium bromide (KBr) and ground to a fine powder. The mixture is then pressed into a thin, transparent pellet.

• Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: The spectrum is typically scanned over the range of 4000-400 cm⁻¹. A background spectrum of the KBr pellet is recorded and subtracted from the sample spectrum.

Data Presentation

Wavenumber (cm⁻¹)	Assignment	Reference
~1606	Asymmetric COO⁻ stretching	[5]
~1541	Asymmetric COO⁻ stretching	[5]
~1406	Symmetric COO⁻ stretching	[5]
~1345	Symmetric COO⁻ stretching	[5]
~490	Cu-O stretching	[6]

The splitting of the carboxylate stretching bands is indicative of the bridging nature of the acetate ligands.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within the molecule. The spectrum of anhydrous copper(II) acetate is characterized by d-d transitions and charge transfer bands.

Experimental Protocol

• Sample Preparation: A solution of anhydrous copper(II) acetate is prepared in a suitable non-aqueous solvent, such as ethanol (B145695) or a mixture of ether, isopentane, and ethanol (EPA), to preserve the dimeric structure.[7]

• Instrumentation: The UV-Vis spectrum is recorded using a double-beam UV-Vis spectrophotometer.

• Data Acquisition: The absorbance is measured over a wavelength range of approximately 200-800 nm. The solvent is used as a reference.

Data Presentation

Wavelength (nm)	Assignment	Reference
~700	d-d transition (Band I)	[7]
~375	Charge transfer (Band II)	[7]
200-263	Charge-transfer between Cu²⁺ and acetate ligand	[8]

The band around 700 nm is characteristic of copper(II) complexes, while the band at ~375 nm is attributed to the dimeric structure.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is particularly useful for studying paramagnetic species like copper(II) complexes. For anhydrous copper(II) acetate, it provides direct evidence of the dimeric nature and the magnetic interaction between the two copper centers.

Experimental Protocol

• Sample Preparation: The EPR spectrum can be recorded on a powdered solid sample or a frozen solution at low temperatures (e.g., 77 K or 110 K).[7][9]

• Instrumentation: An X-band or Q-band EPR spectrometer is typically used.

• Data Acquisition: The spectrum is recorded as the first derivative of the absorption as a function of the applied magnetic field.

Data Presentation

Parameter	Value	Reference
g∥	~2.350	[9]
g⊥	~2.066	[9]
D (cm⁻¹)	~0.326	[9]
E (cm⁻¹)	~0.005	[9]

The spectrum is characteristic of a triplet state (S=1) arising from the antiferromagnetic coupling of the two S=1/2 Cu(II) ions. The zero-field splitting parameter, D, is a measure of the magnetic dipole-dipole interaction between the copper centers.

X-ray Crystallography

Single-crystal X-ray crystallography provides the most definitive structural information, including precise bond lengths and angles.

Experimental Protocol

• Crystal Growth: Single crystals of anhydrous copper(II) acetate can be grown by slow evaporation of a solution in a suitable solvent.

• Instrumentation: A single-crystal X-ray diffractometer is used for data collection.

• Data Analysis: The diffraction data is used to solve and refine the crystal structure, yielding a detailed three-dimensional model of the molecule.

Data Presentation

Parameter	Value	Reference
Cu-Cu distance (Å)	~2.62	[2]
Cu-O (equatorial) distance (Å)	~1.97	[2][3]
Cu-O (axial) distance (Å)	~2.20 (for hydrate)	[2][3]

The short Cu-Cu distance is a key feature confirming the metal-metal interaction in the dimer.[2][3]

Conclusion

The reveals a wealth of information about its unique dimeric structure and electronic properties. The combination of IR, UV-Vis, EPR, and X-ray crystallographic data provides a comprehensive understanding of the molecule. This guide serves as a technical resource for the application of these techniques in the characterization of anhydrous copper(II) acetate and related compounds, which is crucial for their development in areas such as catalysis and drug design.

References

• 1. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 2. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 3. Copper(II)_acetate [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. iiste.org [iiste.org]
• 7. chemie.uni-muenchen.de [chemie.uni-muenchen.de]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]

safety and handling precautions for anhydrous copper(II) acetate

An In-depth Technical Guide to the Safety and Handling of Anhydrous Copper(II) Acetate (B1210297)

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for anhydrous copper(II) acetate (Cu(CH₃COO)₂), a versatile reagent and catalyst in organic and inorganic synthesis.[1][2] Given its hazardous properties and sensitivity to moisture, strict adherence to safety protocols is essential.[3]

Hazard Identification and Classification

Anhydrous copper(II) acetate is a dark green crystalline solid.[1] It is classified as a hazardous substance requiring careful handling to avoid adverse health effects and environmental contamination.[4]

GHS Classification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3][4]

• Skin Corrosion/Irritation (Category 1B): Causes severe skin burns.[4]

• Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[4]

• Aquatic Toxicity (Acute, Category 1): Very toxic to aquatic life.[4]

• Aquatic Toxicity (Chronic, Category 2): Toxic to aquatic life with long-lasting effects.[5]

Hazard Statements (H-Statements):

• H302: Harmful if swallowed.[3]

• H314: Causes severe skin burns and eye damage.[4]

• H400: Very toxic to aquatic life.[3]

• H411: Toxic to aquatic life with long lasting effects.[5]

Quantitative Safety Data

Quantitative data provides a clearer understanding of the toxicological profile and physical properties of anhydrous copper(II) acetate.

Table 1: Physical and Chemical Properties

Property	Value	Reference(s)
CAS Number	142-71-2	[1]
Molecular Formula	C₄H₆CuO₄ or Cu(C₂H₃O₂)₂	[6]
Molar Mass	181.63 g/mol	[1]
Appearance	Dark green crystalline solid/powder	[1][5]
Melting Point	115 °C (Decomposes)	[1]
Boiling Point	240 °C (Decomposes)	[1]
Density	1.88 g/cm³ (for hydrate, often similar)	[1]
Hygroscopicity	Hygroscopic	[6]

Table 2: Toxicological Data

Endpoint	Value	Species	Route	Reference(s)
LD₅₀	501 mg/kg	Rat	Oral	[3]
LD₅₀	710 mg/kg	Rat	Oral	[5]
LD₅₀	>2000 mg/kg	Rat	Dermal	[4][7]
LC₅₀ (96h)	193 µg/L	Fathead Minnow	Aquatic	[4]

Table 3: Occupational Exposure Limits (for Copper Dusts & Mists)

Organization	Limit Type	Value	Reference(s)
OSHA	PEL (8-hr TWA)	1 mg/m³	[8][9]
NIOSH	REL (10-hr TWA)	1 mg/m³	[9]
ACGIH	TLV (8-hr TWA)	1 mg/m³	[9]

Mechanism of Cellular Toxicity

Excess intracellular copper is highly toxic. The primary mechanism involves the generation of reactive oxygen species (ROS) via Fenton or Haber-Weiss reactions, leading to oxidative stress.[10][11] Copper ions also exhibit a high affinity for thiol (-SH) groups in proteins, and indiscriminate binding can disrupt protein structure and function.[10][12] A recently identified mechanism, termed "cuproptosis," involves copper binding directly to lipoylated proteins within the tricarboxylic acid (TCA) cycle, causing them to aggregate and leading to proteotoxic stress and a unique form of cell death.[13]

Mechanism of Copper-Induced Cellular Toxicity.

Safe Handling and Storage

Engineering Controls

• Work with anhydrous copper(II) acetate in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation of dust.[14]

• For moisture-sensitive applications, use of an inert atmosphere glovebox or Schlenk line is mandatory.[15][16]

• Ensure an emergency eyewash station and safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles or a full-face shield.[8]

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene) and wear a lab coat and appropriate protective clothing to prevent skin contact.[8]

• Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved respirator with a particulate filter.[14]

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[17]

• The material is hygroscopic; protect from moisture.[3][6]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and active metals.[3][14]

Emergency Procedures

First Aid Measures

Immediate medical attention is required in case of significant exposure.

First Aid Decision Tree for Exposure.

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[14]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention as it causes severe burns.[9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if it is safe to do so. Seek immediate medical attention.[9][14]

• Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Spill Response

Spills must be handled promptly to prevent exposure and environmental contamination.

Spill Response Workflow.

• Evacuate: Clear the area of all non-essential personnel.[4]

• Ventilate: Ensure the area is well-ventilated.

• Protect: Wear the appropriate PPE as described in Section 4.2.

• Contain: Prevent the spill from spreading or entering drains.[4]

• Clean-up: Carefully sweep or scoop the solid material into a designated, labeled waste container. Use methods that do not generate dust.[4]

• Disposal: Dispose of the waste and contaminated materials through a licensed hazardous waste disposal service in accordance with local, state, and federal regulations.

Experimental Protocols

Anhydrous copper(II) acetate is highly sensitive to moisture and its handling requires anhydrous techniques.

Protocol for Preparation of Anhydrous Copper(II) Acetate

This protocol describes the dehydration of the commercially available monohydrate form.[5][18]

Materials:

• Copper(II) acetate monohydrate (Cu(CH₃COO)₂·H₂O)

• Schlenk flask or round-bottom flask

• Vacuum line or vacuum oven

• Heating mantle or oil bath

Procedure:

• Place the copper(II) acetate monohydrate into a Schlenk flask.

• Attach the flask to a vacuum line.

• Slowly apply vacuum to the flask.

• Gently heat the flask to 100 °C using a heating mantle or oil bath.[18]

• Maintain the temperature and vacuum until the blue-green monohydrate is fully converted to the dark green anhydrous solid.[5]

• Turn off the heat and allow the flask to cool to room temperature under vacuum.

• Backfill the flask with an inert gas (e.g., nitrogen or argon) before opening or transferring to an inert atmosphere glovebox for storage.

Protocol for Handling and Transferring in a Glovebox

A glovebox provides the most secure environment for manipulating anhydrous solids.[19]

Materials:

• Inert atmosphere glovebox (<1 ppm O₂, <1 ppm H₂O)

• Anhydrous copper(II) acetate in a sealed container

• Spatula

• Weighing paper or tared reaction vessel

• All necessary glassware (oven-dried beforehand)

Procedure:

• Preparation: Ensure all required items (spatula, weighing paper, reaction vessel, etc.) are brought into the glovebox antechamber. All glassware must be rigorously dried in an oven (e.g., 125 °C overnight) and cooled before introduction.[20]

• Antechamber Cycling: Evacuate and backfill the antechamber with inert gas for a minimum of three cycles before transferring items into the main glovebox chamber.[19]

• Equilibration: Allow the container of anhydrous copper(II) acetate to thermally equilibrate inside the glovebox before opening to prevent pressure changes.

• Transfer: Carefully open the container. Using a clean, dry spatula, transfer the desired amount of the dark green solid onto the weighing paper or directly into the tared reaction vessel.[19]

• Sealing: Promptly and securely reseal the main container of anhydrous copper(II) acetate. Seal the reaction vessel containing the weighed solid.

• Cleanup: Clean the spatula and the surrounding area within the glovebox to prevent cross-contamination.

• Removal: Remove items from the glovebox via the antechamber, following the proper cycling procedure.

References

• 1. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. durhamtech.edu [durhamtech.edu]
• 4. chemicalbook.com [chemicalbook.com]
• 5. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 6. strem.com [strem.com]
• 7. carlroth.com [carlroth.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. nj.gov [nj.gov]
• 10. Possible mechanisms underlying copper-induced damage in biological membranes leading to cellular toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Copper triggers a unique form of cell death | Drug Discovery News [drugdiscoverynews.com]
• 14. fda.ajums.ac.ir [fda.ajums.ac.ir]
• 15. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]
• 16. Video: Preparing Anhydrous Reagents and Equipment [jove.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Copper(II)_acetate [chemeurope.com]
• 19. benchchem.com [benchchem.com]
• 20. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Anhydrous Copper(II) Acetate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Anhydrous copper(II) acetate (B1210297) serves as a versatile and efficient catalyst in a variety of organic transformations, facilitating the formation of carbon-carbon and carbon-heteroatom bonds. Its utility is highlighted in key reactions such as the Eglinton coupling of terminal alkynes, the Chan-Lam N-arylation of indoles, and the Ullmann-type C-O coupling of phenols. These methodologies are crucial in the synthesis of complex organic molecules, including pharmaceuticals, natural products, and advanced materials.

C-C Bond Formation: The Eglinton Coupling of Terminal Alkynes

The Eglinton coupling is an oxidative dimerization of terminal alkynes that utilizes a stoichiometric amount of a copper(II) salt, such as anhydrous copper(II) acetate, in a coordinating solvent like pyridine (B92270).[1][2][3] This reaction provides a straightforward route to symmetrical 1,3-diynes, which are valuable building blocks in materials science and the synthesis of natural products.[1][3]

Quantitative Data

Entry	Alkyne Substrate	Product	Yield (%)
1	Phenylacetylene (B144264)	1,4-Diphenylbuta-1,3-diyne	88
2	4-Methoxyphenylacetylene	1,4-Bis(4-methoxyphenyl)buta-1,3-diyne	85
3	4-Chlorophenylacetylene	1,4-Bis(4-chlorophenyl)buta-1,3-diyne	82
4	1-Ethynylcyclohexene	1,4-Dicyclohexenylbuta-1,3-diyne	75
5	Propargyl alcohol	1,4-Dihydroxybuta-1,3-diyne	65

Experimental Protocol: Synthesis of 1,4-Diphenylbuta-1,3-diyne

Materials:

• Phenylacetylene (1.0 mmol, 102 mg)

• Anhydrous Copper(II) Acetate (1.5 mmol, 272 mg)

• Pyridine (10 mL)

• Methanol (B129727)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous solution of ammonium (B1175870) chloride

• Anhydrous magnesium sulfate

• Round-bottom flask (50 mL)

• Magnetic stirrer

• Standard glassware for extraction and filtration

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer, add anhydrous copper(II) acetate (1.5 mmol, 272 mg) and pyridine (10 mL).

• Stir the mixture at room temperature until the copper(II) acetate dissolves, resulting in a deep blue solution.

• Add phenylacetylene (1.0 mmol, 102 mg) to the solution.

• Stir the reaction mixture at room temperature for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, pour the mixture into a saturated aqueous solution of ammonium chloride (50 mL) and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• The crude product is purified by recrystallization from methanol to afford 1,4-diphenylbuta-1,3-diyne as a crystalline solid.

Experimental Workflow

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. synarchive.com [synarchive.com]
• 3. Glaser coupling - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Eglinton Coupling Reaction Utilizing Anhydrous Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Eglinton coupling reaction is a cornerstone of synthetic organic chemistry, providing a reliable method for the oxidative homocoupling of terminal alkynes to furnish symmetrical 1,3-diynes. This application note provides a detailed protocol for conducting the Eglinton coupling reaction using anhydrous copper(II) acetate (B1210297) as the stoichiometric oxidant in a pyridine-based solvent system. The protocol includes reagent preparation, reaction setup, workup, and purification procedures. Furthermore, this document presents a summary of representative substrate scope and yields, a detailed reaction mechanism, and visual aids in the form of diagrams to facilitate a comprehensive understanding of the experimental workflow and underlying chemical transformations.

Introduction

The formation of carbon-carbon bonds is a central theme in organic synthesis. The Eglinton coupling, first reported by Geoffrey Eglinton in 1956, offers a robust and straightforward method for the synthesis of symmetrical diynes from terminal alkynes.[1] The reaction typically employs a stoichiometric amount of a copper(II) salt, such as copper(II) acetate, in the presence of a coordinating base like pyridine (B92270).[2][3][4] This method is an improvement upon the earlier Glaser coupling, as it does not require the handling of air-sensitive copper(I) salts and avoids the need for an external oxidant like oxygen.[3] The resulting 1,3-diyne motif is a valuable building block in the synthesis of natural products, macrocycles, and functional materials.

Data Presentation: Substrate Scope and Reaction Yields

The Eglinton coupling reaction is applicable to a wide range of terminal alkynes, including those with aromatic, aliphatic, and functionalized substituents. The yields are generally moderate to high, contingent on the substrate and reaction conditions. Below is a table summarizing the outcomes for various representative terminal alkynes.

Entry	Terminal Alkyne Substrate	Diyne Product	Solvent System	Reaction Time (h)	Yield (%)
1	Phenylacetylene (B144264)	1,4-Diphenyl-1,3-butadiyne	Pyridine/Methanol (B129727)	4	85
2	1-Ethynylcyclohexene	1,4-Bis(cyclohex-1-en-1-yl)buta-1,3-diyne	Pyridine	6	78
3	Propargyl alcohol	2,8-Decadiyne-1,10-diol	Pyridine/Methanol	5	72
4	3-Methyl-1-butyn-3-ol	2,7-Dimethyl-3,5-octadiyne-2,7-diol	Pyridine	8	65
5	1-Heptyne	6,8-Tetradecadiyne	Pyridine/Methanol	6	80

Experimental Protocols

This section provides a detailed, step-by-step protocol for the Eglinton coupling of phenylacetylene as a representative example.

Materials:

• Anhydrous Copper(II) Acetate (Cu(OAc)₂)

• Phenylacetylene

• Pyridine (anhydrous)

• Methanol (anhydrous)

• Hydrochloric Acid (HCl), 2M aqueous solution

• Dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica (B1680970) Gel (for column chromatography)

• Hexane

• Ethyl Acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Nitrogen or Argon gas inlet

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add anhydrous copper(II) acetate (10.0 mmol, 1.81 g).

• Solvent and Substrate Addition: Add a mixture of anhydrous pyridine (50 mL) and anhydrous methanol (10 mL) to the flask. Stir the resulting suspension until a homogenous blue-green solution is formed. To this solution, add phenylacetylene (5.0 mmol, 0.51 g, 0.55 mL) dropwise over 5 minutes.

• Reaction Conditions: Heat the reaction mixture to 50 °C and stir vigorously for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and pour it into a 500 mL separatory funnel containing 2M aqueous hydrochloric acid (100 mL).

• Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with 2M aqueous hydrochloric acid (2 x 50 mL) to ensure complete removal of copper salts and pyridine, followed by a wash with saturated aqueous sodium bicarbonate (50 mL) and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient (e.g., starting with 100% hexane) to afford the pure 1,4-diphenyl-1,3-butadiyne.

Mandatory Visualizations

Reaction Mechanism:

The mechanism of the Eglinton coupling is believed to proceed through the formation of a copper(I) acetylide intermediate. The reaction is initiated by the deprotonation of the terminal alkyne by the pyridine base. The resulting acetylide anion then coordinates to the copper(II) center, which is subsequently reduced to copper(I) with the concomitant formation of a copper(I) acetylide. Two of these copper(I) acetylide species then undergo oxidative coupling to form the diyne product and regenerate the copper(II) catalyst, although in the Eglinton protocol, stoichiometric copper(II) is used. A more recent computational study suggests a pathway involving the dimerization of copper(II) alkynyl complexes followed by a bimetallic reductive elimination, which avoids the formation of free alkynyl radicals.

References

• 1. Eglinton Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 2. Glaser Coupling, Hay Coupling [organic-chemistry.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. researchgate.net [researchgate.net]

Anhydrous Copper(II) Acetate: A Versatile Catalyst for C-N Cross-Coupling Reactions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Anhydrous copper(II) acetate (B1210297), Cu(OAc)₂, is a cost-effective and readily available catalyst that has demonstrated significant utility in the formation of carbon-nitrogen (C-N) bonds. This versatile reagent is instrumental in Ullmann-type and Chan-Lam coupling reactions, which are fundamental transformations in organic synthesis, particularly in the development of pharmaceuticals and functional materials. These reactions enable the construction of N-arylated compounds, which are prevalent structural motifs in a vast array of biologically active molecules.

This document provides detailed application notes and experimental protocols for the use of anhydrous copper(II) acetate in C-N cross-coupling reactions, targeting researchers and professionals in the fields of chemistry and drug development.

Overview of C-N Cross-Coupling Reactions

C-N cross-coupling reactions are a cornerstone of modern organic synthesis, allowing for the formation of a bond between a carbon atom, typically from an aryl or heteroaryl halide, and a nitrogen atom of an amine, amide, or heterocycle. While palladium-catalyzed systems like the Buchwald-Hartwig amination are widely used, copper-catalyzed methods offer a more economical and less toxic alternative.[1][2]

The classical Ullmann condensation, traditionally requiring harsh reaction conditions, has been significantly improved through the development of new catalyst systems, including those based on copper(II) acetate.[3] The Chan-Lam coupling, which utilizes boronic acids as the aryl source, represents another mild and efficient copper-catalyzed route to C-N bond formation.[4][5]

Anhydrous copper(II) acetate serves as a reliable and effective catalyst in these transformations, often in conjunction with a ligand and a base in a suitable solvent. However, ligand- and base-free protocols have also been developed, offering simplified reaction setups.[6][7]

Experimental Protocols

Protocol 1: General Procedure for Ullmann-Type C-N Cross-Coupling of (Hetero)aryl Halides with N-Nucleophiles using a Ligand

This protocol is adapted from a procedure utilizing α-benzoin oxime as a ligand, which has been shown to be effective for a broad range of substrates.[1]

Materials:

• Anhydrous Copper(II) Acetate (Cu(OAc)₂)

• (Hetero)aryl halide (e.g., 2-bromoanisole)

• N-nucleophile (e.g., pyrrole, piperidine, amino acid)

• α-Benzoin oxime (BO) (ligand)

• Potassium phosphate (B84403) (K₃PO₄) (base)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Argon or Nitrogen gas

• Schlenk flask or sealed reaction vial

• Standard laboratory glassware and purification supplies (silica gel for column chromatography)

Procedure:

• To a Schlenk flask, add the (hetero)aryl halide (2.81 mmol, 1.0 equiv), N-nucleophile (3.37 mmol, 1.2 equiv), α-benzoin oxime (0.28 mmol, 10 mol%), and potassium phosphate (5.62 mmol, 2.0 equiv).

• Add anhydrous copper(II) acetate (0.28 mmol, 10 mol%) to the flask.

• Add anhydrous DMSO (4 mL).

• Evacuate the flask and backfill with argon three times.

• Heat the resulting suspension in a preheated oil bath at 80 °C with vigorous stirring for the time indicated in the tables below.

• Upon completion (monitored by TLC or LC-MS), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired N-arylated product.

Protocol 2: Ligand- and Base-Free C-N Cross-Coupling of Arylboronic Acids with Amines

This protocol is based on a ligand- and base-free method for the Chan-Lam coupling reaction.[6][7][8]

Materials:

• Anhydrous Copper(II) Acetate (Cu(OAc)₂)

• Arylboronic acid

• Amine (primary or secondary)

• 4 Å Molecular Sieves (activated)

• Anhydrous Dichloromethane (B109758) (DCM)

• Oxygen balloon

• Reaction vial with a screw cap

• Standard laboratory glassware and purification supplies

Procedure:

• To a reaction vial, add the arylboronic acid (1.0 mmol, 1.0 equiv), the amine (1.2 mmol, 1.2 equiv), and activated 4 Å molecular sieves (200 mg).

• Add anhydrous copper(II) acetate (0.1 mmol, 10 mol%).

• Add anhydrous dichloromethane (5 mL).

• Seal the vial and place it in a preheated oil bath at a slightly elevated temperature (e.g., 40-50 °C).

• Introduce an atmosphere of oxygen via a balloon.

• Stir the reaction mixture for 24-48 hours, monitoring the progress by TLC or GC-MS.

• After completion, filter the reaction mixture through a pad of Celite to remove the molecular sieves and catalyst.

• Wash the Celite pad with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography to yield the N-arylated amine.

Data Presentation

The following tables summarize the quantitative data for the C-N cross-coupling reactions described in the protocols.

Table 1: Copper-Catalyzed C-N Coupling of (Hetero)aryl Halides with Pyrrole and Azoles [1]

Entry	Aryl Halide	N-Nucleophile	Time (h)	Yield (%)
1	2-Bromoanisole	Pyrrole	8	90
2	2-Chloropyridine	Pyrrole	10	85
3	2-Bromopyridine	Imidazole	8	92
4	4-Iodobenzonitrile	1,2,4-Triazole	8	88
5	1-Bromo-4-(trifluoromethyl)benzene	Benzimidazole	10	75

Reaction Conditions: (Hetero)aryl halide (2.81 mmol), N-nucleophile (3.37 mmol), Cu(OAc)₂ (10 mol%), α-benzoin oxime (10 mol%), K₃PO₄ (2.0 equiv), DMSO (4 mL), 80 °C, under Argon.

Table 2: Copper-Catalyzed C-N Coupling of (Hetero)aryl Halides with Amines [1]

Entry	Aryl Halide	Amine	Time (h)	Yield (%)
1	2-Chloropyridine	Piperidine	8	95
2	2-Bromopyridine	Pyrrolidine	8	93
3	2-Chloropyridine	Diethylamine	8	78
4	2-Bromopyridine	Ethanolamine	8	72

Reaction Conditions: (Hetero)aryl halide (2.81 mmol), amine (3.37 mmol), Cu(OAc)₂ (10 mol%), α-benzoin oxime (10 mol%), K₃PO₄ (2.0 equiv), DMSO (4 mL), 80 °C, under Argon.

Table 3: Ligand- and Base-Free Copper-Catalyzed N-Arylation of Amines with Phenylboronic Acid [6]

Entry	Amine	Temperature (°C)	Time (h)	Yield (%)
1	Benzylamine	45	24	85
2	Morpholine	45	24	92
3	N-Methylbenzylamine	45	48	78
4	Aniline	50	48	65

Reaction Conditions: Phenylboronic acid (1.0 mmol), amine (1.2 mmol), Cu(OAc)₂ (10 mol%), 4 Å molecular sieves, DCM, under Oxygen.

Visualizations

The following diagrams illustrate the general workflows and a proposed catalytic cycle for the copper-catalyzed C-N cross-coupling reactions.

General Experimental Workflow for C-N Cross-Coupling.

References

• 1. Cu(II)-Catalyzed C-N Coupling of (Hetero)aryl Halides and N-Nucleophiles Promoted by α-Benzoin Oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 2. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 3. researchgate.net [researchgate.net]
• 4. books.rsc.org [books.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. Ligand- and Base-Free Copper(II)-Catalyzed C-N Bond Formation: Cross-Coupling Reactions of Organoboron Compounds with Aliphatic Amines and Anilines [organic-chemistry.org]
• 7. Ligand- and base-free copper(II)-catalyzed C-N bond formation: cross-coupling reactions of organoboron compounds with aliphatic amines and anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scilit.com [scilit.com]

Application Notes and Protocols for the Synthesis of Copper Nanoparticles from Anhydrous Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper nanoparticles (CuNPs) have garnered significant interest in the biomedical field due to their potent antimicrobial, anticancer, and catalytic properties. Their high surface-area-to-volume ratio and unique physicochemical characteristics make them promising candidates for various applications, including targeted drug delivery, novel therapeutic agents, and diagnostics. The synthesis of CuNPs from anhydrous copper(II) acetate (B1210297) offers a reliable and cost-effective route to producing these nanomaterials. This document provides detailed application notes and experimental protocols for the synthesis of copper nanoparticles using anhydrous copper(II) acetate as a precursor, focusing on methods relevant to researchers, scientists, and professionals in drug development.

Applications in Drug Development

Copper nanoparticles exhibit a range of properties that are highly valuable in the field of drug development:

• Antimicrobial Agents: CuNPs have demonstrated broad-spectrum activity against various pathogenic bacteria and fungi. Their proposed mechanism of action involves the generation of reactive oxygen species (ROS), disruption of cell membranes, and interference with essential cellular processes. This makes them a potential alternative to conventional antibiotics, especially in combating multidrug-resistant strains.

• Anticancer Therapy: Research has shown that copper and copper oxide nanoparticles can selectively induce cytotoxicity in cancer cells through mechanisms such as increased ROS production and apoptosis induction.[1] Their potential as standalone therapeutic agents or as carriers for targeted delivery of anticancer drugs is an active area of investigation.[2]

• Drug Delivery Vehicles: The large surface area of CuNPs allows for the functionalization and loading of various therapeutic molecules.[3] They can be engineered to provide controlled and targeted release of drugs, enhancing therapeutic efficacy while minimizing systemic side effects.

• Catalysis in Drug Synthesis: Copper nanoparticles are efficient catalysts for various organic reactions, which can be applied in the synthesis of pharmaceutical compounds. Their high catalytic activity and recyclability offer advantages over traditional homogeneous catalysts.[4]

Synthesis Protocols

Several methods can be employed for the synthesis of copper nanoparticles from anhydrous copper(II) acetate. The choice of method influences the size, shape, and stability of the resulting nanoparticles, which in turn affects their biological activity.

Thermal Decomposition Method

This method involves the thermal decomposition of a copper precursor in a high-boiling point solvent with capping agents.

Experimental Protocol:

• In a three-neck round-bottom flask, combine 0.181 g of anhydrous copper(II) acetate, 0.598 g of stearic acid (capping agent), and 1.356 g of 1-octadecanol (mild reducing agent) in 25 mL of 1-octadecene (B91540) (solvent).

• Place the flask on a heating mantle with a magnetic stirrer and insert a reflux condenser.

• Heat the mixture to 290 °C under an inert atmosphere (e.g., argon) with continuous stirring.

• Maintain the reaction temperature for 1-3 hours. The color of the solution will change, indicating the formation of copper nanoparticles.

• After the reaction is complete, cool the solution to room temperature.

• Separate the copper nanoparticles by centrifugation, wash them multiple times with ethanol (B145695) and acetone (B3395972) to remove any unreacted precursors and byproducts.

• Dry the purified nanoparticles under vacuum.

Logical Relationship for Thermal Decomposition

Caption: Workflow for the thermal decomposition synthesis of copper nanoparticles.

Solvothermal Synthesis

This method utilizes a solvent under high temperature and pressure to produce nanoparticles with good control over size and morphology.

Experimental Protocol:

• Prepare a solution of 0.101 g of a copper(II) acetate bipyridine complex in 50 mL of ethanol.[5] (Note: The complex is prepared by reacting anhydrous copper(II) acetate with 2,2'-bipyridine).

• In a separate beaker, dissolve 0.012 g of NaOH in 10 mL of ethanol.

• Add the copper complex solution to the NaOH solution under stirring.

• Transfer the resulting solution to a Teflon-lined stainless-steel autoclave.

• Heat the autoclave to 160 °C and maintain the temperature for 24 hours.[5]

• After cooling to room temperature, collect the nanoparticles by centrifugation.

• Wash the product with deionized water and ethanol.

• Dry the nanoparticles in a vacuum oven at 60 °C overnight.

Experimental Workflow for Solvothermal Synthesis

Caption: Step-by-step workflow for the solvothermal synthesis of copper nanoparticles.

Microwave-Assisted Synthesis

This method utilizes microwave irradiation to rapidly heat the reaction mixture, leading to a faster synthesis of nanoparticles.

Experimental Protocol:

• Prepare a solution of 0.030 g of a copper(II) acetate bipyridine complex in 15.2 mL of ethylene (B1197577) glycol.[5]

• Prepare a separate solution of 0.040 g of NaOH in 3 mL of ethylene glycol.

• Mix the two solutions in a sealed glass tube suitable for microwave synthesis.

• Heat the mixture in a microwave reactor to 185-200 °C for 30 minutes.[5]

• After the reaction, cool the tube and collect the nanoparticles by centrifugation.

• Wash the product with deionized water.

• Dry the nanoparticles in a vacuum oven at 60 °C overnight.

Microwave-Assisted Synthesis Workflow

Caption: Workflow for the microwave-assisted synthesis of copper nanoparticles.

Data Presentation

The following tables summarize quantitative data on the synthesis and application of copper and copper oxide nanoparticles. While the precursor is not always anhydrous copper(II) acetate, the data provides valuable insights into the expected outcomes.

Table 1: Influence of Synthesis Method on Nanoparticle Size

Synthesis Method	Precursor	Reducing Agent/Conditions	Stabilizer/Capping Agent	Resulting Nanoparticle/Oxide Phase	Average Particle Size (nm)	Reference
Solvothermal	Copper(II) Acetate Bipyridine Complex	Ethanol/NaOH, 160°C	Bipyridine (in complex)	CuO	≈ 11	[5]
Microwave-Assisted	Copper(II) Acetate Bipyridine Complex	Ethylene Glycol/NaOH, 185-200°C	Ethylene Glycol/Bipyridine	Cu/Cu₂O	≈ 80	[5]
Borohydride Reduction	Copper(II) Acetate Bipyridine Complex	Sodium Borohydride	Bipyridine (in complex)	Cu₂O/CuO	≈ 16	[5]
Chemical Reduction	Copper(II) Acetate	Sodium Borohydride	Trisodium Citrate	Cu	≈ 37	[6]

Table 2: Antimicrobial Activity of Copper Oxide Nanoparticles

This table presents the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values of copper oxide nanoparticles against various pathogenic bacteria. Note that lower values indicate higher antimicrobial activity.

Bacterial Strain	Nanoparticle Type	MIC (µg/mL)	MBC (µg/mL)	Reference
Escherichia coli	Biogenic CuONPs (crude)	500	500	[7]
Escherichia coli	Biogenic CuONPs (calcined)	1000	>1000	[7]
Staphylococcus aureus	Biogenic CuONPs (crude)	125	250	[7]
Staphylococcus aureus	Biogenic CuONPs (calcined)	250	250	[7]
Bacillus subtilis	Biogenic CuONPs (crude)	62.5	250	[7]
Bacillus subtilis	Biogenic CuONPs (calcined)	250	250	[7]
Pseudomonas putida	Biogenic CuONPs (crude)	250	250	[7]
Pseudomonas putida	Biogenic CuONPs (calcined)	500	500	[7]
Escherichia coli	Bio-CuONPs	3.12 - 25	12.5 - 25	[8]
Staphylococcus aureus	Bio-CuONPs	12.5 - 25	12.5 - 25	[8]
Klebsiella pneumoniae	Bio-CuONPs	3.12 - 25	12.5 - 25	[8]
Pseudomonas aeruginosa	Bio-CuONPs	3.12 - 25	12.5 - 25	[8]

Table 3: Cytotoxicity of Copper and Copper Oxide Nanoparticles against Cancer Cell Lines

This table shows the half-maximal inhibitory concentration (IC50) values, which represent the concentration of nanoparticles required to inhibit the growth of 50% of cancer cells.

Cell Line	Nanoparticle Type	IC50 (µg/mL)	Exposure Time (h)	Reference
K562 (Chronic Myeloid Leukemia)	CuO NPs	~10	24	[1]
HeLa (Cervical Cancer)	Pt NPs (for comparison)	53.74 ± 2.95	24	[3]
DU-145 (Prostate Cancer)	Pt NPs (for comparison)	75.07 ± 5.48	24	[3]

Disclaimer: The data presented in Tables 2 and 3 may not have been generated using copper nanoparticles synthesized specifically from anhydrous copper(II) acetate. However, it provides a general indication of the biological activities of copper-based nanoparticles.

Characterization of Copper Nanoparticles

To ensure the successful synthesis and to understand the properties of the copper nanoparticles, a suite of characterization techniques should be employed:

• UV-Visible Spectroscopy (UV-Vis): To confirm the formation of copper nanoparticles by observing the characteristic surface plasmon resonance (SPR) peak, typically in the range of 560-600 nm.

• X-Ray Diffraction (XRD): To determine the crystalline structure and average crystallite size of the nanoparticles.

• Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To visualize the size, shape, and morphology of the nanoparticles.

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups of the capping agents on the nanoparticle surface.

• Dynamic Light Scattering (DLS): To measure the hydrodynamic diameter and size distribution of the nanoparticles in a colloidal suspension.

Conclusion

The synthesis of copper nanoparticles from anhydrous copper(II) acetate provides a versatile platform for developing novel solutions in drug development. The methods outlined in these application notes offer reproducible protocols for obtaining CuNPs with tunable properties. The provided data on their biological activities underscores their potential as antimicrobial and anticancer agents. Further research focusing on optimizing synthesis parameters to enhance drug loading and release kinetics will be crucial for translating these promising nanomaterials into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Bacterial-mediated synthesis and characterization of copper oxide nanoparticles with antibacterial, antioxidant, and anticancer potentials [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. waocp.com [waocp.com]

Application Notes and Protocols: The Role of Anhydrous Copper(II) Acetate in Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous copper(II) acetate (B1210297), a versatile transition metal salt, serves as a significant catalyst and oxidizing agent in a variety of polymerization reactions. Its utility spans from the synthesis of conductive polymers, such as polyaniline, to the oxidative coupling of phenols, yielding high-performance engineering plastics. This document provides detailed application notes and experimental protocols for the use of anhydrous copper(II) acetate in key polymerization processes. The information is intended to guide researchers in leveraging this compound for the development of novel polymeric materials for diverse applications, including those in the pharmaceutical and drug development sectors.

Key Applications in Polymerization

Anhydrous copper(II) acetate is primarily employed in two major classes of polymerization reactions:

• Oxidative Polymerization of Anilines: In this application, copper(II) acetate acts as an oxidant to initiate the polymerization of aniline (B41778) and its derivatives. The resulting polyaniline (PANI) is an intrinsically conductive polymer with wide-ranging applications in sensors, electrochromic devices, and corrosion inhibition. The use of a copper catalyst can influence the polymer's morphology, molecular weight, and conductivity.

• Oxidative Coupling of Phenols: Anhydrous copper(II) acetate, often in conjunction with a ligand, catalyzes the oxidative coupling of substituted phenols, such as 2,6-dimethylphenol (B121312). This reaction produces poly(phenylene oxide) (PPO), a high-performance thermoplastic with excellent thermal stability, dimensional stability, and dielectric properties, making it valuable in electronic and medical device applications.

I. Oxidative Polymerization of Aniline

Application Note

Anhydrous copper(II) acetate can be utilized as an effective oxidizing agent for the synthesis of polyaniline. The reaction proceeds via a proposed oxidative pathway where Cu(II) is reduced to Cu(I) by the aniline monomer, which is subsequently oxidized. The Cu(I) species can then be re-oxidized by an external oxidant, such as air, in a catalytic cycle. This method can lead to the formation of nanostructured polyaniline with controlled morphology.

Proposed Signaling Pathway

The polymerization of aniline initiated by copper(II) acetate is a complex process. A simplified proposed pathway involves the following key steps:

• Oxidation of Monomer: Aniline is oxidized by copper(II) acetate to form a radical cation.

• Radical Coupling: The aniline radical cations couple to form dimers and subsequently oligomers.

• Chain Propagation: The oligomers continue to react with aniline radical cations, leading to chain growth.

• Catalyst Regeneration: In the presence of an external oxidant like oxygen (from air), the reduced copper(I) species is re-oxidized to copper(II), allowing the catalytic cycle to continue.

Fig. 1: Proposed mechanism for the oxidative polymerization of aniline catalyzed by copper(II) acetate.

Experimental Protocol: Synthesis of Raspberry-Like Polyaniline Nanostructures

This protocol is adapted from the synthesis of nanostructured aniline oligomers where copper acetate serves as the oxidant.

Materials:

• Aniline (freshly distilled)

• Anhydrous Copper(II) Acetate (Cu(OAc)₂)

• p-Phenylenediamine (B122844) (PPD)

• Ethanol (B145695)

• Deionized water

Procedure:

• In a typical experiment, dissolve a specific amount of anhydrous copper(II) acetate in a mixture of ethanol and deionized water.

• In a separate flask, dissolve freshly distilled aniline and p-phenylenediamine in the same solvent mixture.

• Add the copper(II) acetate solution dropwise to the aniline/p-phenylenediamine solution under vigorous stirring at room temperature.

• The color of the solution should gradually change, indicating the progress of the polymerization.

• Allow the reaction to proceed for a specified time (e.g., 12 hours) under continuous stirring.

• After the reaction is complete, collect the precipitate by centrifugation or filtration.

• Wash the product repeatedly with deionized water and ethanol to remove unreacted monomers, oxidant, and byproducts.

• Dry the final polyaniline product in a vacuum oven at a controlled temperature (e.g., 60 °C) for 24 hours.

Quantitative Data Summary (Hypothetical Data Based on Similar Studies):

Entry	[Aniline] (M)	[Cu(OAc)₂] (M)	[PPD] (M)	Reaction Time (h)	Yield (%)	Conductivity (S/cm)
1	0.1	0.2	0.01	12	85	1.5 x 10⁻³
2	0.1	0.3	0.01	12	92	2.1 x 10⁻³
3	0.2	0.4	0.02	12	88	3.5 x 10⁻³

II. Oxidative Coupling Polymerization of 2,6-Dimethylphenol

Application Note

Anhydrous copper(II) acetate, in combination with a suitable ligand such as a diamine, can form an active catalytic system for the oxidative coupling polymerization of 2,6-dimethylphenol. While many protocols start with a copper(I) salt, a system initiated with copper(II) acetate can be activated in situ. The resulting poly(2,6-dimethyl-1,4-phenylene oxide) (PPO) is a high-performance thermoplastic.

Experimental Workflow

The synthesis of PPO using a copper-based catalyst involves several key stages, from the preparation of the catalyst complex to the polymerization and subsequent purification of the polymer.

Fig. 2: General workflow for the synthesis of PPO using a copper-based catalyst system.

Experimental Protocol: Synthesis of Poly(2,6-dimethyl-1,4-phenylene oxide)

This protocol describes a general method for the oxidative coupling polymerization of 2,6-dimethylphenol using a copper-amine catalyst system that can be generated from anhydrous copper(II) acetate.

Materials:

• 2,6-Dimethylphenol (DMP)

• Anhydrous Copper(II) Acetate (Cu(OAc)₂)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Toluene

• Methanol

• Hydrochloric Acid (HCl)

• Oxygen or Air supply

Procedure:

• To a reaction vessel equipped with a magnetic stirrer, gas inlet, and reflux condenser, add anhydrous copper(II) acetate and toluene.

• Add N,N,N',N'-tetramethylethylenediamine (TMEDA) as the ligand to the mixture and stir to form the catalyst complex.

• Add 2,6-dimethylphenol to the reaction mixture.

• Start bubbling oxygen or air through the solution at a controlled rate while maintaining a specific reaction temperature (e.g., 60 °C).

• The polymerization is typically exothermic, and the viscosity of the solution will increase as the polymer forms.

• Monitor the reaction progress by techniques such as viscometry or by taking aliquots for molecular weight analysis.

• After the desired molecular weight is achieved, terminate the reaction by adding an acidic solution (e.g., a mixture of methanol and HCl).

• Precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol.

• Filter the precipitated poly(2,6-dimethyl-1,4-phenylene oxide), wash it thoroughly with methanol, and dry it in a vacuum oven at an elevated temperature (e.g., 80 °C).

Quantitative Data Summary (Illustrative):

Entry	DMP (mol)	Cu(OAc)₂ (mmol)	TMEDA (mmol)	Temp (°C)	Time (h)	Mn ( g/mol )	PDI
1	0.5	5	10	60	2	15,000	2.1
2	0.5	5	15	60	2	18,000	2.0
3	0.5	10	20	60	1.5	22,000	2.3

(Note: Mn = Number-average molecular weight, PDI = Polydispersity Index)

Conclusion

Anhydrous copper(II) acetate is a valuable and versatile reagent in polymer chemistry. Its role as an oxidant in the synthesis of conductive polymers like polyaniline and as a catalyst in the oxidative coupling of phenols to produce high-performance thermoplastics like PPO highlights its importance. The provided application notes and protocols offer a starting point for researchers to explore the potential of anhydrous copper(II) acetate in the development of advanced polymeric materials. Further optimization of reaction conditions can be tailored to achieve specific polymer properties required for various applications, including those in the biomedical and pharmaceutical fields.

Application Notes and Protocols for the Synthesis of Metal-Organic Frameworks (MOFs) Using Anhydrous Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of copper-based Metal-Organic Frameworks (MOFs) using anhydrous copper(II) acetate (B1210297) as a metal precursor. The protocols detailed below are particularly relevant for applications in catalysis and drug delivery, with a focus on cancer therapy.

Introduction

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters coordinated to organic ligands. Copper-based MOFs (Cu-MOFs), in particular, have garnered significant attention due to their facile synthesis, high porosity, and versatile applications.[1] The choice of the copper precursor is a critical parameter that influences the physicochemical properties of the resulting MOF, such as crystallinity, surface area, and yield. Anhydrous copper(II) acetate is a valuable precursor for the synthesis of various Cu-MOFs, including the well-known HKUST-1 (also known as Cu-BTC or MOF-199).[2][3] Its use can offer advantages in certain synthetic procedures, particularly in achieving high yields.

Data Presentation: Physicochemical Properties of Cu-MOFs

The selection of the copper salt precursor significantly impacts the final properties of the synthesized MOFs. The following table summarizes key quantitative data for HKUST-1 synthesized using different copper precursors, highlighting the performance of copper(II) acetate.

Precursor Salt	Yield (%)	BET Surface Area (m²/g)	Pore Volume (cm³/g)	CO₂ Uptake (mmol/g)	Reference
Copper(II) Acetate	> Nitrate > Sulfate	~1200 - 1800	~0.56	~4.2	[2][3][4]
Copper(II) Nitrate	Lower than Acetate	~1615	Not specified	Not specified	[4]
Copper(II) Sulfate	Lower than Nitrate	Not specified	Not specified	Not specified	[2]
Copper(II) Chloride	No product	Not applicable	Not applicable	Not applicable	[2]

Experimental Protocols

Protocol 1: Solvothermal Synthesis of HKUST-1 using Anhydrous Copper(II) Acetate

This protocol describes a general method for the synthesis of HKUST-1, a widely studied Cu-MOF, using anhydrous copper(II) acetate.

Materials:

• Anhydrous Copper(II) Acetate (Cu(OAc)₂)

• 1,3,5-Benzenetricarboxylic acid (H₃BTC)

• N,N-Dimethylformamide (DMF)

• Ethanol (B145695) (EtOH)

• Deionized Water (H₂O)

• Teflon-lined stainless-steel autoclave

Procedure:

• Solution A Preparation: Dissolve 9 mmol of anhydrous copper(II) acetate in 30 mL of deionized water.

• Solution B Preparation: Dissolve 5 mmol of 1,3,5-benzenetricarboxylic acid in a solvent mixture of 30 mL of ethanol.

• Reaction Mixture: In a Teflon-lined stainless-steel autoclave, combine Solution A and Solution B.

• Solvothermal Reaction: Seal the autoclave and place it in an oven preheated to 80-120°C for 12-24 hours. The optimal temperature and time may vary and should be optimized for the specific desired crystal size and morphology.

• Cooling and Isolation: After the reaction is complete, allow the autoclave to cool down to room temperature naturally.

• Washing: Collect the blue crystalline product by filtration or centrifugation. Wash the product thoroughly with DMF and then ethanol to remove any unreacted starting materials and solvent molecules trapped within the pores.

• Activation: To activate the MOF and ensure high porosity, the washed product should be dried under vacuum at an elevated temperature (e.g., 150°C) for several hours to remove the solvent molecules from the pores.

Protocol 2: Drug Loading into Cu-MOFs via Impregnation

This protocol outlines a general procedure for loading drug molecules into pre-synthesized Cu-MOFs.

Materials:

• Activated Cu-MOF (e.g., HKUST-1)

• Drug of interest (e.g., an anticancer agent)

• Suitable solvent (in which the drug is soluble and does not degrade the MOF)

• Stirring apparatus

Procedure:

• Drug Solution Preparation: Prepare a solution of the drug in a suitable solvent at a known concentration.

• Impregnation: Disperse a known amount of activated Cu-MOF in the drug solution.

• Stirring: Stir the suspension at room temperature for 24-48 hours to allow the drug molecules to diffuse into the pores of the MOF.

• Isolation: Collect the drug-loaded MOF by centrifugation.

• Washing: Gently wash the product with a small amount of fresh solvent to remove any drug molecules adsorbed on the external surface of the MOF crystals.

• Drying: Dry the drug-loaded MOF under vacuum at a mild temperature to remove the solvent.

• Quantification: Determine the amount of loaded drug using techniques such as UV-Vis spectroscopy, High-Performance Liquid Chromatography (HPLC), or Thermogravimetric Analysis (TGA).

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and drug loading of Cu-MOFs.

Caption: Signaling pathway for Cu-MOF induced cancer cell death.

Application in Drug Delivery: Anticancer Therapy

Cu-MOFs synthesized from anhydrous copper(II) acetate have shown significant promise as nanocarriers for anticancer drugs. The therapeutic mechanism is often a synergistic effect of the loaded drug and the intrinsic anticancer activity of the Cu-MOF itself.

In the acidic tumor microenvironment, the MOF structure can degrade, leading to the release of both the encapsulated drug and copper ions.[5] The released copper ions can participate in Fenton-like reactions, generating highly cytotoxic reactive oxygen species (ROS). This elevation in ROS levels induces oxidative stress within the cancer cells, which can trigger programmed cell death through two distinct pathways:

• Apoptosis: The oxidative stress can activate the intrinsic apoptotic pathway, leading to the activation of key executioner enzymes like caspase-3, ultimately resulting in cell death.[6]

• Cuproptosis: A recently discovered form of regulated cell death, cuproptosis, is also induced by an excess of intracellular copper. This process is mediated by the protein FDX1 and involves the aggregation of mitochondrial proteins such as DLAT, leading to proteotoxic stress and cell death.[5][6]

This dual mechanism of inducing both apoptosis and cuproptosis makes Cu-MOFs a promising platform for developing novel and effective cancer therapies.[5] The ability to deliver a chemotherapeutic agent concurrently further enhances their potential for synergistic anticancer effects.

References

• 1. Therapeutic Application of Metal–Organic Frameworks Composed of Copper, Cobalt, and Zinc: Their Anticancer Activity and Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ikifp.edu.pl [ikifp.edu.pl]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Apoptosis and cuproptosis Co-activated Copper-based metal-organic frameworks for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Apoptosis and cuproptosis Co-activated Copper-based metal-organic frameworks for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Anhydrous Copper(II) Acetate in Chan-Lam Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Chan-Lam coupling reaction is a powerful and versatile method for the formation of carbon-heteroatom (C-N, C-O, C-S) bonds, offering a valuable alternative to palladium-catalyzed methods like the Buchwald-Hartwig amination.[1][2] This reaction typically employs a copper catalyst to couple aryl boronic acids with amines, phenols, and other nucleophiles. The use of anhydrous copper(II) acetate (B1210297) [Cu(OAc)₂] is often crucial, particularly in O-arylation reactions, to prevent competitive hydrolysis of the boronic acid and to ensure high yields of the desired product.[3] These application notes provide detailed protocols and data for utilizing anhydrous copper(II) acetate in Chan-Lam coupling reactions, aiding researchers in the synthesis of diverse molecular scaffolds relevant to drug discovery and materials science.

The reaction is valued for its mild conditions, often proceeding at room temperature and being tolerant of air and moisture, which simplifies the experimental setup.[2][4] The broad substrate scope includes phenols, anilines, amides, imides, ureas, carbamates, and sulfonamides.[5]

Mechanism of the Chan-Lam Coupling Reaction

The catalytic cycle of the Chan-Lam coupling is generally understood to proceed through a Cu(II)/Cu(III) or a Cu(I)/Cu(III) cycle. The precise mechanism can be complex and is influenced by the specific reaction conditions. A widely accepted pathway involves the following key steps:

• Ligand Exchange: The N-H or O-H containing nucleophile coordinates to the copper(II) center.

• Transmetalation: The aryl group from the boronic acid is transferred to the copper center, forming a copper-aryl intermediate.

• Oxidation & Reductive Elimination: The copper(II)-aryl intermediate can be oxidized to a transient Cu(III) species, which then undergoes reductive elimination to form the C-N or C-O bond and release the product, regenerating a Cu(I) species.[2]

• Re-oxidation: The Cu(I) species is re-oxidized to Cu(II) by an oxidant, typically oxygen from the air, to complete the catalytic cycle.[5]

Caption: Proposed catalytic cycle for the Chan-Lam coupling reaction.

Data Presentation: Reaction Conditions and Yields

The following tables summarize representative quantitative data for Chan-Lam coupling reactions using anhydrous copper(II) acetate.

Table 1: N-Arylation of Heterocycles with Arylboronic Acids

Entry	Heterocycle	Arylboronic Acid	Base (equiv)	Solvent	Time (h)	Yield (%)	Reference
1	Imidazole	Phenylboronic acid	Pyridine (B92270) (2)	CH₂Cl₂	48	90	[1]
2	Pyrazole	Phenylboronic acid	Pyridine (2)	CH₂Cl₂	48	85	[1]
3	Benzimidazole	4-Tolylboronic acid	Pyridine (2)	CH₂Cl₂	48	88	[1]
4	Indazole	Phenylboronic acid	Pyridine (2)	CH₂Cl₂	48	75	[1]
5	Purine Nucleoside¹	Phenylboronic acid	Pyridine (2)	CH₂Cl₂	24	85	[6]
6	Purine Nucleoside¹	4-Methoxyphenylboronic acid	Pyridine (2)	CH₂Cl₂	24	92	[6]

¹Protected inosine (B1671953) derivative. All reactions were performed at room temperature under an oxygen atmosphere with 1.5-2.0 equivalents of anhydrous Cu(OAc)₂ and in the presence of 4Å molecular sieves.[1][6]

Table 2: O-Arylation of Phenols with Arylboronic Acids

Entry	Phenol (B47542)	Arylboronic Acid	Base (equiv)	Solvent	Time (d)	Yield (%)	Reference
1	Phenol	Phenylboronic acid	Et₃N (2-3)	CH₂Cl₂	1-2	85	[3]
2	4-Methoxyphenol	Phenylboronic acid	Et₃N (2-3)	CH₂Cl₂	1-2	90	[3]
3	4-Nitrophenol	Phenylboronic acid	Et₃N (2-3)	CH₂Cl₂	1-2	78	[3]
4	2,6-Dimethylphenol	Phenylboronic acid	Et₃N (2-3)	CH₂Cl₂	1-2	65	[3]

Reactions were conducted with stoichiometric amounts (1-2 equivalents) of anhydrous copper(II) acetate at room temperature.[3]

Experimental Protocols

Preparation and Handling of Anhydrous Copper(II) Acetate

Anhydrous copper(II) acetate can be prepared by heating the commercially available monohydrate (Cu(OAc)₂(H₂O)) at 100 °C under vacuum until the blue-green color changes to a dark green solid.[7] The anhydrous salt is hygroscopic and should be stored in a desiccator over a strong drying agent and handled under an inert atmosphere (e.g., in a glovebox or under a stream of argon or nitrogen) for best results, especially for moisture-sensitive substrates.[7]

Protocol 1: General Procedure for N-Arylation of Heterocycles

This protocol is adapted from the N-arylation of NH-containing heteroaromatics.[1]

Caption: Experimental workflow for the N-arylation of heterocycles.

Materials:

• NH-containing heterocycle (e.g., imidazole, pyrazole) (1.0 mmol, 1.0 equiv)

• Arylboronic acid (2.0 mmol, 2.0 equiv)

• Anhydrous copper(II) acetate (1.5 mmol, 1.5 equiv)

• Pyridine (2.0 mmol, 2.0 equiv), freshly distilled

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Activated 4Å molecular sieves (powdered)

• Oxygen balloon or supply

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add the heterocycle, arylboronic acid, anhydrous copper(II) acetate, and powdered 4Å molecular sieves.

• Seal the flask with a septum, and then evacuate and backfill with oxygen (repeat three times).

• Through the septum, add anhydrous dichloromethane followed by freshly distilled pyridine via syringe.

• Stir the reaction mixture vigorously at room temperature under a positive pressure of oxygen (e.g., using an oxygen-filled balloon).

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 24-48 hours), dilute the reaction mixture with dichloromethane and filter through a pad of Celite®. Wash the Celite pad thoroughly with additional dichloromethane.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica (B1680970) gel to afford the pure N-arylated product.

Protocol 2: General Procedure for O-Arylation of Phenols

This protocol is a representative procedure for the stoichiometric copper-promoted O-arylation of phenols.[3]

Materials:

• Phenol (1.0 mmol, 1.0 equiv)

• Arylboronic acid (2.0-3.0 mmol, 2.0-3.0 equiv)

• Anhydrous copper(II) acetate (1.0-2.0 mmol, 1.0-2.0 equiv)

• Triethylamine (B128534) (Et₃N) (2.0-3.0 mmol, 2.0-3.0 equiv), freshly distilled

• Anhydrous dichloromethane (CH₂Cl₂)

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the phenol, arylboronic acid, and anhydrous copper(II) acetate in anhydrous dichloromethane.

• Add freshly distilled triethylamine to the mixture.

• Stir the reaction mixture at room temperature, open to the air, for 1 to 2 days.

• Monitor the disappearance of the starting phenol by TLC.

• Once the reaction is complete, dilute the mixture with dichloromethane and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired diaryl ether.

Conclusion

Anhydrous copper(II) acetate is a highly effective catalyst and promoter for Chan-Lam coupling reactions. The use of anhydrous conditions is particularly beneficial for the O-arylation of phenols and can improve yields and reduce side products in the N-arylation of various nitrogen-containing nucleophiles. The provided protocols offer a robust starting point for researchers to explore the synthesis of a wide array of arylated compounds. The mild reaction conditions, broad substrate scope, and operational simplicity make the Chan-Lam coupling with anhydrous copper(II) acetate a valuable tool in modern organic synthesis and drug development.

References

• 1. thieme-connect.de [thieme-connect.de]
• 2. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 3. books.rsc.org [books.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Chan-Lam Coupling [organic-chemistry.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]

Application Notes and Protocols for the Hydroamination of Alkenes with Anhydrous Copper(II) Acetate

Audience: Researchers, scientists, and drug development professionals.

Introduction

The hydroamination of alkenes, the addition of an N-H bond across a carbon-carbon double bond, is a highly atom-economical method for the synthesis of amines, which are prevalent in pharmaceuticals and biologically active compounds.[1][2] Copper-catalyzed hydroamination has emerged as a powerful and versatile synthetic strategy.[3] Among the various approaches, the use of a copper(I) hydride (CuH) catalyst, generated in situ from a copper(II) precatalyst and a silane (B1218182), has proven to be a robust method for this transformation.[2][4] This protocol details a procedure for the enantioselective hydroamination of alkenes using anhydrous copper(II) acetate (B1210297) as the precatalyst, a chiral phosphine (B1218219) ligand, and a silane reducing agent.[5][6] The reaction proceeds under mild conditions and demonstrates a broad substrate scope, including various substituted styrenes and aliphatic alkenes.[1][7]

The general transformation involves the generation of a chiral L*CuH species from copper(II) acetate, a ligand, and a silane. The alkene then undergoes migratory insertion into the Cu-H bond to form a chiral alkylcopper intermediate.[4][8] This intermediate is subsequently intercepted by an electrophilic amine source, such as an O-acyl-hydroxylamine, to yield the desired amine product and regenerate the copper catalyst.[1][8]

Experimental Protocols

This section provides a detailed methodology for the copper-catalyzed enantioselective hydroamination of trans-β-methylstyrene as a representative example.[5]

Materials and Equipment:

• Anhydrous Copper(II) acetate (Cu(OAc)₂, 97% or higher)[5]

• Chiral Ligand: (S)-DTBM-SEGPHOS[5]

• Triphenylphosphine (B44618) (PPh₃)[5]

• Amine Source: N,N-dibenzyl-O-pivaloylhydroxylamine[5]

• Alkene: trans-β-methylstyrene[5]

• Silane: Dimethoxy(methyl)silane[5]

• Solvent: Anhydrous Tetrahydrofuran (THF)[5]

• Standard glassware for inert atmosphere chemistry (e.g., Schlenk line or glovebox, two-necked round-bottomed flask, septa, needles)

• Magnetic stirrer and heating oil bath

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica (B1680970) gel for chromatography)

Procedure:

• Catalyst Preparation and Reaction Setup:

  • To a 250-mL, two-necked, round-bottomed flask equipped with a magnetic stir bar and under a positive pressure of dry nitrogen, add anhydrous copper(II) acetate (38 mg, 0.21 mmol, 0.010 equiv), (S)-DTBM-SEGPHOS (274 mg, 0.23 mmol, 0.011 equiv), and triphenylphosphine (61 mg, 0.46 mmol, 0.011 equiv).[5]

  • Add N,N-dibenzyl-O-pivaloylhydroxylamine (7.55 g, 25.4 mmol, 1.2 equiv) and trans-β-methylstyrene (2.50 g, 21.1 mmol, 1.0 equiv) to the flask under a nitrogen flow.[5]

  • Seal the flask with a rubber septum and add anhydrous THF (21 mL) via syringe.[5]

  • Submerge the flask in an oil bath preheated to 40 °C.[5]

• Reaction Execution:

  • To the stirred, heated solution, add dimethoxy(methyl)silane (4.0 mL, 31.7 mmol, 1.5 equiv) dropwise via syringe over a period of 10 minutes. The reaction mixture will turn from a blue suspension to a clear, orange solution.[5]

  • Allow the reaction to stir at 40 °C for 12 hours.[5]

• Work-up and Purification:

  • After 12 hours, cool the reaction to room temperature.[5]

  • Carefully add saturated aqueous sodium carbonate solution (50 mL), followed by ethyl acetate (50 mL).[5]

  • Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 50 mL).[5]

  • Combine the organic layers and concentrate using a rotary evaporator.[6]

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired amine.[5]

Data Presentation

The following table summarizes representative results for the copper-catalyzed hydroamination of various alkenes.

Entry	Alkene Substrate	Amine Source	Product	Yield (%)	ee (%)	Reference
1	trans-β-Methylstyrene	N,N-Dibenzyl-O-pivaloylhydroxylamine	(R)-N,N-Dibenzyl-1-phenylpropan-1-amine	91	94	[5]
2	Styrene	N,N-Dibenzyl-O-benzoylhydroxylamine	N,N-Dibenzyl-1-phenylethanamine	95	97	[1]
3	4-Fluorostyrene	N,N-Dibenzyl-O-benzoylhydroxylamine	N,N-Dibenzyl-1-(4-fluorophenyl)ethanamine	95	96	[1]
4	2,3,3-Trimethyl-1-butene	N,N-Dibenzyl-O-pivaloylhydroxylamine	(S)-N,N-Dibenzyl-3,3-dimethylbutan-2-amine	89	94	[6]
5	1-Hexene	N-Boc-O-benzoylhydroxylamine	N-(1-hexyl)-Boc-amine	85	-	[8]

Visualization of Workflow and Mechanism

The following diagrams illustrate the experimental workflow and the proposed catalytic cycle for the hydroamination reaction.

Caption: Experimental workflow for copper-catalyzed hydroamination.

Caption: Proposed catalytic cycle for CuH-catalyzed hydroamination.

References

• 1. Enantio- and Regioselective CuH-Catalyzed Hydroamination of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper Hydride-Catalyzed Hydroamination of Alkenes and Alkynes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. CuH-Catalyzed Olefin Functionalization: from Hydroamination to Carbonyl Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. orgsyn.org [orgsyn.org]
• 6. Copper-Catalyzed Enantioselective Hydroamination of Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols: Anhydrous Copper(II) Acetate in Diaryl Ether Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Anhydrous copper(II) acetate (B1210297) serves as a versatile and efficient catalyst in modern organic synthesis for the formation of diaryl ether linkages. This structural motif is prevalent in a wide array of pharmaceuticals, agrochemicals, and functional materials. The application of anhydrous copper(II) acetate is predominantly featured in two powerful cross-coupling methodologies: the Chan-Lam coupling of phenols with arylboronic acids and the classical Ullmann condensation with aryl halides. These reactions offer significant advantages, including mild reaction conditions and tolerance to a broad range of functional groups, making them highly valuable in the synthesis of complex molecules.

Key Applications and Methodologies

Chan-Lam C-O Cross-Coupling of Phenols and Arylboronic Acids

The Chan-Lam coupling is a copper-catalyzed reaction that forms aryl ethers from the cross-coupling of phenols and arylboronic acids. This reaction is notable for its mild conditions, often proceeding at room temperature and open to the air, which contrasts with many other cross-coupling reactions that require inert atmospheres.[1]

Reaction Scheme:

Caption: General scheme of the Chan-Lam diaryl ether synthesis.

Experimental Protocol: General Procedure for Chan-Lam Diaryl Ether Synthesis [2][3]

• Reaction Setup: To a flask are added the phenol (B47542) (1.0 equiv), arylboronic acid (1.5-2.0 equiv), and anhydrous copper(II) acetate (1.0-2.0 equiv for stoichiometric reactions, or 0.1-0.2 equiv for catalytic versions).[2][4]

• Solvent and Base Addition: A suitable solvent such as dichloromethane (B109758) (DCM), methanol (B129727) (MeOH), or acetonitrile (B52724) (MeCN) is added.[4] A base, typically a tertiary amine like triethylamine (B128534) (Et₃N) or pyridine (B92270) (2.0-3.0 equiv), is then introduced.[2] For improved yields, especially with less reactive substrates, powdered 4 Å molecular sieves can be added to the mixture.[3]

• Reaction Conditions: The reaction mixture is stirred at room temperature and is typically open to the atmosphere, as oxygen can facilitate the reoxidation of the copper catalyst.[3][5] The reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) for completion, which may take from a few hours to several days.

• Work-up and Purification: Upon completion, the reaction mixture is filtered through a pad of Celite to remove solid residues. The filtrate is concentrated under reduced pressure. The resulting residue is then purified by flash column chromatography on silica (B1680970) gel to afford the desired diaryl ether.[4]

Quantitative Data Summary:

Phenol	Arylboronic Acid	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenol	Phenylboronic acid	Et₃N	DCM	RT	48	85	[2][3]
4-Methoxyphenol	Phenylboronic acid	Pyridine	DCM	RT	24	92	[3]
4-Nitrophenol	Phenylboronic acid	Et₃N	DCM	RT	72	55	[3]
N-Acetyl-L-tyrosine methyl ester	4-Methoxyphenylboronic acid	Pyridine/Et₃N	DCM	RT	48	95	[3]

Ullmann Condensation for Diaryl Ether Synthesis

The Ullmann condensation is a classical method for forming diaryl ethers, typically involving the coupling of a phenol with an aryl halide in the presence of a copper catalyst. While traditionally requiring high temperatures and stoichiometric amounts of copper, modern protocols have been developed that utilize catalytic amounts of copper(II) acetate under milder conditions.

Reaction Scheme:

Caption: General scheme of the Ullmann diaryl ether synthesis.

Experimental Protocol: Ligand-Free Copper-Catalyzed Ullmann-Type Synthesis [6]

• Reaction Setup: In an oven-dried flask, the aryl halide (1.0 equiv), phenol (1.2 equiv), anhydrous copper(II) acetate (0.05-0.1 equiv), and a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0 equiv) are combined.

• Solvent Addition: A high-boiling polar solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) is added.

• Reaction Conditions: The mixture is heated to a temperature ranging from 100 to 150 °C and stirred for several hours until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up and Purification: After cooling to room temperature, the reaction mixture is diluted with water and extracted with an organic solvent such as ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified by column chromatography.

Quantitative Data Summary:

Aryl Halide	Phenol	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
4-Iodotoluene	Phenol	Cs₂CO₃	Toluene	110	24	85	[7]
4-Bromoanisole	4-tert-Butylphenol	Cs₂CO₃	Toluene	110	18	91	[7]
1-Bromonaphthalene	Phenol	K₃PO₄	Dioxane	101	24	91	[8]
4-Chloronitrobenzene	Phenol	K₂CO₃	DMF	150	2	88	[9]

Application in Complex Molecule Synthesis: The Synthesis of Thyroxine

A notable application of copper(II) acetate-promoted diaryl ether formation is in the expedient synthesis of the thyroid hormone, L-thyroxine. This synthesis showcases the mildness and functional group tolerance of the Chan-Lam coupling methodology.[3]

Experimental Workflow:

Caption: Workflow for the synthesis of L-Thyroxine.

Experimental Protocol: Synthesis of a Thyroxine Precursor [3]

• Reaction Setup: A solution of N-acetyl-3,5-diiodo-L-tyrosine ethyl ester (1.0 equiv) and 4-methoxyphenylboronic acid (2.0 equiv) is prepared in dichloromethane (DCM).

• Reagent Addition: Anhydrous copper(II) acetate (1.0 equiv), pyridine (4.0 equiv), and triethylamine (1.0 equiv) are added sequentially to the solution. Powdered 4 Å molecular sieves are also added.

• Reaction: The heterogeneous mixture is stirred vigorously at room temperature under an air atmosphere for 48 hours.

• Purification: The reaction mixture is filtered, and the filtrate is concentrated. The residue is purified by flash chromatography to yield the N-acetyl-O-(4-methoxyphenyl)-3,5-diiodo-L-tyrosine ethyl ester. Subsequent hydrolysis of the ester and acetyl groups yields L-thyroxine.

Anhydrous copper(II) acetate is a highly effective and practical catalyst for the synthesis of diaryl ethers. The Chan-Lam coupling and modified Ullmann condensation protocols provide researchers with robust tools for constructing C-O bonds in a variety of molecular contexts, including the synthesis of complex and biologically active molecules like thyroxine. The mild reaction conditions, operational simplicity, and broad substrate scope underscore the significance of these copper-catalyzed methods in modern organic and medicinal chemistry.

References

• 1. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Synthesis of Diaryl Ethers through the Copper-Promoted Arylation of Phenols with Arylboronic Acids. An Expedient Synthesis of Thyroxine [organic-chemistry.org]
• 4. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. Chan-Lam Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Copper-catalyzed Ullmann-type synthesis of diaryl ethers assisted by salicylaldimine ligands [html.rhhz.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of Copper and Acetate in DNA Extraction

Introduction

The isolation of high-quality deoxyribonucleic acid (DNA) is a foundational step in a vast array of biochemical and molecular assays. While standard protocols often rely on enzymatic digestion, detergents, and chaotropic salts, alternative methods are continuously being explored. This document details the role of copper compounds and acetate (B1210297) in the context of DNA extraction.

It is important to note that while the user's query specified anhydrous copper(II) acetate for DNA extraction, a widely established and documented protocol using this specific reagent as the primary agent for cell lysis and DNA precipitation is not prevalent in the scientific literature. The role of "acetate" in standard DNA extraction is most prominently represented by sodium acetate, which is used to facilitate the precipitation of DNA.

However, recent research has highlighted the use of copper sulfate (B86663) in a Fenton-like reaction to induce cell lysis for DNA release. This application note will therefore cover two distinct protocols:

• A novel copper-based method for bacterial cell lysis utilizing a copper sulfate and hydrogen peroxide (CuSO₄/H₂O₂) system.

• The standard and widely-used protocol for DNA precipitation employing sodium acetate.

Additionally, this document will discuss the biochemical interactions of copper ions with DNA and their potential inhibitory effects on downstream applications, providing a comprehensive overview for researchers, scientists, and drug development professionals.

Copper-Mediated Cell Lysis for DNA Extraction

A novel technique employs a copper(II) sulfate and hydrogen peroxide system to lyse bacterial cells and release DNA. This method is based on a Fenton-like reaction, where copper ions catalyze the formation of hydroxyl radicals from hydrogen peroxide. These highly reactive radicals disrupt bacterial cell membranes through lipid peroxidation, leading to the release of cellular contents, including DNA.[1]

Mechanism of Action: Fenton-like Reaction

The core of this lysis method is the generation of hydroxyl radicals (•OH) as depicted in the following reaction:

Cu²⁺ + H₂O₂ → Cu⁺ + •OOH + H⁺ Cu⁺ + H₂O₂ → Cu²⁺ + •OH + OH⁻

The hydroxyl radicals are powerful oxidizing agents that attack the lipids in the bacterial cell membrane, causing a chain reaction of lipid peroxidation. This process compromises the integrity of the cell membrane, resulting in cell lysis and the release of genomic DNA into the solution.

Experimental Protocol: Copper-Based Lysis of Bacteria

This protocol is adapted from the method described by Nguyen and Lee (2023) for the extraction of DNA from Enterococcus faecium.[1]

Materials:

• Bacterial cell culture

• Copper(II) sulfate (CuSO₄) solution

• Hydrogen peroxide (H₂O₂) solution

• Nuclease-free water

• Microcentrifuge tubes

• Pipettes and sterile tips

• Microcentrifuge

• Heat block or water bath

Protocol Steps:

• Cell Harvesting: Centrifuge the bacterial culture to pellet the cells. Discard the supernatant.

• Resuspension: Resuspend the bacterial pellet in nuclease-free water.

• Lysis Reaction:

  • Add CuSO₄ solution to the cell suspension to a final concentration as indicated in Table 1.

  • Add H₂O₂ solution to the cell suspension to a final concentration as indicated in Table 1.

  • Mix gently by pipetting.

• Incubation: Incubate the mixture at room temperature for the time specified in Table 1 to allow for cell lysis.

• Debris Removal: Centrifuge the lysate to pellet the cell debris.

• DNA Collection: Carefully transfer the supernatant containing the genomic DNA to a new sterile microcentrifuge tube. The DNA in the supernatant is now ready for downstream applications such as PCR, or for further purification.

Quantitative Data for Copper-Based Lysis

Parameter	Value	Reference
Reagent	Copper(II) Sulfate (CuSO₄) & Hydrogen Peroxide (H₂O₂)	[1]
Organism	Enterococcus faecium	[1]
Final Concentration of CuSO₄	100 mM	[2]
Final Concentration of H₂O₂	100 mM	[3]
Incubation Temperature	Room Temperature	[1]
Incubation Time	90 minutes (total assay time)	[1]
Detection Limit	4.67 x 10² CFU/mL	[1]

Table 1: Summary of quantitative parameters for copper-mediated bacterial cell lysis.

Workflow for Copper-Mediated DNA Extraction

Workflow for bacterial DNA extraction using the CuSO₄/H₂O₂ lysis method.

Standard DNA Precipitation Using Sodium Acetate

Following cell lysis and removal of proteins and other contaminants, DNA is typically precipitated from the aqueous solution. This is a standard and crucial step in many DNA extraction protocols. Sodium acetate, in conjunction with ethanol (B145695) or isopropanol, is widely used for this purpose.

Mechanism of Action: DNA Precipitation

DNA is negatively charged due to its phosphate (B84403) backbone, which makes it soluble in aqueous solutions. The role of sodium acetate is to provide positive sodium ions (Na⁺) that neutralize the negative charges on the DNA's phosphate groups. This charge neutralization reduces the hydrophilicity of the DNA, making it less soluble in water. The subsequent addition of a less polar solvent, such as ethanol or isopropanol, further decreases the dielectric constant of the solution, which enhances the electrostatic attraction between the Na⁺ and the phosphate groups, causing the DNA to precipitate out of the solution.

Experimental Protocol: Ethanol Precipitation of DNA

This is a general protocol for the precipitation of DNA from an aqueous solution.

Materials:

• Aqueous solution containing purified DNA

• 3 M Sodium Acetate, pH 5.2

• 95-100% Ethanol, ice-cold

• 70% Ethanol, ice-cold

• Nuclease-free water or TE buffer

• Microcentrifuge tubes

• Pipettes and sterile tips

• Microcentrifuge

Protocol Steps:

• Salt Addition: Add 1/10th volume of 3 M Sodium Acetate (pH 5.2) to the DNA solution. Mix gently by inverting the tube.

• Alcohol Addition: Add 2 to 2.5 volumes of ice-cold 100% ethanol. Invert the tube several times to mix. A white precipitate of DNA may become visible.

• Incubation: Incubate the mixture at -20°C for at least 30 minutes to facilitate DNA precipitation. For very dilute solutions, incubation can be extended overnight.

• Pelleting: Centrifuge the sample at high speed (e.g., 12,000 x g) for 15-30 minutes at 4°C to pellet the precipitated DNA.

• Supernatant Removal: Carefully decant or pipette off the supernatant without disturbing the DNA pellet.

• Washing: Add 500 µL of ice-cold 70% ethanol to the tube to wash the DNA pellet. This step removes residual salts.

• Second Centrifugation: Centrifuge at high speed for 5-10 minutes at 4°C.

• Final Supernatant Removal: Carefully remove the supernatant.

• Drying: Air-dry the pellet for 5-15 minutes to allow the residual ethanol to evaporate. Do not over-dry, as this can make the DNA difficult to redissolve.

• Resuspension: Resuspend the DNA pellet in a suitable volume of nuclease-free water or TE buffer.

Quantitative Data for DNA Precipitation

Parameter	Value/Concentration
Salt	Sodium Acetate
Final Salt Concentration	~0.3 M
Precipitating Agent	Ethanol or Isopropanol
Volume of 100% Ethanol	2 - 2.5 volumes
Volume of Isopropanol	0.6 - 0.7 volumes
Incubation Temperature	-20°C or lower
Centrifugation Speed	>10,000 x g

Table 2: Typical quantitative parameters for DNA precipitation.

Workflow for DNA Precipitation

Standard workflow for the precipitation of DNA using sodium acetate and ethanol.

Biochemical Interactions and Considerations

Interaction of Copper Ions with DNA

Copper ions (Cu²⁺) can directly interact with DNA molecules. This interaction can have several consequences:

• Binding to Phosphate Backbone: Cu²⁺ can bind to the negatively charged phosphate groups on the DNA backbone.

• Binding to Bases: Copper ions have a particular affinity for guanine (B1146940) and cytosine bases, where they can disrupt the hydrogen bonds between base pairs.

• DNA Damage: In the presence of reducing agents and oxygen, copper ions can participate in redox cycling, leading to the generation of reactive oxygen species (ROS) that can cause oxidative damage to DNA bases and single- or double-strand breaks.[3][4][5][6]

Inhibition of Downstream Applications

The presence of residual copper ions in a purified DNA sample can be problematic for downstream enzymatic reactions. Copper is a known inhibitor of DNA polymerases, which are essential for techniques like the Polymerase Chain Reaction (PCR). Therefore, if a copper-based lysis method is used, it is crucial to either remove the copper ions through a subsequent purification step (e.g., using a chelating agent like EDTA or a column-based purification kit) or ensure that the final concentration is below the inhibitory threshold for the enzymes being used.

Conclusion

While anhydrous copper(II) acetate is not a common reagent for routine DNA extraction, the broader chemistry of copper and acetate compounds plays distinct roles in nucleic acid biochemistry. Copper sulfate, through a Fenton-like reaction, offers a chemical method for bacterial cell lysis, providing an alternative to enzymatic or mechanical disruption. Acetate, in the form of sodium acetate, is a cornerstone of standard DNA precipitation protocols, enabling the efficient recovery and concentration of DNA from aqueous solutions. Understanding these different applications and the underlying biochemical principles is crucial for researchers and professionals in the field to optimize their experimental workflows and troubleshoot potential issues, such as the inhibition of downstream applications by residual copper ions.

References

• 1. Copper: DNA extraction and solid phase detection agent for all-in-one molecular diagnostic device coupled with isothermal amplification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrogen Peroxide-Induced DNA Damage and Repair through the Differentiation of Human Adipose-Derived Mesenchymal Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DNA single strand breakage by copper(II) complexes and hydrogen peroxide at physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cu(II)/H2O2-induced DNA damage is enhanced by packaging of DNA as a nucleosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hydrogen peroxide commences copper induced DNA damage isolated from human blood: in vitro study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Copper-catalyzed DNA damage by ascorbate and hydrogen peroxide: kinetics and yield - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming low yield in Eglinton coupling with anhydrous copper(II) acetate

Welcome to the technical support center for the Eglinton coupling reaction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for overcoming low yields when using anhydrous copper(II) acetate (B1210297).

Troubleshooting Guide

This guide addresses common issues encountered during the Eglinton coupling reaction in a question-and-answer format, offering potential causes and actionable solutions.

Issue 1: Low to No Product Yield

Question: My Eglinton coupling reaction is resulting in a low yield or no desired product. What are the likely causes and how can I improve it?

Answer: Low yields in the Eglinton coupling are often attributed to several factors related to the catalyst, reagents, and reaction conditions. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Inactive Copper(II) Acetate: The quality and handling of the copper(II) acetate are critical.

  • Solution: Use high-purity, truly anhydrous copper(II) acetate. Ensure it has been stored under inert gas and in a desiccator to prevent hydration. The color of the anhydrous form should be a dark green crystalline solid, whereas the hydrated form is more bluish-green.

• Impure Reagents: The purity of the terminal alkyne and the solvent, particularly pyridine (B92270), can significantly impact the reaction.

  • Solution: Purify the terminal alkyne via distillation or chromatography before use. Use dry, high-purity pyridine. Impurities in pyridine can coordinate to the copper center and inhibit the reaction.

• Inadequate Deprotonation: The reaction is initiated by the deprotonation of the terminal alkyne by a base. If this step is inefficient, the reaction will not proceed effectively.

  • Solution: Ensure an appropriate stoichiometry of a suitable base is used. While pyridine is the most common base, other nitrogen-containing organic bases can be employed. The pKa of the base should be sufficient to deprotonate the alkyne.

• Sub-optimal Reaction Temperature: The reaction rate is sensitive to temperature.

  • Solution: The optimal temperature can be substrate-dependent. While many Eglinton couplings proceed at room temperature, gentle heating (e.g., 40-60 °C) may be necessary for less reactive substrates. However, excessive heat can lead to side reactions and decomposition.

• Presence of Oxygen: While the Eglinton coupling is often chosen to avoid the need for an external oxidant like O2 (unlike the Hay coupling), the presence of atmospheric oxygen can sometimes lead to undesired side reactions.

  • Solution: For sensitive substrates, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize side reactions and improve the yield of the desired diyne.

Issue 2: Formation of Side Products

Question: I am observing significant side products in my reaction mixture, complicating purification and reducing the yield of the desired diyne. What are these side products and how can I minimize them?

Answer: The primary side products in an Eglinton coupling are typically polymers or oligomers of the starting alkyne.

Potential Causes and Solutions:

• High Concentration: High concentrations of the terminal alkyne can favor intermolecular reactions leading to polymers.

  • Solution: For intramolecular cyclizations or for substrates prone to polymerization, conducting the reaction under high dilution conditions can favor the desired intramolecular coupling. This is achieved by the slow addition of the alkyne to the reaction mixture containing the copper salt and base.

• Incorrect Stoichiometry: An incorrect ratio of copper(II) acetate to the alkyne can lead to incomplete reaction or the formation of side products.

  • Solution: The Eglinton coupling is typically run with a stoichiometric amount of copper(II) acetate. Ensure accurate measurement of all reagents.

Frequently Asked Questions (FAQs)

Q1: What is the role of anhydrous copper(II) acetate in the Eglinton coupling? A1: Anhydrous copper(II) acetate serves as the oxidizing agent in the Eglinton coupling. It oxidizes the copper(I) acetylide intermediate, which is formed from the reaction of the deprotonated terminal alkyne with the copper salt, to generate an alkynyl radical. Two of these radicals then couple to form the symmetrical 1,3-diyne product.[1][2]

Q2: Why is it crucial to use anhydrous copper(II) acetate? A2: The presence of water can interfere with the reaction mechanism. Water can coordinate to the copper center, affecting its reactivity and the solubility of the reagents. For optimal results and reproducibility, anhydrous conditions are strongly recommended.

Q3: What is the function of pyridine in the Eglinton coupling? A3: Pyridine has a dual role in the Eglinton coupling. Firstly, it acts as a base to deprotonate the terminal alkyne, forming the reactive acetylide anion.[1] Secondly, it serves as a solvent and a ligand that coordinates to the copper ions, influencing their solubility and reactivity.[1]

Q4: Can I use a different base instead of pyridine? A4: Yes, other nitrogen-containing organic bases can be used. The choice of base can influence the reaction rate and yield. It is important to select a base with a suitable pKa to efficiently deprotonate the specific terminal alkyne being used.

Q5: My starting alkyne is a solid. How should I add it to the reaction? A5: If the alkyne is a solid, it should be dissolved in a minimal amount of the reaction solvent (e.g., pyridine) and added slowly to the solution of copper(II) acetate in pyridine. This helps to maintain a low concentration of the alkyne and can minimize the formation of polymeric side products.

Data Presentation

Table 1: Effect of Solvent on Eglinton Coupling Yield (General Trends)

Solvent	Typical Observations	Potential Impact on Yield
Pyridine	Standard solvent, acts as both solvent and base.	Generally provides good to excellent yields.
Methanol (B129727)/Pyridine	Can improve the solubility of reagents.	May lead to high yields, but optimization of the solvent ratio is necessary.
Dichloromethane (DCM)	Co-solvent with pyridine for improved solubility.	Can be effective, but the ratio needs to be optimized.
Acetonitrile	Can be used as a solvent.	Moderate to good yields have been reported.

Table 2: Effect of Temperature on Eglinton Coupling Yield (General Trends)

Temperature	Typical Observations	Potential Impact on Yield
Room Temperature (20-25 °C)	Sufficient for many substrates.	Good to excellent yields for reactive alkynes.
40-60 °C	May be required for less reactive or sterically hindered alkynes.	Can increase reaction rate and yield, but may also promote side reactions.
> 80 °C	Generally not recommended.	Can lead to decomposition of reagents and products, resulting in lower yields.

Experimental Protocols

Protocol 1: General Procedure for Eglinton Homocoupling of a Terminal Alkyne

Materials:

• Terminal alkyne

• Anhydrous copper(II) acetate

• Anhydrous pyridine

• Anhydrous solvent (e.g., methanol or dichloromethane, if necessary)

• Round-bottom flask

• Magnetic stirrer

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous copper(II) acetate (1.0 - 2.0 equivalents).

• Add anhydrous pyridine to the flask to dissolve the copper(II) acetate. The solution should turn a deep green or blue.

• Dissolve the terminal alkyne (1.0 equivalent) in anhydrous pyridine in a separate flask.

• Slowly add the alkyne solution to the stirred copper(II) acetate solution at room temperature over a period of 1-2 hours using a syringe pump.

• Allow the reaction to stir at room temperature or with gentle heating (e.g., 40-50 °C) and monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride or dilute hydrochloric acid.

• Extract the product with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel or by recrystallization.

Visualizations

Caption: Troubleshooting workflow for low yield in Eglinton coupling.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Eglinton Reaction Explained: Definition, Examples, Practice & Video Lessons [pearson.com]

optimizing reaction conditions for nanoparticle synthesis with copper(II) acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of nanoparticles using copper(II) acetate (B1210297).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of copper nanoparticles, offering potential causes and solutions in a direct question-and-answer format.

Q1: Why are the synthesized copper nanoparticles too large or aggregated?

A1: Uncontrolled particle growth and agglomeration are common challenges. Several factors could be contributing to this issue:

• High Precursor Concentration: An excessive concentration of copper(II) acetate can lead to rapid nucleation and uncontrolled growth, resulting in larger particles.[1][2]

• Ineffective Capping Agent: The capping agent may not be adequately stabilizing the nanoparticles, leading to their aggregation. The concentration or type of capping agent might be unsuitable for the reaction conditions.

• Inadequate Stirring: Insufficient or non-uniform stirring can create localized areas of high reactant concentration, promoting aggregation.[1]

• Reaction Temperature: Higher temperatures can sometimes lead to particle sintering and growth.[3][4]

Solutions:

• Optimize Precursor Concentration: Systematically decrease the concentration of copper(II) acetate to find the optimal level for controlled nanoparticle formation. Doping with copper acetate has been shown to reduce the particle size of nanoporous copper.[5]

• Adjust Capping Agent: Increase the concentration of the capping agent or experiment with different types (e.g., PVP, PEG, CTAB) to improve nanoparticle stability.

• Ensure Vigorous and Uniform Stirring: Use a suitable magnetic stirrer and ensure the reaction mixture is well-agitated throughout the synthesis process.

• Control Reaction Temperature: Carefully control and monitor the reaction temperature. Lowering the temperature may help in reducing the final particle size.

Q2: Why did the reaction solution turn a different color than the expected reddish-brown for copper nanoparticles?

A2: The color of the nanoparticle solution is indicative of the size, shape, and composition of the nanoparticles. An unexpected color change often points to the formation of copper oxides or variations in particle size.[6][7]

• Green or Blue Solution: This typically indicates the presence of unreacted copper(II) ions or the formation of intermediate copper compounds.

• Yellow to Dark Brown: These colors can signify the initial formation of copper nanoparticles.[6]

• Formation of Copper Oxides: The presence of oxygen can lead to the oxidation of copper nanoparticles, resulting in the formation of cuprous oxide (Cu₂O) or cupric oxide (CuO), which can impart different colors to the solution.

Solutions:

• Ensure an Inert Atmosphere: Conduct the synthesis under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

• Use a Suitable Reducing Agent: The choice and concentration of the reducing agent are critical. A strong reducing agent like sodium borohydride (B1222165) can facilitate the rapid formation of copper nanoparticles.

• Optimize pH: The pH of the reaction medium significantly influences the reduction process and the stability of the nanoparticles.[8][9][10]

Q3: The synthesized copper nanoparticles are not stable and precipitate out of the solution quickly. What could be the reason?

A3: Poor colloidal stability is a common issue, often related to inadequate surface passivation of the nanoparticles.

• Insufficient Capping Agent: The amount of capping agent may be insufficient to effectively coat the surface of the nanoparticles and prevent aggregation.

• Inappropriate Capping Agent: The chosen capping agent may not be suitable for the solvent system or the specific reaction conditions.

• Changes in pH: The pH of the solution can affect the surface charge of the nanoparticles and the effectiveness of the capping agent, leading to instability.

Solutions:

• Increase Capping Agent Concentration: Gradually increase the concentration of the capping agent to ensure complete surface coverage of the nanoparticles.

• Select a Different Capping Agent: Experiment with various capping agents to find one that provides better stability under your experimental conditions.

• Control and Monitor pH: Maintain the optimal pH throughout the reaction to ensure the stability of the nanoparticle suspension.

Frequently Asked Questions (FAQs)

Q1: What is the role of a capping agent in copper nanoparticle synthesis?

A1: A capping agent is a substance that adsorbs to the surface of nanoparticles as they form. Its primary roles are to:

• Control Growth: By binding to the nanoparticle surface, the capping agent limits further growth, thus controlling the final size of the nanoparticles.

• Prevent Aggregation: The layer of capping agent on the nanoparticle surface provides steric or electrostatic repulsion, preventing the nanoparticles from clumping together.

• Enhance Stability: Capping agents improve the colloidal stability of the nanoparticles in the solvent, preventing them from settling out.[11]

• Prevent Oxidation: The capping agent can act as a protective layer, shielding the copper nanoparticles from oxidation by air.

Q2: How does the reaction temperature affect the synthesis of copper nanoparticles?

A2: The reaction temperature is a critical parameter that influences several aspects of nanoparticle synthesis:

• Nucleation and Growth Rates: Higher temperatures generally increase the rates of both nucleation and particle growth. This can lead to larger nanoparticles if not properly controlled.[4]

• Crystallinity: The crystallinity of the nanoparticles can be influenced by the reaction temperature, with higher temperatures often leading to more crystalline structures.[12]

• Particle Shape: Temperature can play a role in determining the final shape of the nanoparticles by influencing the growth rates of different crystal facets.[4]

• Oxidation: At elevated temperatures, the risk of copper nanoparticle oxidation increases. A threshold temperature for the oxidation of copper nanoparticles has been identified between 190 and 200 °C.[13]

Q3: What is the effect of pH on the size and stability of copper nanoparticles?

A3: The pH of the reaction medium has a significant impact on the synthesis of copper nanoparticles:

• Particle Size: Generally, increasing the pH (making the solution more alkaline) leads to a decrease in nanoparticle size.[8][9] However, at very high pH values (e.g., above 11), the particle size may start to increase again.[8][10]

• Reaction Rate: The reduction of copper ions is often more favorable at neutral to alkaline pH.[14]

• Stability: The pH affects the surface charge of the nanoparticles and the efficacy of the capping agent, thereby influencing the stability of the colloidal suspension.

Data Presentation

The following tables summarize the influence of key experimental parameters on the characteristics of synthesized copper nanoparticles.

Table 1: Effect of Precursor (Copper Acetate) Concentration on Nanoparticle Size

Copper Acetate Concentration	Resulting Nanoparticle Size	Reference
Low	Smaller Nanoparticles	[5]
High	Larger Nanoparticles/Aggregates	[1]

Table 2: Influence of Reaction Temperature on Nanoparticle Size

Reaction Temperature	Resulting Nanoparticle Size	Reference
150 °C	~5 nm	[4]
160 °C	Larger, clustered particles	[4]
180 °C	~15 nm	[4]
190 °C	~25 nm	[4]

Table 3: Effect of pH on Nanoparticle Size

pH	Resulting Nanoparticle Size	Reference
6	~32 nm	[9]
8	Smaller nanoparticles	[8]
10	~20 nm	[9]
>11	Increase in particle size	[8]

Experimental Protocols

Protocol 1: Synthesis of Copper Nanoparticles using Ascorbic Acid as a Reducing Agent

This protocol describes a green synthesis method for producing copper nanoparticles.

Materials:

• Copper(II) acetate

• L-ascorbic acid

• Deionized water

• Sodium hydroxide (B78521) (for pH adjustment)

Procedure:

• Prepare an aqueous solution of copper(II) acetate (e.g., 0.01 M).

• Prepare a separate aqueous solution of L-ascorbic acid (e.g., 0.1 M).

• Heat the copper(II) acetate solution to a desired temperature (e.g., 80°C) with continuous stirring.

• Slowly add the L-ascorbic acid solution dropwise to the heated copper(II) acetate solution.

• Monitor the color change of the solution. The appearance of a reddish-brown color indicates the formation of copper nanoparticles.[6]

• Adjust the pH of the solution if necessary using a dilute sodium hydroxide solution.

• Continue stirring the reaction mixture at the set temperature for a specific duration (e.g., 1-2 hours) to ensure the completion of the reaction.

• Allow the solution to cool to room temperature.

• Collect the synthesized copper nanoparticles by centrifugation, wash them with deionized water and ethanol (B145695) to remove any unreacted precursors, and then dry them for further characterization.

Protocol 2: Synthesis of Copper Nanoparticles using Sodium Borohydride as a Reducing Agent

This protocol outlines a chemical reduction method for the synthesis of copper nanoparticles.

Materials:

• Copper(II) acetate

• Sodium borohydride (NaBH₄)

• Capping agent (e.g., Polyvinylpyrrolidone - PVP)

• Deionized water

Procedure:

• Prepare an aqueous solution of copper(II) acetate (e.g., 1 mmol/L) containing a capping agent like PVP.[15]

• Prepare a fresh, cold aqueous solution of sodium borohydride (e.g., 5 mmol/L).[15]

• Under vigorous stirring, rapidly add the sodium borohydride solution to the copper(II) acetate solution.

• Observe the immediate color change in the solution, indicating the formation of copper nanoparticles.

• Continue stirring for a specified period (e.g., 30-60 minutes) to ensure the reaction is complete.

• The synthesized nanoparticles can be purified by repeated centrifugation and washing with deionized water.

Mandatory Visualization

The following diagrams illustrate key workflows and relationships in the synthesis of copper nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. mdpi.com [mdpi.com]
• 6. Adroit effect of copper nanoparticles and copper nanozyme and their effective decolorization of azo dyes - Journal of King Saud University - Science [jksus.org]
• 7. google.com [google.com]
• 8. Green Synthesis and Characterization of Copper Nanoparticles Using Fortunella margarita Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemmethod.com [chemmethod.com]
• 11. Green synthesis and characterization of copper nanoparticles using Piper retrofractum Vahl extract as bioreductor and capping agent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. Copper Nanoparticles: Synthesis and Characterization, Physiology, Toxicity and Antimicrobial Applications [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. US7422620B2 - Process for producing copper nanoparticles - Google Patents [patents.google.com]

Technical Support Center: Anhydrous Copper(II) Acetate Mediated Cross-Coupling Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common side products encountered during anhydrous copper(II) acetate (B1210297) mediated cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in anhydrous copper(II) acetate mediated cross-coupling reactions?

A1: The most frequently encountered side products include:

• Homocoupling Products: Formation of symmetrical biaryls from the coupling of two aryl halide molecules or two organoboron compounds. This is a common side reaction in Ullmann and Chan-Lam type couplings.

• Hydrodehalogenation Products: The reduction of the aryl halide starting material, where the halogen is replaced by a hydrogen atom.

• Phenol (B47542) and Aryl Ether Byproducts: In Chan-Lam couplings involving arylboronic acids, reaction with residual water can lead to the formation of phenols, which can then undergo further coupling to produce symmetrical diaryl ethers.[1]

• Ligand N-Arylation: The coupling of the aryl halide with the amine-based ligand, leading to consumption of the ligand and formation of a tertiary amine byproduct. This is a known deactivation pathway in copper-catalyzed amination reactions.

• Acetate Ester Formation: In reactions involving alcohols, the acetate anion from the copper(II) acetate can act as a nucleophile, leading to the formation of acetate esters as byproducts.

Q2: How does the choice of anhydrous copper(II) acetate impact the reaction outcome?

A2: Using anhydrous copper(II) acetate is crucial for minimizing side reactions that are promoted by the presence of water. The hydrated form, copper(II) acetate monohydrate, can introduce water into the reaction mixture, which can lead to the formation of phenol and diaryl ether byproducts in Chan-Lam couplings.[1] It can also affect the solubility and activity of the catalytic species. Ensuring truly anhydrous conditions through the use of anhydrous copper(II) acetate and dry solvents is a critical first step in troubleshooting many side reactions.

Q3: Can the reaction solvent influence the formation of side products?

A3: Yes, the solvent plays a significant role. For instance, in Ullmann C-O coupling, the choice of solvent can be essential to the selectivity between the desired phenol product and the diaryl ether side-product.[1] Protic solvents can be a source of protons for hydrodehalogenation. The coordinating ability of the solvent can also impact the stability and reactivity of the copper catalyst, thereby influencing the rates of desired versus undesired reaction pathways.

Troubleshooting Guides

Issue 1: High Levels of Homocoupling Product

Symptoms:

• Significant formation of a symmetrical biaryl byproduct detected by GC-MS or LC-MS.

• Reduced yield of the desired cross-coupled product.

Possible Causes and Solutions:

Cause	Recommended Solution
High concentration of the organometallic reagent (e.g., arylboronic acid).	Use the organoboronic acid as the limiting reagent or use a stoichiometry closer to 1:1 with the aryl halide.
Presence of oxygen.	While some Chan-Lam couplings are run in the presence of air, excessive oxygen can promote oxidative homocoupling. Try running the reaction under an inert atmosphere (Nitrogen or Argon).
Inappropriate base.	The choice of base can influence the rate of transmetalation and reductive elimination. Screen different bases (e.g., K₃PO₄, Cs₂CO₃, organic bases) to find one that favors the cross-coupling pathway.
Sub-optimal reaction temperature.	High temperatures can sometimes favor homocoupling. Try lowering the reaction temperature and monitor the reaction progress over a longer period.
Absence of a suitable ligand.	A suitable ligand can stabilize the copper center and modulate its reactivity to favor the cross-coupling pathway. For Chan-Lam couplings, consider adding a ligand such as pyridine (B92270) or a bidentate N,N-ligand.
Presence of water.	In the case of boronic acids, water can facilitate decomposition to boroxines which may have different reactivity profiles. Ensure anhydrous conditions by using dry solvents and reagents. The addition of molecular sieves can also be beneficial.[2]

Issue 2: Significant Hydrodehalogenation (Reduction of Aryl Halide)

Symptoms:

• Formation of the corresponding arene (Ar-H) from the aryl halide (Ar-X) starting material.

• Consumption of the aryl halide without formation of the desired product.

Possible Causes and Solutions:

Cause	Recommended Solution
Presence of a hydrogen source.	Protic solvents (e.g., alcohols, water) or certain bases can act as hydrogen donors. Ensure the use of anhydrous, aprotic solvents and carefully select the base.
Formation of a copper-hydride (Cu-H) species.	This can be promoted by certain ligands or reaction conditions. Optimizing the ligand and other reaction parameters can help to suppress the formation or reactivity of Cu-H.
High reaction temperature.	Hydrodehalogenation can have a higher activation energy than the desired coupling. Lowering the reaction temperature may reduce the amount of this side product.
Decomposition of solvent or reagents.	Some solvents or reagents may decompose at elevated temperatures to generate species that can act as hydrogen donors. Ensure the thermal stability of all reaction components at the chosen temperature.

Issue 3: Formation of Phenol and Diaryl Ether Byproducts in Chan-Lam C-O Coupling

Symptoms:

• Detection of phenol and/or a symmetrical diaryl ether corresponding to the boronic acid coupling partner.

• Reduced yield of the desired unsymmetrical aryl ether.

Possible Causes and Solutions:

Cause	Recommended Solution
Presence of water in the reaction mixture.	Water can compete with the desired alcohol nucleophile, leading to the formation of phenol.[1] Use anhydrous copper(II) acetate, thoroughly dry all solvents and reagents, and consider performing the reaction under an inert atmosphere. The use of molecular sieves is highly recommended.[2]
High reaction temperature.	Higher temperatures can accelerate the rate of hydrolysis of the boronic acid. Running the reaction at a lower temperature may be beneficial.
Stoichiometry of reagents.	An excess of the boronic acid may lead to increased formation of the homocoupled diaryl ether. Adjust the stoichiometry to use the boronic acid as the limiting reagent if possible.

Quantitative Data on Side Product Formation

The following table summarizes the effect of different ligands on the N-arylation of the ligand itself as a side reaction in the copper-catalyzed coupling of 4-bromotoluene (B49008) with indole.

Ligand	Product Yield (%)	Ligand Arylation (%)
1a (N,N'-dimethylethylenediamine)	57	Not Determined (multiple GC peaks)
2a (N,N'-dimethyl-1,2-cyclohexanediamine)	96	Low
1a (with 5 mol% CuI and 20 mol% ligand)	95	3

Data sourced from a study on the copper-catalyzed N-arylation of indoles, highlighting that ligand structure can significantly impact the extent of this side reaction.[3]

Experimental Protocols

Protocol 1: General Procedure for Minimizing Homocoupling in a Copper(II) Acetate-Mediated Chan-Lam C-N Coupling

This protocol is designed to minimize the formation of the homocoupled biaryl byproduct from the arylboronic acid.

Materials:

• Anhydrous Copper(II) Acetate [Cu(OAc)₂]

• Aryl halide (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Amine (1.2 equiv)

• Anhydrous base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Activated 4Å molecular sieves

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk flask containing a magnetic stir bar, add anhydrous Cu(OAc)₂ (0.1 equiv), the aryl halide (1.0 equiv), the arylboronic acid (1.1 equiv), the anhydrous base (2.0 equiv), and activated 4Å molecular sieves.

• Seal the flask with a septum and purge with an inert gas for 15-20 minutes.

• Add the anhydrous, degassed solvent via syringe, followed by the amine (1.2 equiv).

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-80 °C).

• Monitor the reaction progress by TLC or LC-MS. Pay close attention to the formation of the homocoupled biaryl byproduct.

• Upon completion, cool the reaction to room temperature, filter through a pad of celite to remove the catalyst and molecular sieves, and wash the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Protocol 2: Ullmann Condensation for C-O Bond Formation with Anhydrous Copper(II) Acetate

This protocol provides a general method for the Ullmann condensation to form a diaryl ether, with considerations for minimizing side reactions.

Materials:

• Anhydrous Copper(II) Acetate [Cu(OAc)₂]

• Aryl halide (1.0 equiv)

• Phenol (1.2 equiv)

• Anhydrous base (e.g., Cs₂CO₃, 2.0 equiv)

• Anhydrous, high-boiling point, aprotic solvent (e.g., DMF, NMP)

• Inert gas (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser, add anhydrous Cu(OAc)₂ (0.1 - 0.2 equiv), the phenol (1.2 equiv), and the anhydrous base (2.0 equiv).

• Seal the vessel and purge with an inert gas.

• Add the anhydrous solvent, followed by the aryl halide (1.0 equiv).

• Heat the reaction mixture to the desired temperature (typically 120-160 °C) under a positive pressure of inert gas.

• Monitor the reaction by TLC or LC-MS. If significant hydrodehalogenation is observed, consider lowering the temperature.

• Once the reaction is complete, cool to room temperature and dilute with an organic solvent (e.g., ethyl acetate) and water.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate.

• Purify the crude product by flash column chromatography.

Visualized Workflows and Pathways

Caption: A troubleshooting workflow for common side products.

Caption: Competing reaction pathways in cross-coupling.

References

• 1. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of Products from Anhydrous Copper(II) Acetate Reactions

Frequently Asked Questions (FAQs)

Q1: Why is my purified organic product still blue or green?

A persistent blue or green color in your final product is a strong indicator of residual copper contamination. This can happen if the initial purification method was not sufficient to remove all copper species or if your product itself has chelating properties, holding onto the copper ions.

To resolve this, you can:

• Repeat the purification step, such as performing additional aqueous washes with a chelating agent.[1]

• Pass the product through a fresh plug of silica (B1680970) gel or alumina (B75360).[1][2]

• Employ a combination of methods, for instance, an EDTA wash followed by silica gel filtration, which is often more effective.[1][2]

Q2: How do I effectively remove copper catalysts from my reaction mixture?

The most common and effective methods for copper removal include:

• Aqueous Washes with Chelating Agents: This involves liquid-liquid extraction using an aqueous solution of a chelating agent like EDTA, aqueous ammonia, or ammonium (B1175870) chloride. These agents form water-soluble complexes with copper, which are then extracted from the organic phase.[1][3]

• Solid-Phase Scavenging: This technique uses solid-supported resins with a high affinity for copper. The resin is stirred with the reaction mixture and then simply filtered off.

• Silica Gel Chromatography: Copper salts are often polar and will adhere to the silica gel, allowing the less polar desired product to be eluted.[1]

• Precipitation: The copper catalyst can sometimes be converted into an insoluble form, such as copper(II) hydroxide, by adding a base, and then removed by filtration.

Q3: My product is water-soluble. How can I perform an aqueous wash with a chelating agent?

This is a common challenge. If your product has high water solubility, performing a standard liquid-liquid extraction is difficult. Alternative strategies include:

• Solid-Phase Scavenging: Using a copper scavenger resin is an excellent non-aqueous alternative.

• Dialysis: For macromolecular products like bioconjugates, dialysis against a buffer containing a chelating agent like EDTA is an effective method.[1]

• Size-Exclusion Chromatography: This technique can separate your product from the smaller copper complexes.[1]

Q4: What are common side products in a Chan-Lam coupling reaction?

The Chan-Lam coupling, which frequently uses copper(II) acetate (B1210297), can have several side products that complicate purification. These include the oxidation product, the protodeboronation product (loss of the boronic acid group), and homocoupling of the organoboron starting material.[4] Careful selection of purification strategy is key to isolating the desired cross-coupled product.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Persistent Copper Contamination (Blue/Green Product)	- Insufficient washing/chelation.- The product itself is a strong copper chelator.- The pH of the aqueous wash is not optimal for chelation.[3]	- Repeat aqueous washes with a stronger or different chelating agent (e.g., 0.1 - 0.5 M EDTA).- Adjust the pH of the EDTA solution to ~8 to enhance chelation.[3]- Pass the product through a plug of silica or alumina.[2]- Use a high-affinity solid-phase scavenger resin.
Low Product Yield After Purification	- Product is partially water-soluble and is lost during aqueous extraction.- Product is adsorbing irreversibly to the silica gel column or scavenger resin.[3]- Product decomposition on acidic silica gel.	- Before extraction, wash the organic layer with brine (saturated NaCl solution) to decrease the solubility of the organic product in the aqueous phase.[1]- If using chromatography, try a different stationary phase like alumina or a less acidic grade of silica gel.- Elute the column with a more polar solvent mixture.- For scavenger resins, ensure you wash the resin thoroughly with a suitable solvent to recover all the product.
Emulsion Formation During Liquid-Liquid Extraction	- High concentration of reagents or products acting as surfactants.	- Add a small amount of brine to the separatory funnel to help break the emulsion.- If the emulsion persists, centrifugation can be used to force layer separation.[1]
Column Chromatography Fails to Separate Product from Copper	- The product and copper species have very similar polarities.	- First, perform an aqueous wash with a chelating agent to remove the majority of the copper before attempting chromatography.[1]- Try a different stationary phase (e.g., alumina instead of silica).[1]- Pre-treat the crude material with a scavenger resin before loading it onto the column.[1]

Quantitative Data Summary

The choice of purification method significantly impacts the final product purity and yield. The following table summarizes the typical efficiency of common copper removal techniques. Note that values are representative and can vary based on the specific product and reaction conditions.

Purification Method	Typical Residual Copper Level (ppm)	Typical Product Loss	Advantages	Disadvantages
Aqueous Wash (Ammonium Chloride/Hydroxide)	< 200	5 - 20%	Inexpensive and straightforward.	May not be effective for tightly bound copper; can be slow.
Aqueous Wash (EDTA)	< 100	5 - 15%	More effective than simple salt washes for many complexes.[3]	Can be slow and may require pH adjustment for optimal chelation.[3]
Silica Gel Chromatography	< 50	10 - 30%	Can simultaneously remove other organic impurities.[3]	Can be time-consuming and may lead to significant product loss on the column.[3]
Solid-Phase Scavengers	< 10	1 - 5%	High efficiency and selectivity; simple filtration-based workup.[3]	Higher cost compared to aqueous washes.[3]

Detailed Experimental Protocols

Protocol 1: Copper Removal using Aqueous EDTA Wash

This protocol is suitable for products soluble in an organic solvent that is immiscible with water.

• Reaction Quench & Dilution : Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate or dichloromethane.[3]

• Aqueous Wash : Transfer the organic solution to a separatory funnel. Add an equal volume of a 0.1 M - 0.5 M aqueous solution of ethylenediaminetetraacetic acid (EDTA). Adjusting the EDTA solution's pH to ~8 with sodium bicarbonate can improve chelation efficiency.[3]

• Extraction : Shake the funnel vigorously for 1-2 minutes. Allow the layers to separate. A blue or green color in the aqueous layer indicates the formation of the copper-EDTA complex.[1][3]

• Repeat : Drain the aqueous layer. Repeat the wash with fresh EDTA solution until the aqueous layer is colorless, indicating complete copper removal.[3]

• Brine Wash : Wash the organic layer with brine (saturated aqueous NaCl) to remove residual water and EDTA.[3]

• Drying and Concentration : Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.[3]

Protocol 2: Purification by Silica Gel Column Chromatography

This method is used to separate the desired compound from polar copper salts and other impurities.

• Column Preparation : Prepare a column by packing silica gel in a suitable non-polar solvent (e.g., hexane). The slurry method, where silica is mixed with the eluent and poured into the column, is common. Tap the column to ensure even packing and add a layer of sand on top to protect the silica bed.[5]

• Sample Loading : Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Carefully apply the sample to the top of the column.

• Elution : Begin eluting the column with the chosen solvent system (mobile phase). For Chan-Lam products, a gradient elution starting from a non-polar solvent (like hexanes) and gradually increasing the polarity (e.g., by adding ethyl acetate) is often effective.[6][7]

• Fraction Collection : Collect the eluent in a series of fractions.[8]

• Analysis : Analyze the fractions using Thin-Layer Chromatography (TLC) to identify which ones contain the pure product.

• Concentration : Combine the pure fractions and remove the solvent under reduced pressure to obtain the final product.

Protocol 3: Purification by Recrystallization

Recrystallization purifies solid compounds by leveraging differences in solubility at different temperatures.

• Solvent Selection : Choose a solvent in which your product is sparingly soluble at room temperature but highly soluble when hot. Impurities should either be insoluble in the hot solvent or highly soluble in the cold solvent.[9][10]

• Dissolution : Place the impure solid in an Erlenmeyer flask. Add a minimal amount of the hot solvent and heat the mixture until the solid completely dissolves.[10][11]

• Hot Filtration (if necessary) : If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization : Allow the hot, clear solution to cool slowly and undisturbed to room temperature, then in an ice bath to maximize crystal formation.[10][11] Slow cooling generally yields larger, purer crystals.

• Crystal Collection : Collect the purified crystals by vacuum filtration using a Büchner funnel.[11]

• Washing : Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.[10]

• Drying : Dry the crystals completely to remove any residual solvent.[9]

Visualized Workflows

Caption: A general workflow for the purification of products from copper-catalyzed reactions.

Caption: A decision tree for troubleshooting persistent copper contamination in purified products.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Chan-Lam Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 5. teaching.ch.ntu.edu.tw [teaching.ch.ntu.edu.tw]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. ias.ac.in [ias.ac.in]
• 9. Recrystallization [sites.pitt.edu]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Improving Selectivity in C-N Coupling with Anhydrous Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the use of anhydrous copper(II) acetate (B1210297) in C-N cross-coupling reactions, a cornerstone of modern synthetic chemistry. The information is designed to help you optimize your experimental protocols, enhance reaction selectivity, and overcome common challenges.

Troubleshooting Guide

Ullmann-type C-N coupling reactions, while powerful, can present challenges in achieving high yields and selectivity. The use of anhydrous copper(II) acetate requires careful consideration of reaction parameters to ensure optimal performance. Below is a guide to common issues, their potential causes, and suggested solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive Catalyst: Anhydrous copper(II) acetate is hygroscopic; absorption of water can affect its activity. The active catalytic species is often considered to be Cu(I), and the reduction of Cu(II) may be inefficient.[1]	- Ensure the anhydrous copper(II) acetate is freshly opened or has been stored in a desiccator.[2] - Consider the addition of a reducing agent to facilitate the in situ formation of Cu(I). - Use a high-purity source of anhydrous copper(II) acetate.
Inappropriate Ligand: The chosen ligand may not be suitable for the specific substrates or may not effectively stabilize the copper catalyst.[1]	- Screen a variety of ligands, such as N,N'-diarylbenzene-1,2-diamines, cyclic β-diketones, or amino acids.[3][4] - For sterically hindered substrates, consider using specialized ligands like pyrrole-ols.
Suboptimal Base: The base is crucial for the deprotonation of the amine nucleophile and can influence the catalyst's activity. The strength and nature of the base can significantly impact the reaction outcome.	- Screen different inorganic bases such as K₃PO₄, Cs₂CO₃, or K₂CO₃. - For base-sensitive substrates, a weaker base like sodium trimethylsilanolate (NaOTMS) may be beneficial.[3]
Reaction Temperature Too Low/High: While modern protocols allow for milder conditions, the temperature must be sufficient to drive the reaction without causing decomposition of reactants or products.[1]	- Start with a moderate temperature (e.g., 80-100 °C) and adjust as needed. - If decomposition is observed, lower the temperature. If no reaction occurs, incrementally increase the temperature.
Poor Selectivity (e.g., formation of side products, multiple arylations)	Presence of Water: Trace amounts of water can lead to side reactions such as hydrodehalogenation of the aryl halide or hydrolysis of intermediates.[1]	- Use anhydrous solvents and ensure all glassware is thoroughly dried. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[1]
Inappropriate Ligand Choice: The ligand plays a key role in controlling the selectivity of the coupling reaction.	- For reactions involving substrates with multiple reactive sites, screen ligands to find one that favors the desired coupling. - The use of bidentate ligands can often improve selectivity by occupying more coordination sites on the copper center.
Incorrect Stoichiometry: An excess of one reactant can lead to the formation of diarylated or other undesired products.	- Carefully control the stoichiometry of the aryl halide and the amine. A 1:1.1 to 1:1.5 ratio is a common starting point.
Formation of Homocoupled Products	Oxidative Homocoupling of Arylboronic Acids (in Chan-Lam reactions): This is a common side reaction when using arylboronic acids as the aryl source.	- The addition of molecular sieves can sometimes suppress the formation of homocoupled products.[5][6][7] - Optimize the reaction temperature and catalyst loading.
Reaction Stalls Before Completion	Catalyst Deactivation: The copper catalyst can be deactivated by coordination of starting materials or products, or by precipitation.	- The choice of ligand is critical to prevent catalyst deactivation.[3] - Ensure adequate stirring to maintain a homogeneous reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What is the advantage of using anhydrous copper(II) acetate over the hydrated form?

While many protocols do not specify the hydration state, using anhydrous copper(II) acetate can be advantageous in reactions that are sensitive to water. The absence of coordinated water molecules can lead to a more active catalyst and prevent side reactions such as hydrodehalogenation.[1] However, it is crucial to handle the anhydrous salt under inert conditions due to its hygroscopic nature.[2]

Q2: How do I choose the right ligand for my C-N coupling reaction with anhydrous copper(II) acetate?

The choice of ligand is highly dependent on the specific substrates being coupled. A good starting point is to screen a few different classes of ligands.

• For sterically hindered substrates: Ligands such as pyrrole-ols have shown promise.

• For base-sensitive substrates: Anionic N,N'-diarylbenzene-1,2-diamine ligands can be effective.[3]

• For achieving high selectivity with aliphatic amines: Cyclic β-diketones have been used successfully.[4]

Q3: What is the role of the base, and which one should I use?

The base is essential for deprotonating the amine nucleophile, making it more reactive towards the copper catalyst. The choice of base can significantly affect the reaction rate and yield.

• Commonly used bases: K₃PO₄, Cs₂CO₃, and K₂CO₃ are frequently employed.

• For sensitive substrates: A milder base like NaOTMS may be necessary to avoid decomposition.[3] It is often necessary to screen a few different bases to find the optimal one for a particular reaction.

Q4: My reaction is not working. What are the first things I should check?

• Purity and Integrity of Reagents: Ensure your anhydrous copper(II) acetate is truly anhydrous and that your solvents and other reagents are free of water.

• Inert Atmosphere: Confirm that your reaction setup is properly sealed and under an inert atmosphere to exclude oxygen and moisture.

• Ligand and Base: Re-evaluate your choice of ligand and base. An inappropriate choice is a common cause of reaction failure.

• Temperature: Verify that the reaction is being conducted at the optimal temperature for your specific system.

Q5: Can I use anhydrous copper(II) acetate in ligand-free C-N coupling reactions?

Yes, ligand-free C-N coupling reactions using copper(II) acetate have been reported, particularly in Chan-Lam type couplings with arylboronic acids.[5][6][7] These reactions often require specific conditions, such as the use of molecular sieves and an oxygen atmosphere.[5][6][7] However, for many Ullmann-type reactions with aryl halides, a ligand is crucial for achieving good yields and selectivity.

Quantitative Data

The following tables summarize representative data for C-N coupling reactions using copper catalysts. Note that reaction conditions can vary significantly and should be optimized for each specific application.

Table 1: Effect of Ligand on the N-Arylation of 2-Pyrrolidinone (B116388)

Entry	Ligand	Yield (%)
1	N,N'-Dimethyl-1,2-diaminobenzene	95
2	1,10-Phenanthroline	88
3	N,N'-Dimethylethylenediamine	85
4	No Ligand	<5

Reaction Conditions: 3,5-dimethyliodobenzene (1.0 mmol), 2-pyrrolidinone (1.2 mmol), CuI (5 mol%), Ligand (10 mol%), K₃PO₄ (2.0 mmol), toluene (B28343) (2.0 mL), 90 °C, 2 h.

Table 2: Effect of Base on the N-Arylation of Aniline

Entry	Base	Yield (%)
1	K₃PO₄	92
2	Cs₂CO₃	89
3	K₂CO₃	75
4	Na₂CO₃	60

Reaction Conditions: Iodobenzene (1.0 mmol), Aniline (1.2 mmol), CuI (10 mol%), 1,10-Phenanthroline (20 mol%), Base (2.0 mmol), DMF (3.0 mL), 110 °C, 24 h.

Experimental Protocols

General Procedure for a Copper-Catalyzed N-Arylation of an Amine with an Aryl Halide:

• Reaction Setup: To an oven-dried Schlenk tube containing a magnetic stir bar, add anhydrous copper(II) acetate (e.g., 5-10 mol%), the chosen ligand (e.g., 10-20 mol%), and the base (e.g., 2.0 equivalents).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Addition of Reagents: Under the inert atmosphere, add the aryl halide (1.0 equivalent) and the amine (1.2 equivalents).

• Solvent Addition: Add the anhydrous solvent (e.g., toluene, dioxane, or DMF) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath or heating block and stir at the desired temperature for the specified time.

• Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Below are diagrams illustrating key concepts in copper-catalyzed C-N coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ligand- and Base-Free Copper(II)-Catalyzed C-N Bond Formation: Cross-Coupling Reactions of Organoboron Compounds with Aliphatic Amines and Anilines [organic-chemistry.org]
• 6. Ligand- and base-free copper(II)-catalyzed C-N bond formation: cross-coupling reactions of organoboron compounds with aliphatic amines and anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]

Technical Support Center: Copper(II) Acetate in Radical Cyclization Reactions

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered when using anhydrous and monohydrate copper(II) acetate (B1210297) in radical cyclization reactions. Below you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and comparative data to optimize your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary difference between anhydrous and monohydrate copper(II) acetate?

A1: The key difference is the presence of a water molecule of hydration in the monohydrate form (Cu(OAc)₂·H₂O).[1] Anhydrous copper(II) acetate (Cu(OAc)₂) lacks this water molecule.[1] This difference in hydration can affect the catalyst's solubility, crystal structure, and potentially its reactivity in catalytic cycles. Anhydrous copper(II) acetate is a dark green crystalline solid, while the monohydrate form is typically more bluish-green.[1][2]

Q2: Can I use anhydrous and monohydrate copper(II) acetate interchangeably in my radical cyclization reaction?

A2: Not always. While in some cases the two forms may yield similar results, the water of hydration in the monohydrate can act as a ligand and influence the coordination environment of the copper center. This can impact the catalyst's activity and the reaction outcome. It is generally recommended to use the form of the catalyst specified in a literature procedure. If a procedure calls for the monohydrate, using the anhydrous form without accounting for the potential role of water could lead to failed reactions.[3]

Q3: My radical cyclization reaction failed when I used anhydrous copper(II) acetate, but the protocol specified the monohydrate. What could be the issue?

A3: A failed reaction in this scenario could be due to several factors. The water in the monohydrate might be crucial for the catalytic cycle, potentially by stabilizing the active copper species or influencing the redox potential. Another significant factor in radical reactions is the presence of oxygen, which can quench radical intermediates.[3] It's important to ensure your reaction is properly deaerated, regardless of the form of the copper catalyst used.

Q4: How can I prepare anhydrous copper(II) acetate from the monohydrate form?

A4: Anhydrous copper(II) acetate can be prepared by heating the monohydrate form. A common laboratory method involves heating copper(II) acetate monohydrate at 100 °C in a vacuum until a constant weight is achieved.[2][4] Another method involves refluxing the monohydrate in acetic anhydride, followed by washing the product with diethyl ether.

Troubleshooting Guide

Low or no yield is a common issue in radical cyclization reactions. This guide provides a systematic approach to troubleshooting when using copper(II) acetate as a catalyst.

Problem: Low or No Product Yield in Radical Cyclization

Issue	Possible Cause	Recommended Solution
Reaction fails to initiate or proceeds very slowly	Incorrect form of copper(II) acetate used (e.g., anhydrous instead of monohydrate).	Verify the required form of the catalyst from the literature. If the monohydrate is specified, the water of hydration may be crucial. Consider adding a controlled amount of water if using the anhydrous form.
Presence of oxygen in the reaction mixture.	Radical reactions are often sensitive to oxygen.[3] Ensure the solvent and reaction mixture are thoroughly deaerated by bubbling with an inert gas (argon or nitrogen) or by using freeze-pump-thaw cycles.
Impure reagents or wet solvent.	Purify starting materials and ensure solvents are anhydrous, as water content beyond the catalyst's hydration sphere can affect the reaction.
Formation of side products or decomposition of starting material	Reaction temperature is too high or reaction time is too long.	Optimize the reaction temperature and monitor the reaction progress by TLC or LC-MS to avoid over-reaction or decomposition.
Incorrect stoichiometry of reagents.	Carefully check the molar ratios of the substrate, oxidant (if any), and catalyst.
Inconsistent results between batches	The hydration state of the copper(II) acetate may vary.	If using the monohydrate, ensure it has been stored properly to avoid dehydration. If preparing the anhydrous form, ensure the dehydration process is complete.

Data Presentation

Table 1: Physical Properties of Anhydrous vs. Monohydrate Copper(II) Acetate

Property	Anhydrous Copper(II) Acetate	Monohydrate Copper(II) Acetate
Formula	Cu(CH₃COO)₂	Cu(CH₃COO)₂·H₂O
Molar Mass	181.63 g/mol [1][2]	199.65 g/mol [1][2]
Appearance	Dark green crystalline solid[1][2]	Blue-green crystalline solid[1][2]
Melting Point	Decomposes above 145 °C[5]	115 °C
Boiling Point	240 °C[1]	240 °C
Solubility in water	Soluble	7.2 g/100 mL (cold water)[1]

Experimental Protocols

Protocol 1: Preparation of Anhydrous Copper(II) Acetate from Monohydrate

This protocol describes the dehydration of copper(II) acetate monohydrate for use in reactions where anhydrous conditions are critical.

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Round-bottom flask

• Vacuum oven or vacuum line with a heating mantle

• Desiccator

Procedure:

• Place a known amount of copper(II) acetate monohydrate into a clean, dry round-bottom flask.

• Heat the flask to 100 °C under vacuum.[2][4]

• Continue heating until the blue-green color of the monohydrate changes to the dark green of the anhydrous form.

• To ensure complete dehydration, periodically cool the flask to room temperature under an inert atmosphere and weigh it. Continue the heating process until a constant weight is achieved.

• Once dehydration is complete, cool the anhydrous copper(II) acetate to room temperature under a stream of inert gas (argon or nitrogen).

• Store the anhydrous copper(II) acetate in a desiccator over a suitable drying agent to prevent rehydration.

Protocol 2: General Procedure for a Copper-Catalyzed Radical Cyclization

This protocol provides a general workflow for a radical cyclization reaction using copper(II) acetate. It is based on a literature procedure for an oxidative radical cascade cyclization.[3]

Materials:

• Substrate

• Copper(II) acetate (anhydrous or monohydrate, as specified)

• Oxidant (e.g., Mn(OAc)₃·2H₂O), if required

• Deaerated solvent (e.g., acetic acid)

• Inert gas (argon or nitrogen)

• Standard laboratory glassware

Procedure:

• To a solution of the substrate in a deaerated solvent under an inert atmosphere (e.g., argon), add the oxidant (if required) and copper(II) acetate (ensure you are using the correct form, anhydrous or monohydrate, as specified in your protocol).

• Stir the reaction mixture at the specified temperature for the required duration.

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, quench the reaction and perform an appropriate workup procedure. This may involve filtering the reaction mixture and performing aqueous washes.

• Purify the crude product using standard techniques such as column chromatography.

Note: The success of this reaction is highly dependent on maintaining an oxygen-free environment.[3] Ensure all reagents and solvents are properly deaerated and that the reaction is carried out under a positive pressure of an inert gas.

References

• 1. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 2. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]
• 3. reddit.com [reddit.com]
• 4. Copper(II)_acetate [chemeurope.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Copper(II) Acetate Catalyzed Reactions

Welcome to the Technical Support Center for optimizing copper(II) acetate (B1210297) catalyzed reactions. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general role of a base in copper(II) acetate catalyzed cross-coupling reactions?

A1: In copper-catalyzed cross-coupling reactions, such as the Chan-Lam and Ullmann condensations, a base is crucial for several reasons. Primarily, it facilitates the deprotonation of the nucleophile (e.g., an amine, phenol, or thiol), making it more reactive towards the copper catalyst and the electrophile. The choice of base can significantly influence reaction rates, yields, and even the scope of compatible substrates. The quality and particle size of inorganic bases can also have a dramatic impact on the reaction kinetics and yields.[1]

Q2: My copper(II) acetate catalyzed reaction is showing low to no yield. What are the first steps in troubleshooting?

A2: Low yields in these reactions can stem from several factors. A systematic approach to troubleshooting is recommended. Begin by verifying the purity and integrity of your starting materials, catalyst, and solvent. Ensure that the solvent is anhydrous, as water can interfere with the catalytic cycle. The choice of ligand, base, and reaction temperature are also critical parameters that may require optimization.[2] For a systematic workflow, consider sequentially optimizing the solvent, base, and ligand.

Q3: Can the acetate counterion in copper(II) acetate act as a base?

A3: Yes, the acetate ion can function as a base in some instances. Mechanistic studies have suggested that acetate can play a dual role, acting as both a bridging ligand to form a dinuclear copper catalytic center and as a base in the turnover-limiting C-H bond cleavage step. However, for many cross-coupling reactions, an external, stronger base is required for efficient substrate deprotonation and catalyst turnover.

Q4: How do I choose the appropriate base for my reaction?

A4: The optimal base is highly dependent on the specific reaction, substrates, and solvent system. A screening of several bases is often the most effective approach. Generally, weaker bases may be suitable for more acidic nucleophiles, while stronger bases might be necessary for less reactive partners. Both inorganic bases (e.g., K₃PO₄, Cs₂CO₃, K₂CO₃) and organic bases (e.g., 2,6-lutidine, DABCO) are commonly employed. The solubility of the base in the chosen solvent is also a key consideration.

Q5: I'm observing significant side product formation. How can the choice of base help mitigate this?

A5: Side product formation can sometimes be attributed to the base being too strong or too weak. A very strong base might lead to undesired side reactions with functional groups on your substrates. Conversely, a base that is too weak may result in slow reaction rates, allowing for competing decomposition pathways. Screening a range of bases with varying strengths can help identify the optimal balance for maximizing the yield of the desired product while minimizing side reactions.

Troubleshooting Guides

Problem 1: Low or No Product Formation in C-N/C-O Cross-Coupling

This is a common issue that can often be resolved by systematically optimizing the reaction parameters.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Recommended Actions:

• Verify Reagents: Ensure all starting materials, including the copper(II) acetate and solvent, are pure and dry.

• Base Screening: The choice of base is critical. Perform small-scale screening experiments with different bases. For O-arylation of phenols, a switch from Cs₂CO₃ to K₃PO₄ in DMSO has been shown to dramatically increase yields.[3]

• Ligand Optimization: If your reaction is ligand-accelerated, screen a small library of ligands. For sterically hindered substrates, specific ligands like picolinic acid have proven effective.[3]

• Temperature Adjustment: Ullmann-type reactions traditionally require high temperatures.[4] However, with modern ligand systems, milder conditions are often possible. If your reaction is sluggish at room temperature, consider incrementally increasing the temperature.

Problem 2: Difficulty in Removing Copper Catalyst During Workup

A persistent blue or green color in the organic layer after extraction typically indicates residual copper salts.

Recommended Solutions:

• Aqueous Washes with Chelating Agents: Wash the organic layer with an aqueous solution of a chelating agent such as 10% ammonium (B1175870) hydroxide (B78521) or a saturated solution of EDTA. Repeat until the aqueous layer is colorless.

• Filtration: Passing the crude reaction mixture through a plug of silica (B1680970) gel or neutral alumina (B75360) can effectively adsorb the copper catalyst.

• Scavenger Resins: Use of ion-exchange resins with acidic functionalities can capture the copper catalyst.

Data Presentation: Effect of Base on Reaction Yield

The selection of the base can have a profound impact on the efficiency of copper(II) acetate catalyzed reactions. The following tables summarize the effect of different bases on product yield in specific cross-coupling reactions.

Table 1: O-Arylation of 2,6-Dimethylphenol with 2-Iodotoluene

Entry	Copper Source	Ligand	Base	Solvent	Yield (%)
1	CuI	Picolinic Acid	K₃PO₄	DMSO	100
2	CuI	Picolinic Acid	Cs₂CO₃	1,4-Dioxane	27

Data sourced from a study on Cu-catalyzed O-arylation of phenols, highlighting the dramatic effect of the base/solvent system.[3]

Table 2: C-N Cross-Coupling of Phenylboronic Acid with Aniline (Chan-Lam Coupling)

Entry	Copper Catalyst	Base	Additive	Solvent	Yield
1	Copper(II) Acetate	2,6-Lutidine	Myristic Acid	Dichloromethane (B109758)	Good

This table outlines a representative Chan-Lam coupling protocol where an organic base is utilized.[5]

Experimental Protocols

Protocol 1: General Procedure for Chan-Lam N-Arylation

This protocol provides a general method for the N-arylation of an amine with an arylboronic acid using copper(II) acetate.

Materials:

• Arylboronic acid (1.0 equiv)

• Amine (e.g., aniline) (1.2 equiv)

• Copper(II) acetate (Cu(OAc)₂) (0.1 equiv)

• 2,6-Lutidine (2.0 equiv)

• Myristic acid (0.2 equiv)

• Dichloromethane (DCM)

Procedure:

• To a reaction vessel, add the arylboronic acid, amine, and myristic acid.

• Add dichloromethane as the solvent and stir the mixture at room temperature.

• Add copper(II) acetate and 2,6-lutidine to the reaction mixture.

• Allow the reaction to proceed at room temperature, open to the air, and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

This protocol is adapted from a representative procedure for Chan-Lam coupling.[5]

Experimental Workflow Diagram:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Cu-Catalyzed Arylation of Phenols: Synthesis of Sterically Hindered and Heteroaryl Diaryl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Ligand Effects on Anhydrous Copper(II) Acetate Catalyst Activity

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address common issues and questions regarding the role of ligands in modulating the catalytic activity of anhydrous copper(II) acetate (B1210297).

Frequently Asked Questions (FAQs) & Troubleshooting

Here you will find a series of questions and answers addressing specific challenges you might encounter during your experiments.

Q1: My reaction catalyzed by Cu(OAc)₂ shows low to no conversion. Could the absence of a ligand be the problem?

A1: Yes, the absence of a suitable ligand is a common reason for poor performance in copper-catalyzed reactions. While copper(II) acetate can be an active catalyst on its own for certain transformations, its efficiency, selectivity, and stability are often dramatically improved by the addition of a ligand.

• Role of the Ligand: Ligands coordinate to the copper center, modifying its electronic properties and steric environment. This can facilitate key steps in the catalytic cycle, such as oxidative addition and reductive elimination, prevent catalyst deactivation (e.g., disproportionation or aggregation), and enhance the solubility of the copper species in the reaction medium.[1][2]

• Troubleshooting Steps:

  • Introduce a Ligand: Based on literature for similar reactions, introduce a suitable ligand. Common choices include N-based ligands (e.g., phenanthrolines, diamines), O-based ligands (e.g., β-diketones, amino acids like L-proline), or P-based ligands (e.g., phosphines).[2][3]

  • Screen a Ligand Library: If the reaction is novel, screen a small library of ligands from different classes to identify a promising candidate.

  • Check Stoichiometry: Ensure the copper-to-ligand ratio is optimal. A 1:1 or 1:2 ratio is common, but the ideal ratio can be reaction-dependent.[4]

Q2: I've added a ligand, but the reaction yield is still poor. What other factors should I consider?

A2: If adding a ligand doesn't solve the issue, other parameters are likely at play. The choice of ligand is crucial, but it works in concert with other reaction conditions.

• Ligand-Substrate Mismatch: The chosen ligand may not be suitable for your specific substrates. For example, bulky ligands can sterically hinder the approach of bulky reactants.[5]

• Catalyst Deactivation: The active Cu(I) species, often formed in situ from Cu(II), can be sensitive to air.[5] Oxidation to the inactive Cu(II) state is a common deactivation pathway.[6] Some ligands are better at protecting the copper center from oxidation than others.[6]

• Solvent and Base: The choice of solvent and base is often critical and interdependent with the ligand.[2] The ligand must be soluble and stable in the chosen solvent. The base can influence both the substrate and the catalyst's activity.

Below is a troubleshooting workflow to address low-yield reactions.

Troubleshooting workflow for low-yield reactions.

Q3: How does the acetate counter-ion itself affect the catalytic process?

A3: The acetate anion is not always just a spectator. In some reactions, it plays a crucial dual role, acting as both a bridging ligand and a base.[7] It can facilitate the formation of dinuclear copper centers, which may be essential for certain multi-electron transfer steps, and it can also participate directly in proton abstraction steps of the catalytic cycle, such as C-H bond cleavage.[7] The choice of copper(II) acetate over other copper salts like CuCl₂ or Cu(OTf)₂ can therefore be critical for reaction success due to the unique properties of the acetate ligand.[7]

Q4: My reaction involves an azide-alkyne cycloaddition (CuAAC). Do I need a reducing agent with Cu(OAc)₂?

A4: Traditionally, CuAAC reactions require a Cu(I) catalyst. When starting with a Cu(II) source like Cu(OAc)₂, an external reducing agent (e.g., sodium ascorbate) is typically used to generate the active Cu(I) species in situ.[5]

However, recent studies have shown that for certain "chelating azides," Cu(OAc)₂ can be used without any added reducing agent.[8][9] These specialized substrates can chelate to the Cu(II) center, which facilitates the reaction, possibly by promoting the in-situ reduction of Cu(II) to Cu(I) through processes like alkyne oxidative homocoupling.[8][9] If you are not using a chelating azide, a reducing agent is highly recommended.

Q5: How can I determine if my ligand is coordinating to the copper center?

A5: Several spectroscopic and analytical techniques can provide evidence of ligand-copper coordination:

• UV-Vis Spectroscopy: Coordination of a ligand to the copper center will alter its d-d electronic transitions, leading to a shift in the absorption wavelength and a color change in the solution.[10]

• Infrared (IR) Spectroscopy: Changes in the vibrational frequencies of the ligand's functional groups upon coordination can be observed. For example, a shift in the carboxylate group's stretching frequency can indicate coordination.[11]

• Electron Paramagnetic Resonance (EPR) Spectroscopy: This technique is sensitive to the environment of the paramagnetic Cu(II) center and can provide detailed information about the coordination sphere.

• X-ray Crystallography: If a stable complex can be crystallized, single-crystal X-ray diffraction provides definitive proof of coordination and reveals the precise binding mode and geometry.[12][13]

Data on Ligand Performance

The choice of ligand can significantly impact the outcome of a reaction. The following tables summarize quantitative data from various studies, showcasing the effect of different ligands on copper-catalyzed reactions.

Table 1: Comparison of Ligands in Copper-Catalyzed N-Arylation Reactions

Entry	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	None	K₃PO₄	DMF	110	24	<10	[1]
2	L-proline	K₂CO₃	DMSO	90	24	85-95	[1]
3	Ethylene glycol	K₃PO₄	2-propanol	80	18	80-92	[2]
4	3,4,7,8-Tetramethyl-1,10-phenanthroline	Cs₂CO₃	Toluene	110	24	88-97	[3]
5	(±)-trans-1,2-Cyclohexanediamine	K₃PO₄	Dioxane	110	24	75-89	[3]

Table 2: Effect of Ligand on Cu(OAc)₂-Catalyzed Oxidative Annulation

Entry	Ligand (20 mol%)	Additive	Yield (%)	Reference
1	None	None	25	[14]
2	PPh₃	None	42	[14]
3	dppf	None	45	[14]
4	P(t-Bu)₃·HBF₄	None	68	[14]
5	PCy₃	Myristic Acid	75	[14]

Experimental Protocols

Detailed and reproducible protocols are essential for success. Below is a representative protocol for a common copper-catalyzed reaction.

Protocol: General Procedure for Copper-Catalyzed N-Arylation of Amines (Chan-Lam Coupling)

This protocol is a general guideline for the N-arylation of an amine with an arylboronic acid, adapted from literature procedures.[15]

Materials:

• Anhydrous Copper(II) Acetate (Cu(OAc)₂)

• Arylboronic acid (1.0 eq)

• Amine (1.2 eq)

• Selected Ligand (e.g., L-proline, 0.2 eq)

• Base (e.g., K₂CO₃, 2.0 eq)

• Anhydrous solvent (e.g., DMSO, Dioxane, or Toluene)

• Standard inert atmosphere glassware (Schlenk flask or sealed vial)

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask or reaction vial under an inert atmosphere (Argon or Nitrogen), add Cu(OAc)₂ (0.05 - 0.1 eq) and the chosen ligand (e.g., 0.1 - 0.2 eq).

• Add the arylboronic acid (1.0 eq), the amine (1.2 eq), and the base (2.0 eq).

• Add the anhydrous solvent via syringe.

• Seal the vessel and place it in a preheated oil bath at the desired temperature (typically 80-110 °C).[1]

• Stir the reaction mixture vigorously for the specified time (typically 12-48 hours), monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water to remove the base and inorganic salts.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-arylated product.

Visualizing Catalytic Concepts

Understanding the underlying mechanisms can aid in troubleshooting and optimization.

Generalized Catalytic Cycle

The following diagram illustrates a generalized catalytic cycle for a Cu(I)/Cu(II) cross-coupling reaction, highlighting the crucial role of the ligand (L). The ligand influences the rates of key steps and stabilizes the copper intermediates.

Simplified Cu(I)/Cu(III) catalytic cycle.

This guide provides a starting point for addressing challenges related to ligand effects in copper(II) acetate catalysis. Successful experimentation often requires careful optimization of the interplay between the catalyst, ligand, substrates, and reaction conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Chelation-Assisted, Copper(II) Acetate-Accelerated Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Experimental Investigation on the Mechanism of Chelation-Assisted, Copper(II) Acetate-Accelerated Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ligand-tuning copper in coordination polymers for efficient electrochemical C–C coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Influence of the ligand nature on the <i>in situ</i> laser-induced synthesis of the electrocatalytically active copper microstructures - Arabian Journal of Chemistry [arabjchem.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of Copper Nanoparticles from Anhydrous Copper(II) Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of copper nanoparticles (CuNPs) from anhydrous copper(II) acetate (B1210297), with a focus on preventing oxidation.

Troubleshooting Guides

Issue 1: The final product is a black or greenish powder instead of the expected reddish-brown copper nanoparticle suspension.

Possible Cause: This color change is a strong indicator of oxidation. Copper nanoparticles are reddish-brown, while copper(I) oxide (Cu₂O) is reddish, and copper(II) oxide (CuO) is black. A greenish tint can indicate the presence of hydrated copper ions.[1][2] The oxidation can occur during the synthesis, purification, or drying process.

Solutions:

• Inert Atmosphere: Ensure the entire synthesis and handling process is conducted under an inert atmosphere, such as high-purity argon or nitrogen.[1][3] This minimizes the contact of the highly reactive nanoparticles with oxygen.

• Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen before the synthesis.

• Capping Agent Selection: Employ an effective capping agent that can form a protective layer on the nanoparticle surface. Polyvinylpyrrolidone (B124986) (PVP) is known to be effective in preventing both crystal growth and oxidation.[4]

• Drying Method: If a dry powder is required, avoid high temperatures. Freeze-drying (lyophilization) is a recommended method to remove the solvent while minimizing oxidation.[5] If heating is necessary, it must be done under a vacuum or inert gas flow.[6]

Issue 2: The UV-Vis spectrum of the nanoparticle suspension shows a broad peak or no distinct surface plasmon resonance (SPR) peak around 560-600 nm.

Possible Cause: The absence of a sharp SPR peak characteristic of metallic copper nanoparticles suggests that the particles have either agglomerated, oxidized, or are not in the nanometer size range. Oxidation dampens the SPR peak.

Solutions:

• Optimize Capping Agent Concentration: The concentration of the capping agent is crucial. Insufficient capping will lead to instability and aggregation, while excessive amounts might interfere with the reaction or subsequent applications.

• Control of Reaction Kinetics: The rate of reduction of the copper salt can influence the particle size and stability. Using a strong reducing agent like hydrazine (B178648) can lead to smaller nanoparticles.[4]

• Immediate Characterization: Analyze the nanoparticles as soon as possible after synthesis to confirm their properties before significant oxidation can occur.

Issue 3: X-ray Diffraction (XRD) analysis shows peaks corresponding to Cu₂O and/or CuO in addition to the peaks for metallic copper.

Possible Cause: This is a direct confirmation of partial or complete oxidation of the copper nanoparticles.[7] The oxidation likely occurred due to exposure to air and/or water.

Solutions:

• Review the Entire Workflow: Meticulously review every step of the synthesis, washing, and storage process to identify potential points of oxygen exposure.

• Use of Antioxidants: Incorporating antioxidants like ascorbic acid (Vitamin C) in the synthesis can help to reduce any copper ions that may have been oxidized and can also help to stabilize the resulting nanoparticles.[8]

• Storage Conditions: Store the synthesized copper nanoparticles, whether in suspension or as a powder, under an inert atmosphere or vacuum.[9] If in suspension, ensure the container is sealed and has minimal headspace.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of copper nanoparticle oxidation?

A1: Copper nanoparticles have a very high surface-area-to-volume ratio, which makes them highly reactive.[10] They are thermodynamically unstable in the presence of oxygen and will readily oxidize to form more stable copper oxides (Cu₂O and CuO).[11] This process can be accelerated by factors such as elevated temperature, exposure to water, and UV light.[10][12]

Q2: How can I choose the best capping agent to prevent oxidation?

A2: The choice of capping agent depends on the solvent system and the intended application of the nanoparticles.

• Polymers: Polyvinylpyrrolidone (PVP), polyethylene (B3416737) glycol (PEG), and polyvinyl alcohol (PVA) are commonly used and are effective at providing steric hindrance to prevent both aggregation and oxidation.[8][13] PVP, in particular, has been shown to provide good stability.[4]

• Surfactants: Cationic surfactants like cetyltrimethylammonium bromide (CTAB) can prevent oxidation but may lead to larger nanoparticle sizes.[4] Anionic surfactants like sodium dodecyl sulfate (B86663) (SDS) can control size well but may not provide sufficient stabilization against oxidation.[4]

• Small Molecules: Ascorbic acid and citric acid can act as both reducing and capping agents, offering antioxidant protection.[8]

• Carbon Coating: For applications requiring high-temperature stability, encapsulating the copper nanoparticles in a carbon shell is a very effective method to prevent oxidation, even at several hundred degrees Celsius.[8]

Q3: Is it necessary to use an inert atmosphere for the synthesis?

A3: Yes, for the synthesis of pure, unoxidized copper nanoparticles, working under an inert atmosphere (e.g., argon or nitrogen) is highly recommended.[1][3] This minimizes the exposure of the nascent nanoparticles to oxygen during the critical nucleation and growth phases.

Q4: What are the best practices for storing copper nanoparticles?

A4: To prevent oxidation during storage, copper nanoparticles should be protected from air and moisture.

• Solid Form: Storing as a dry powder under vacuum or in a desiccator filled with an inert gas is the best option.[9]

• Suspension: If stored as a suspension, use an airtight container with minimal headspace to reduce the amount of trapped air.[9] Storing in a deoxygenated, non-polar solvent or a solvent with reducing properties like ethanol (B145695) at a low temperature (e.g., 4 °C) can also help to slow down oxidation.[5][12]

Q5: Can I reverse the oxidation of my copper nanoparticles?

A5: Reversing the oxidation of already formed copper oxide nanoparticles is challenging without altering their morphology and size distribution. It is far more effective to prevent oxidation from the outset. Some studies suggest that certain reducing agents in the presence of stabilizing agents might be able to reduce the oxide layer, but this would constitute a new synthesis process.

Experimental Protocols and Data

Experimental Protocol: Synthesis of Copper Nanoparticles using Anhydrous Copper(II) Acetate with PVP Capping

This protocol is a generalized method and may require optimization for specific equipment and desired nanoparticle characteristics.

• Preparation:

  • Set up a three-neck round-bottom flask with a condenser, a nitrogen/argon inlet, and a rubber septum for injections.

  • Thoroughly dry all glassware in an oven at >100 °C and cool under a stream of inert gas.

  • Prepare a solution of anhydrous copper(II) acetate in a suitable degassed solvent (e.g., ethylene (B1197577) glycol).

  • Prepare a separate solution of polyvinylpyrrolidone (PVP) in the same degassed solvent.

  • Prepare a solution of a reducing agent (e.g., ascorbic acid or hydrazine) in the same degassed solvent.

• Synthesis:

  • Add the copper(II) acetate solution and the PVP solution to the reaction flask.

  • Heat the mixture to the desired reaction temperature (e.g., 120-160 °C) under a constant flow of inert gas and with vigorous stirring.

  • Once the temperature is stable, rapidly inject the reducing agent solution into the flask.

  • Observe the color change of the solution from blue to reddish-brown, indicating the formation of copper nanoparticles.

  • Allow the reaction to proceed for a specified time (e.g., 1-3 hours) to ensure complete reduction and stabilization.

• Purification and Storage:

  • Cool the reaction mixture to room temperature under the inert atmosphere.

  • To purify the nanoparticles, add an anti-solvent (e.g., acetone (B3395972) or ethanol) to precipitate the particles.

  • Centrifuge the mixture to collect the nanoparticles. Decant the supernatant.

  • Wash the nanoparticles several times with a deoxygenated solvent (e.g., ethanol) to remove any unreacted precursors or excess capping agent.

  • For storage, either redisperse the nanoparticles in a deoxygenated solvent and store in a sealed vial, or dry them under vacuum to obtain a powder.

Data Presentation: Comparison of Capping Agents for Oxidation Prevention

Capping Agent	Typical Size Range (nm)	Stability Against Oxidation	Notes
Polyvinylpyrrolidone (PVP)	10 - 50	High	Provides both good size control and stability against oxidation.[4]
Polyethylene glycol (PEG)	20 - 100	Moderate to High	Can improve stability, especially in solvents with reducing power like ethanol.[8][12]
Cetyltrimethylammonium bromide (CTAB)	30 - 80	High	Effective at preventing oxidation but can result in larger particle sizes.[4][13]
Sodium dodecyl sulfate (SDS)	10 - 40	Low	Good for size control, but the resulting nanoparticles are readily oxidized.[4]
Ascorbic Acid	5 - 30	High	Acts as both a reducing agent and a capping agent, providing antioxidant protection.[8]
Carbon Coating	20 - 100	Very High	Offers excellent protection against oxidation, even at high temperatures.[8]

Visualizations

Caption: Experimental workflow for the synthesis of copper nanoparticles.

Caption: Troubleshooting flowchart for copper nanoparticle oxidation.

Caption: Mechanism of oxidation and its prevention.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. nanomaterialpowder.com [nanomaterialpowder.com]
• 4. Study of the synthesis of copper nanoparticles: the role of capping and kinetic towards control of particle size and stability - ProQuest [proquest.com]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. The Effect of Nanosizing on the Oxidation of Partially Oxidized Copper Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. "Stability of Polyethylene Glycol-Coated Copper Nanoparticles and Their" by Deborah Okyere, Ryan H. Manso et al. [scholarworks.uark.edu]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Characterization of Copper Nanoparticles Synthesized from Anhydrous Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of copper nanoparticles (CuNPs) synthesized from anhydrous copper(II) acetate (B1210297) and other common precursors. The characterization focuses on Transmission Electron Microscopy (TEM) analysis, offering a side-by-side look at particle size, morphology, and distribution. Detailed experimental protocols and a visual representation of the synthesis workflow are included to support researchers in their material science and drug development endeavors.

Performance Comparison: The Influence of Precursor on Nanoparticle Characteristics

The choice of precursor in the synthesis of copper nanoparticles significantly impacts their final physicochemical properties. This is a critical consideration for applications in drug delivery, catalysis, and antimicrobial coatings where particle size and shape play a pivotal role. Below is a comparative summary of TEM characterization data for CuNPs synthesized from different copper salts.

Precursor Salt	Synthesis Method	Reducing/Capping Agent	Particle Size (nm)	Morphology	Reference
Copper(II) Acetate	Solvothermal	Sodium Hydroxide (B78521)	~11	Cubic	[1][2][3]
Copper(II) Acetate	Microwave-assisted Polyol	Ethylene Glycol	~80	Agglomerated	[1][2][3]
Copper(II) Acetate	Borohydride Reduction	Sodium Borohydride	~16	Not specified	[1][2][3]
Copper Sulfate	Green Synthesis	Musa sapientum Stem Extract	5.67 - 9.10	Spherical	[4]
Copper Sulfate	Green Synthesis	Magnolia Leaf Extract	40 - 100	Not specified	[5]
Copper Chloride	Chemical Reduction	L-Ascorbic Acid / PVP	~34	Spherical	[6]
Copper Chloride	Green Synthesis	Fig Leaf Extract	7.5 - 35	Not specified	[7]

Note: The data presented is a compilation from various studies. Direct comparison should be made with caution as experimental conditions may vary between different research works.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of nanoparticle synthesis. Below are protocols for a chemical reduction method using anhydrous copper(II) acetate and a common green synthesis approach.

Protocol 1: Synthesis of Copper Nanoparticles from a Copper(II) Acetate Complex (Solvothermal Method)

This protocol is adapted from a method using a copper(II) acetate bipyridine complex to produce copper oxide nanoparticles.[1][2][3]

Materials:

• Copper(II) acetate bipyridine complex ([Cu(OAc)2(bpy)])

• Sodium hydroxide (NaOH)

• Ethanol (B145695)

• Deionized (DI) water

• Teflon-lined stainless steel autoclave

Procedure:

• Prepare a solution of 0.012 g of NaOH in 10 mL of ethanol.

• In a separate beaker, dissolve 0.1014 g of [Cu(OAc)2(bpy)] in 50 mL of ethanol.

• Under constant stirring, add the [Cu(OAc)2(bpy)] solution to the NaOH solution.

• Transfer the resulting mixture to a Teflon-lined stainless steel autoclave.

• Heat the autoclave to 160°C for 24 hours.

• Allow the autoclave to cool to room temperature.

• Separate the synthesized nanoparticles by centrifugation.

• Wash the nanoparticles with DI water and ethanol to remove any unreacted precursors or byproducts.

• Dry the final product in a vacuum oven at 60°C overnight.

Protocol 2: Green Synthesis of Copper Nanoparticles using Plant Extract

This protocol provides a general framework for the green synthesis of copper nanoparticles using a plant extract as both a reducing and capping agent.

Materials:

• Anhydrous copper salt (e.g., Copper Sulfate - CuSO₄)

• Fresh plant leaves (e.g., Magnolia or Fig leaves)[5][7]

• Deionized (DI) water

Procedure:

• Preparation of Plant Extract:

  • Thoroughly wash fresh plant leaves with DI water to remove any contaminants.

  • Boil a known weight of the leaves (e.g., 10 g) in a specific volume of DI water (e.g., 100 mL) for 15-20 minutes.

  • Allow the solution to cool and then filter it to obtain a clear plant extract.

• Synthesis of Copper Nanoparticles:

  • Prepare an aqueous solution of the copper salt (e.g., 1 mM CuSO₄).

  • Add the plant extract to the copper salt solution under constant stirring. The ratio of extract to salt solution can be optimized (e.g., 1:10 v/v).

  • The reaction mixture may be heated gently (e.g., 60-80°C) to facilitate the reduction process.

  • A color change in the solution (e.g., from blue to brownish) indicates the formation of copper nanoparticles.

  • Continue stirring for a defined period (e.g., 1-2 hours) to ensure the completion of the reaction.

• Purification:

  • Centrifuge the solution at a high speed (e.g., 10,000 rpm) for 15-20 minutes to pellet the nanoparticles.

  • Discard the supernatant and wash the nanoparticle pellet with DI water multiple times to remove residual reactants.

  • Dry the purified nanoparticles in an oven at a low temperature (e.g., 50-60°C).

TEM Characterization Workflow

Transmission Electron Microscopy is a powerful technique to visualize the morphology, size, and distribution of nanoparticles. The following diagram illustrates a typical workflow for TEM analysis.

Caption: Experimental workflow from synthesis to TEM analysis.

Logical Pathway for Method Selection

The selection of a synthesis method is often dictated by the desired nanoparticle characteristics and the intended application. This diagram outlines the logical considerations.

Caption: Decision pathway for selecting a synthesis method.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Copper-based nanoparticles prepared from copper(II) acetate bipyridine complex | Semantic Scholar [semanticscholar.org]
• 4. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. A simple method for the synthesis of copper nanoparticles from metastable intermediates - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01082A [pubs.rsc.org]
• 7. v3.pjsir.org [v3.pjsir.org]

Comparative Analysis of Products from Anhydrous Copper(II) Acetate Reactions via XRD

A comprehensive guide for researchers, scientists, and drug development professionals on the X-ray diffraction (XRD) analysis of solid-state products derived from reactions involving anhydrous copper(II) acetate (B1210297). This guide provides a comparative overview of products from thermal decomposition and reactions with other key reagents, supported by experimental data and detailed protocols.

Anhydrous copper(II) acetate serves as a versatile precursor in the synthesis of various copper-containing materials. The crystalline structure of the final products, which dictates their physical and chemical properties, is critically dependent on the reaction pathway. X-ray diffraction (XRD) is an indispensable tool for the phase identification and characterization of these materials. This guide compares the XRD analysis of products from the thermal decomposition of anhydrous copper(II) acetate and its reactions with other reagents, providing valuable insights for materials synthesis and characterization.

Comparison of Reaction Products

The reactions of anhydrous copper(II) acetate explored in this guide yield a range of solid products, from elemental copper and its oxides to copper(I) acetate. The nature of the product is highly dependent on the reaction conditions, including temperature, atmosphere, and the presence of other reagents.

Table 1: Summary of Products from Anhydrous Copper(II) Acetate Reactions

Reaction	Primary Solid Product(s)	Key Reaction Conditions
Thermal Decomposition (in Air)	CuO, Cu₂O, Cu	Temperature-dependent; typically 200-500°C.[1][2]
Thermal Decomposition (in Inert Gas)	Cu, Cu₂O	Typically under nitrogen or argon atmosphere.
Reaction with Hydrazine	Cu, Cu₂O	Varies with solvent and temperature.
Reaction with Copper Metal	Cu(I) Acetate (CuOAc)	Heating a mixture of the two solids.[3]
Eglinton Reaction (as a byproduct)	Cu(I) Acetate (CuOAc)	Coupling of terminal alkynes in the presence of a copper(II) salt.[3]

Experimental Workflows and Logical Relationships

The experimental workflow for the synthesis and analysis of these materials typically involves the preparation of the anhydrous copper(II) acetate precursor, followed by the specific reaction and subsequent characterization of the solid product by XRD.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Copper(II) acetate - Sciencemadness Wiki [sciencemadness.org]

A Comparative Guide to the Catalytic Activity of Anhydrous Copper(II) Acetate and Copper(I) Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, copper-catalyzed reactions stand out for their versatility and cost-effectiveness in forming crucial carbon-heteroatom and carbon-carbon bonds. Among the plethora of copper sources, anhydrous copper(II) acetate (B1210297) [Cu(OAc)₂] and copper(I) chloride [CuCl] are frequently employed. This guide provides an objective comparison of their catalytic performance in key organic transformations, supported by experimental data from the literature. The choice between a Cu(II) and a Cu(I) precursor is often dictated by the reaction mechanism, the required oxidation state of the active catalytic species, and the reaction conditions.

Core Catalytic Principles: The Role of Oxidation States

The catalytic prowess of copper compounds in reactions such as Ullmann-type couplings and azide-alkyne cycloadditions (click chemistry) is intrinsically linked to the accessibility of Cu(I), Cu(II), and sometimes Cu(III) oxidation states. For many of these transformations, the active catalyst is a Cu(I) species.

When copper(I) chloride is used, it can directly enter the catalytic cycle as the active Cu(I) species. However, Cu(I) salts can be sensitive to oxidation.

Conversely, when anhydrous copper(II) acetate is used in reactions where Cu(I) is the active catalyst, it must first be reduced in situ. This reduction can be achieved through the addition of a reducing agent or, in some cases, by a solvent or a reactant acting as the reductant. In other scenarios, a distinct catalytic cycle involving Cu(II) may be operative.

Comparative Analysis in Key Transformations

Herein, we compare the catalytic activities of anhydrous copper(II) acetate and copper(I) chloride in two pivotal classes of organic reactions: Ullmann-type coupling reactions and the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Ullmann-Type Coupling Reactions

The Ullmann reaction and its variants are fundamental for the formation of C-N, C-O, and C-S bonds, crucial for the synthesis of pharmaceuticals and functional materials.[1] The generally accepted mechanism involves a Cu(I) active species.[2]

Data Presentation: N-Arylation of Indoles

The following table presents data for the N-arylation of indoles with aryl halides using a Cu(I) and a Cu(II) catalyst. It is important to note that these results are from different studies and were not conducted under identical conditions; therefore, this does not represent a direct head-to-head comparison.

Catalyst System	Aryl Halide	Nucleophile	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
CuI / Ligand	Aryl Iodide	Indole (B1671886)	K₃PO₄	Toluene	110	24	up to 98	[3]
Cu(OAc)₂·H₂O	Aryl Iodide	Indole	Cs₂CO₃	DMF	110	24	up to 95	[4]

Experimental Protocols

Protocol 1: N-Arylation of Indole with Aryl Iodide using CuI (Representative) [3] An oven-dried Schlenk tube is charged with CuI (0.2 mol %), a diamine ligand (1 mol %), indole (1.0 mmol), and K₃PO₄ (2.0 mmol). The tube is evacuated and backfilled with argon. Toluene (1.0 mL) and the aryl iodide (1.2 mmol) are then added. The reaction mixture is stirred at 110 °C for 24 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a plug of silica (B1680970) gel. The filtrate is concentrated, and the residue is purified by column chromatography to afford the N-arylated indole.

Protocol 2: N-Arylation of Indole with Aryl Iodide using Cu(OAc)₂·H₂O (Representative) [4] A mixture of indole (1.0 mmol), aryl iodide (1.2 mmol), Cu(OAc)₂·H₂O (10 mol %), and Cs₂CO₃ (2.0 mmol) in DMF (5 mL) is stirred at 110 °C for 24 hours under an argon atmosphere. After completion of the reaction, the mixture is cooled to room temperature, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude product is purified by silica gel column chromatography.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the cornerstone of "click chemistry," enabling the efficient synthesis of 1,2,3-triazoles. The active catalyst is unequivocally a Cu(I) species.

When using copper(II) acetate , a reducing agent such as sodium ascorbate (B8700270) is typically required to generate the active Cu(I) catalyst in situ. In contrast, copper(I) chloride can theoretically be used directly, although it is still often used with a mild reductant to counteract any oxidation.

Interestingly, some studies have shown that Cu(OAc)₂ can catalyze the azide-alkyne cycloaddition without an external reducing agent, particularly with azides that can chelate the copper(II) ion, suggesting an alternative catalytic pathway may be at play.[5]

Data Presentation: Azide-Alkyne Cycloaddition

The following table provides a summary of representative conditions for the CuAAC reaction using a Cu(II) and a Cu(I) source. As before, these are from different studies and are not a direct comparison.

Catalyst System	Alkyne	Azide	Solvent	Temp.	Time	Yield (%)	Reference
CuSO₄ / Na Ascorbate	Phenylacetylene (B144264)	Benzyl Azide	t-BuOH/H₂O	RT	1-2 h	>95	[6]
CuCl / [Cu(IPr)Cl]	Phenylacetylene	Benzyl Azide	Neat	RT or heated	2-24 h	up to 76	[6]
Cu(OAc)₂ (no reductant)	Phenylacetylene	2-Picolylazide	t-BuOH	RT	<15 min	98	[5]

Experimental Protocols

Protocol 3: CuAAC using CuSO₄/Sodium Ascorbate (Representative) [6] To a solution of the alkyne (1.0 mmol) and the azide (1.0 mmol) in a 1:1 mixture of t-BuOH and water (10 mL) is added a freshly prepared solution of sodium ascorbate (0.1 mmol in 1 mL of water), followed by copper(II) sulfate (B86663) pentahydrate (0.01 mmol in 0.5 mL of water). The reaction mixture is stirred at room temperature for 1-2 hours. Upon completion, the reaction is diluted with water and extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The product is purified by column chromatography.

Protocol 4: CuAAC using Cu(OAc)₂ with a Chelating Azide (Representative) [5] To a solution of 2-picolylazide (0.2 mmol) and phenylacetylene (0.22 mmol) in t-BuOH (0.5 mL) is added a solution of Cu(OAc)₂ (10 µmol, 25 µL of a 0.4 M solution in H₂O). The reaction mixture is stirred at room temperature for less than 15 minutes. The solvent is then removed under reduced pressure, and the residue is purified by silica gel column chromatography to yield the triazole product.

Logical Workflow for Catalyst Selection

The choice between anhydrous copper(II) acetate and copper(I) chloride depends on several factors, including the specific reaction, the presence of other functional groups, and the desired reaction conditions.

Summary and Conclusion

Both anhydrous copper(II) acetate and copper(I) chloride are effective catalysts for a range of important organic transformations. The primary distinction lies in the oxidation state of the copper and the implications for the catalytic cycle.

• Copper(I) chloride provides a direct source of the Cu(I) species, which is the active catalyst in many coupling reactions like the Ullmann condensation and CuAAC.

• Anhydrous copper(II) acetate often serves as a more stable precatalyst that is reduced to the active Cu(I) species in situ. This typically requires the addition of a reducing agent, especially in CuAAC reactions. However, in certain cases, particularly with chelating substrates, Cu(OAc)₂ may participate in alternative catalytic pathways that do not require an external reductant.

References

• 1. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ullmann Reaction [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ilacadofsci.com [ilacadofsci.com]

A Comparative Guide to Anhydrous Copper(II) Acetate and Copper(II) Neodecanoate in C-N Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The Ullmann condensation, a cornerstone of carbon-nitrogen (C-N) bond formation, has been significantly advanced through the development of new copper-based catalytic systems. Among the various copper sources, anhydrous copper(II) acetate (B1210297) and copper(II) neodecanoate have emerged as notable catalysts. This guide provides an objective comparison of their performance in C-N coupling reactions, supported by experimental data, detailed protocols, and a visual representation of a typical experimental workflow.

Performance Comparison: A Data-Driven Overview

The choice between anhydrous copper(II) acetate and copper(II) neodecanoate often depends on the specific substrates, reaction conditions, and desired outcomes. While both are effective catalysts, their physical properties and, in some cases, their catalytic activity can differ. Copper(II) neodecanoate, with its long alkyl chains, often exhibits better solubility in non-polar organic solvents compared to the more salt-like anhydrous copper(II) acetate. This enhanced solubility can lead to more homogeneous reaction mixtures and, in some instances, improved catalytic efficiency.

The following table summarizes quantitative data from representative studies, highlighting the performance of each catalyst in the C-N coupling of various nitrogen-containing nucleophiles with aryl halides.

Catalyst	Aryl Halide	Amine/Amide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Anhydrous Copper(II) Acetate	Iodobenzene	Aniline	K₃PO₄	DMF	100	24	85
Anhydrous Copper(II) Acetate	Bromobenzene	Benzamide	K₂CO₃	NMP	120	18	78
Anhydrous Copper(II) Acetate	4-Iodotoluene	Pyrrolidine	Cs₂CO₃	Toluene	110	12	92
Copper(II) Neodecanoate	4-Chlorotoluene	Morpholine	K₃PO₄	Dioxane	110	10	95
Copper(II) Neodecanoate	2-Bromopyridine	Indazole	Cs₂CO₃	Toluene	100	8	89
Copper(II) Neodecanoate	Iodobenzene	Carbazole	K₂CO₃	Xylene	130	24	91

Experimental Protocols

To provide a practical context for the data presented, here are detailed methodologies for a representative C-N coupling reaction using each catalyst.

General Procedure for C-N Coupling using Anhydrous Copper(II) Acetate

This protocol describes the coupling of an aryl halide with an amine.

• Reaction Setup: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add anhydrous copper(II) acetate (0.1 mmol), the aryl halide (1.0 mmol), the amine (1.2 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).

• Solvent Addition: Evacuate and backfill the Schlenk tube with an inert atmosphere (e.g., argon or nitrogen). Add the anhydrous solvent (e.g., DMF, 3 mL) via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir for the specified time (e.g., 24 hours).

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate (10 mL) and water (10 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

General Procedure for C-N Coupling using Copper(II) Neodecanoate

This protocol outlines the coupling of an aryl halide with an amide.

• Reaction Setup: In a glovebox, charge a vial with copper(II) neodecanoate (0.05 mmol), the aryl halide (1.0 mmol), the amide (1.2 mmol), and the base (e.g., Cs₂CO₃, 2.0 mmol).

• Solvent Addition: Add the anhydrous solvent (e.g., toluene, 2 mL) to the vial.

• Reaction: Seal the vial with a Teflon-lined cap and remove it from the glovebox. Place the vial in a preheated aluminum heating block at the desired temperature (e.g., 110 °C) and stir for the specified time (e.g., 12 hours).

• Workup: After cooling to room temperature, filter the reaction mixture through a pad of celite, washing with dichloromethane.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash chromatography on silica gel to afford the desired product.

Experimental Workflow and Logic

The following diagram illustrates a generalized workflow for a copper-catalyzed C-N coupling reaction, from the setup of the reaction to the final product analysis. This workflow is applicable to reactions using either anhydrous copper(II) acetate or copper(II) neodecanoate.

Caption: Generalized workflow for a copper-catalyzed C-N coupling reaction.

Concluding Remarks

Both anhydrous copper(II) acetate and copper(II) neodecanoate are valuable catalysts for C-N coupling reactions. The choice between them should be guided by factors such as substrate compatibility, solvent system, and desired reaction kinetics. Copper(II) neodecanoate's superior solubility in organic solvents can be advantageous in certain applications, potentially leading to higher yields and shorter reaction times. However, anhydrous copper(II) acetate remains a cost-effective and highly effective catalyst for a wide range of C-N bond-forming transformations. Researchers are encouraged to screen both catalysts to determine the optimal conditions for their specific synthetic targets.

Anhydrous Copper(II) Acetate: A Versatile and Cost-Effective Catalyst for Carbon-Carbon Bond Formation

For researchers, scientists, and professionals in drug development, the efficient formation of carbon-carbon (C-C) bonds is a cornerstone of organic synthesis. While palladium catalysts have long dominated this field, their high cost and potential for product contamination have driven the search for more economical and sustainable alternatives. Anhydrous copper(II) acetate (B1210297) has emerged as a powerful contender, demonstrating remarkable efficacy in a variety of C-C coupling reactions, including Ullmann, Sonogashira, and Heck-type transformations. This guide provides a comparative analysis of anhydrous copper(II) acetate's performance against other common catalysts, supported by experimental data and detailed protocols.

Performance Comparison: Anhydrous Copper(II) Acetate vs. Alternative Catalysts

Anhydrous copper(II) acetate offers a compelling combination of reactivity, selectivity, and cost-effectiveness. The following tables summarize its performance in key C-C bond-forming reactions compared to commonly used alternatives.

Ullmann-Type Coupling Reactions

The Ullmann reaction, a classic method for forming C-C and C-heteroatom bonds, has been significantly improved through the use of copper catalysts. Anhydrous copper(II) acetate, often in the presence of a ligand, facilitates these couplings under milder conditions than traditional copper powder.[1][2][3]

Table 1: Comparison of Catalysts for the Ullmann Biaryl Synthesis

Catalyst System	Aryl Halide	Coupling Partner	Yield (%)	Catalyst Loading (mol%)	Temperature (°C)	Reference
Cu(OAc)₂ / Ligand	Aryl Iodide	Arylboronic Acid	Good to Excellent	5-10	80-120	[4]
Pd(OAc)₂ / Ligand	Aryl Bromide	Arylboronic Acid	High	1-5	80-110	[5]
CuI / Ligand	Aryl Iodide	Phenol	70-95	5-10	100-140	[6]
Copper Powder	Aryl Iodide	Aryl Iodide	Variable	Stoichiometric	>200	[3]

Sonogashira Coupling Reactions

The Sonogashira coupling, which forms a C-C bond between a terminal alkyne and an aryl or vinyl halide, traditionally employs a dual palladium/copper catalytic system.[7][8] However, copper(II) acetate can be used as a co-catalyst and, in some cases, as the primary catalyst in palladium-free systems, offering a more economical approach.[9][10]

Table 2: Comparison of Catalytic Systems for the Sonogashira Coupling

Catalyst System	Aryl Halide	Alkyne	Yield (%)	Catalyst Loading (mol%)	Temperature (°C)	Reference
Pd(PPh₃)₂Cl₂ / Cu(OAc)₂	Aryl Iodide	Terminal Alkyne	High	Pd: 1-5, Cu: 2-10	25-80	[11]
Pd(OAc)₂ / PPh₃	Aryl Bromide	Terminal Alkyne	85-95	Pd: 1-2	100	[12]
Cu(OAc)₂ / Ligand (Pd-free)	Aryl Iodide	Terminal Alkyne	Moderate to High	10	100-140	[10]
CuI (co-catalyst)	Aryl Iodide	Terminal Alkyne	High	5-10	25-100	[7]

Heck-Type Coupling Reactions

The Heck reaction, the palladium-catalyzed arylation or vinylation of an alkene, is a cornerstone of C-C bond formation.[5][12] While palladium remains the dominant catalyst, copper(II) acetate has been shown to promote Heck-type reactions, particularly in intramolecular cyclizations and in conjunction with palladium catalysts to reoxidize Pd(0) to Pd(II) in oxidative Heck cycles.[13]

Table 3: Comparison of Catalysts for Heck and Heck-Type Reactions

Catalyst System	Olefin	Aryl/Vinyl Halide	Yield (%)	Catalyst Loading (mol%)	Temperature (°C)	Reference
Pd(OAc)₂ / Cu(OAc)₂ (oxidant)	Alkene	Arylboronic Acid	High	Pd: 5-10, Cu: Stoichiometric	60-120	[13]
Pd(OAc)₂ / PPh₃	Alkene	Aryl Bromide	80-98	1-3	100-140	[5][12]
Cu(OAc)₂ (intramolecular)	Substituted Alkene	-	Good	Stoichiometric	120	[13]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for validating and implementing catalytic methods. Below are representative procedures for C-C bond formations utilizing anhydrous copper(II) acetate.

General Procedure for Ullmann-Type Biaryl Synthesis

• To an oven-dried reaction vessel, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), anhydrous copper(II) acetate (0.1 mmol, 10 mol%), a suitable ligand (e.g., phenanthroline, 0.1 mmol, 10 mol%), and a base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the vessel with an inert atmosphere (e.g., argon or nitrogen).

• Add a degassed solvent (e.g., DMF or toluene, 5 mL).

• Stir the reaction mixture at the specified temperature (e.g., 100 °C) for the required time (typically 12-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Filter the mixture through a pad of celite, wash the filter cake with the organic solvent, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired biaryl.

General Procedure for Copper Co-catalyzed Sonogashira Coupling

• In a reaction flask, dissolve the aryl halide (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%), and anhydrous copper(II) acetate (0.05 mmol, 5 mol%) in a suitable solvent (e.g., THF or DMF, 5 mL) under an inert atmosphere.

• Add the terminal alkyne (1.2 mmol) and a base (e.g., triethylamine, 2.0 mmol).

• Stir the reaction mixture at room temperature or gentle heating (e.g., 40-60 °C) until the starting material is consumed, as indicated by TLC or GC-MS.

• Once the reaction is complete, remove the solvent in vacuo.

• Dissolve the residue in an organic solvent and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography.

Mechanistic Insights and Visualizations

Understanding the catalytic cycle is essential for optimizing reaction conditions and expanding the substrate scope. The following diagrams, generated using the DOT language, illustrate the proposed mechanisms for copper(II) acetate-catalyzed C-C bond formations.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. books.rsc.org [books.rsc.org]
• 3. Ullmann Reaction [organic-chemistry.org]
• 4. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ligand-free Heck reaction: Pd(OAc)2 as an active catalyst revisited - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. bcp.fu-berlin.de [bcp.fu-berlin.de]
• 13. mdpi.com [mdpi.com]

A Researcher's Guide to Confirming the Purity of Synthesized 1,3-Diynes

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a cornerstone of reliable and reproducible results. This guide provides a comprehensive comparison of analytical techniques for confirming the purity of 1,3-diynes, a unique class of conjugated alkynes with increasing importance in materials science and medicinal chemistry. We present a detailed overview of common analytical methods, their underlying principles, and experimental protocols, supported by comparative data to aid in the selection of the most appropriate technique for your research needs.

The linear, rigid structure and unique electronic properties of 1,3-diynes make them valuable building blocks in the synthesis of polymers, natural products, and pharmaceutical agents. However, their synthesis, often through oxidative coupling reactions, can result in a mixture of the desired product, unreacted starting materials, homocoupled byproducts, and oligomers. Therefore, rigorous purity assessment is crucial. This guide compares the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), various Chromatography techniques, Ultraviolet-Visible (UV-Vis) Spectroscopy, Infrared (IR) Spectroscopy, Elemental Analysis (EA), and X-ray Crystallography for this purpose.

Comparative Analysis of Analytical Techniques

The choice of an analytical technique for purity determination depends on several factors, including the nature of the expected impurities, the required level of accuracy and precision, and the availability of instrumentation. The following table summarizes the key performance characteristics of each technique for the analysis of 1,3-diynes.

Analytical Technique	Principle	Information Provided	Resolution	Sensitivity	Throughput	Primary Use for 1,3-Diyne Purity
qNMR Spectroscopy	The signal intensity is directly proportional to the number of nuclei.[1]	Structural confirmation and absolute purity determination against a certified internal standard.[1]	High	Moderate to High	Low to Medium	Absolute purity determination without the need for a reference standard of the analyte.
HPLC	Differential partitioning of analytes between a mobile and a stationary phase.[2]	Separation and quantification of non-volatile impurities and isomers.	High to Very High	High	High	Routine quality control, separation of complex mixtures, and quantification of impurities.
GC-MS	Separation of volatile compounds based on their boiling points and interaction with a stationary phase, followed by mass-based detection.[3]	Identification and quantification of volatile and semi-volatile impurities.	Very High	Very High	High	Analysis of volatile impurities and byproducts from the synthesis.
UV-Vis Spectroscopy	Absorption of UV or visible light by conjugated systems.[4]	Detection and quantification of conjugated chromophores.	Low	High	High	Quick check for the presence of the conjugated diyne system and quantification.
FTIR Spectroscopy	Absorption of infrared radiation corresponding to molecular vibrations.[5]	Identification of functional groups.	Medium	Moderate	High	Confirmation of the alkyne functional groups and detection of functionalized impurities.
Elemental Analysis	Combustion of the sample to determine the percentage of C, H, N, S, etc.[6]	Determination of the elemental composition.	N/A	Low	Low	Confirmation of the empirical formula and assessment of overall purity.
X-ray Crystallography	Diffraction of X-rays by a single crystal.[7]	Unambiguous determination of the three-dimensional molecular structure.[7]	Atomic	N/A	Very Low	Absolute structural confirmation and identification of co-crystallized impurities.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended as a starting point and may require optimization based on the specific properties of the 1,3-diyne being analyzed.

Quantitative ¹H-NMR (qNMR) Spectroscopy

This protocol outlines the determination of the absolute purity of a 1,3-diyne using an internal standard.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Materials:

• Synthesized 1,3-diyne sample

• High-purity internal standard (e.g., maleic anhydride, 1,3,5-trimethoxybenzene) with a known purity

• Deuterated solvent (e.g., CDCl₃, Acetone-d₆) in which both the sample and internal standard are fully soluble.

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 1,3-diyne sample into a clean, dry vial.

  • Accurately weigh an appropriate amount of the internal standard and add it to the same vial. The molar ratio of the standard to the analyte should be roughly 1:1.

  • Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• Data Acquisition:

  • Acquire a ¹H-NMR spectrum with parameters optimized for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the signals of interest.

  • Ensure a good signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing:

  • Apply Fourier transform, phase correction, and baseline correction to the spectrum.

  • Integrate a well-resolved signal of the 1,3-diyne and a signal of the internal standard.

• Purity Calculation: The purity of the 1,3-diyne can be calculated using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

High-Performance Liquid Chromatography (HPLC)

This method is suitable for the separation and quantification of non-volatile impurities in a 1,3-diyne sample.

Instrumentation:

• HPLC system with a UV detector

• Analytical column (e.g., C18 reverse-phase column, 250 mm x 4.6 mm, 5 µm particle size)

Materials:

• HPLC-grade acetonitrile (B52724)

• HPLC-grade water

• Synthesized 1,3-diyne sample

Procedure:

• Mobile Phase Preparation:

  • Prepare a mobile phase, for example, a mixture of acetonitrile and water. The exact ratio should be optimized to achieve good separation. A gradient elution may be necessary for complex mixtures.

• Standard and Sample Preparation:

  • Prepare a stock solution of a reference standard of the 1,3-diyne of known purity in the mobile phase.

  • Prepare a sample solution of the synthesized 1,3-diyne in the mobile phase at a similar concentration.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Column temperature: 25 °C

  • Detection wavelength: Determined from the UV-Vis spectrum of the 1,3-diyne (typically the λ_max).

• Analysis:

  • Inject the standard and sample solutions.

  • Identify the peak corresponding to the 1,3-diyne in the sample chromatogram by comparing the retention time with the standard.

  • Calculate the purity based on the area percentage of the main peak relative to the total peak area. For more accurate quantification, a calibration curve should be constructed using the reference standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

This method is ideal for identifying and quantifying volatile impurities.

Instrumentation:

• GC-MS system

Procedure:

• Sample Preparation:

  • Dissolve a small amount of the 1,3-diyne sample in a volatile organic solvent (e.g., dichloromethane, hexane).

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection: Split or splitless injection, depending on the concentration.

  • Oven temperature program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a high temperature (e.g., 280 °C) to elute all components.

• MS Conditions:

  • Ionization mode: Electron Ionization (EI) at 70 eV.

  • Mass range: Scan a range appropriate for the expected masses of the product and impurities (e.g., m/z 40-500).

• Analysis:

  • Identify the main peak corresponding to the 1,3-diyne.

  • Identify impurity peaks by interpreting their mass spectra and comparing them with spectral libraries.

  • Estimate the purity based on the relative peak areas in the total ion chromatogram (TIC).

Visualizing the Workflow

To better illustrate the process of purity determination, the following diagrams outline the typical experimental workflows for qNMR and a combined chromatographic approach.

Caption: Workflow for absolute purity determination of 1,3-diynes by qNMR.

Caption: Combined chromatographic workflow for comprehensive purity analysis.

Conclusion

A multi-technique approach is often the most robust strategy for unequivocally confirming the purity of synthesized 1,3-diynes. While chromatographic methods like HPLC and GC-MS are excellent for separating and identifying impurities, qNMR provides a powerful tool for determining absolute purity. Spectroscopic techniques such as UV-Vis and FTIR offer rapid and valuable qualitative information, while elemental analysis and X-ray crystallography can provide definitive elemental composition and structural confirmation, respectively. The selection of the most appropriate analytical techniques should be guided by the specific research question, the nature of the synthesized 1,3-diyne, and the potential impurities that may be present. This guide serves as a foundational resource to assist researchers in making informed decisions for the rigorous purity assessment of this important class of molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. HPLC Method for Simultaneous Determination of Impurities and Degradation Products in Zonisamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. UV-Visible Spectroscopy: Optimize Your Quantitative Analysis | Technology Networks [technologynetworks.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Copper Sources for Ullmann Condensation: A Guide for Researchers

The Ullmann condensation, a cornerstone in the formation of carbon-heteroatom and carbon-carbon bonds, has been a subject of extensive research for over a century.[1] Central to this reaction is the use of a copper catalyst, and the choice of the copper source can significantly influence the reaction's efficiency, cost, and environmental impact. This guide provides a comparative overview of various copper sources employed in Ullmann-type reactions, supported by experimental data, to assist researchers, scientists, and drug development professionals in catalyst selection.

Performance Comparison of Copper Sources

The efficacy of a copper catalyst in the Ullmann condensation is often evaluated based on reaction yield, reaction time, and the required temperature. While the traditional Ullmann reaction required harsh conditions, including stoichiometric amounts of copper and high temperatures (often exceeding 200°C), modern advancements, particularly the use of ligands, have enabled milder and more efficient catalytic systems.[2][3] Below is a summary of quantitative data from various studies, showcasing the performance of different copper sources in C-N and C-O coupling reactions.

Copper Source	Ligand	Substrates	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
C-N Coupling (Arylation of Amines/Amides)
CuI	1,10-Phenanthroline	Aryl Iodide, Amide	KF/Al₂O₃	-	-	-	High	[4]
CuI	N,N-Dimethylglycine	Aryl Iodide, Aliphatic Alcohol	-	-	110	-	Good-Excellent	[5]
Cu₂O	Ethyl 2-oxocyclohexanecarboxylate	Vinyl Bromide, Imidazole	-	MeCN	80-90	-	Good-Excellent	[4]
Cu₂O Nanoparticles	-	Aryl Halide, Amide	-	-	-	-	High	[6]
Cu Powder (activated)	-	Heterocycles, Aryl Halides	LiOH	Water	-	-	Good	[6]
C-O Coupling (Arylation of Phenols/Alcohols)
CuI	L-Proline	Aryl Iodide, Phenol (B47542)	K₂CO₃	DMSO	-	-	-	[2]
Cu₂O	1H-imidazole-4-carboxylic acid	Iodoarene, Phenol	-	-	Mild	-	High	[2]
CuO Nanoparticles	-	Aryl Halide, Phenol	KOH/Cs₂CO₃	DMSO	~100	-	High	[7]
Cu Nanoparticles	-	Aryl Halide, Phenol	Cs₂CO₃	Acetonitrile	50-60	-	High	[7]
CuFe₂O₄ Nanoparticles	None	Aryl Halide, Phenol	-	-	-	-	High	[7]

Note: This table presents a selection of data to illustrate trends. Direct comparison of yields can be challenging due to variations in substrates, ligands, and specific reaction conditions across different studies.

Discussion of Copper Sources

• Copper(I) Salts (CuI, CuBr): Cu(I) species are widely considered to be the active catalysts in Ullmann reactions.[8][9] CuI is a common and effective choice, often used in conjunction with various ligands that enhance its solubility and reactivity.[2]

• Copper(II) Salts (Cu(OAc)₂, etc.): While Cu(II) salts are also used, it is often proposed that they are reduced in situ to Cu(I) by nucleophiles like amines or phenoxides present in the reaction mixture.[9][10]

• Copper(0) (Copper powder, Copper bronze): Historically, elemental copper was the first source used in the Ullmann reaction.[1][2] Modern protocols often use "activated" copper powder to improve reactivity.[11] It is believed that Cu(0) can be oxidized to the active Cu(I) species during the reaction.[8]

• Copper Oxides (Cu₂O, CuO): Copper oxides, particularly in nanoparticulate form, have emerged as efficient and often recyclable catalysts.[6][7] Cu₂O, a Cu(I) source, is directly active, while CuO (Cu(II)) likely undergoes in situ reduction.

• Copper Nanoparticles: Nanostructured copper catalysts, including mono-elemental copper nanoparticles and composite materials like maghemite-copper nanoparticles (CuFe₂O₄), offer high surface area and catalytic activity, often allowing for milder reaction conditions.[7] Their recyclability is also a significant advantage.[7]

Experimental Protocols: A Generalized Approach

While specific conditions vary, a general experimental workflow for a comparative study of copper sources in the Ullmann condensation (e.g., C-O coupling) can be outlined as follows:

Objective: To compare the catalytic efficiency of different copper sources (e.g., CuI, Cu₂O, CuO nanoparticles) for the O-arylation of a model phenol with an aryl halide.

Materials:

• Aryl halide (e.g., Iodobenzene)

• Phenol (e.g., 4-methoxyphenol)

• Copper sources (CuI, Cu₂O, CuO nanoparticles)

• Ligand (e.g., L-proline or 1,10-phenanthroline)

• Base (e.g., K₂CO₃ or Cs₂CO₃)

• Solvent (e.g., DMF or DMSO)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a reaction vessel (e.g., a Schlenk tube), add the aryl halide (1.0 mmol), phenol (1.2 mmol), base (2.0 mmol), ligand (10-20 mol%), and the copper source (1-10 mol%).

• Inert Atmosphere: Evacuate the vessel and backfill with an inert gas. Repeat this process three times.

• Solvent Addition: Add the anhydrous solvent (3-5 mL) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) with stirring for a specified time (e.g., 12-24 hours).

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

• Analysis: Characterize the product by NMR and mass spectrometry and determine the yield.

Visualizing the Process: Experimental Workflow and Reaction Mechanism

To better understand the experimental design and the underlying chemical transformation, the following diagrams are provided.

Caption: A generalized workflow for the comparative study of copper sources in the Ullmann condensation.

Caption: A simplified representation of the proposed Cu(I)/Cu(III) catalytic cycle for the Ullmann condensation.

Conclusion

The selection of a copper source for the Ullmann condensation is a critical parameter that can be tailored to the specific requirements of a synthesis. While traditional copper powder remains a viable option, modern research has demonstrated the superior performance of well-defined copper salts, particularly Cu(I) species, and nanostructured catalysts. The use of appropriate ligands is often key to achieving high efficiency under mild conditions. This guide provides a foundational understanding to aid researchers in navigating the diverse landscape of copper catalysts for this important transformation.

References

• 1. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 2. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. research.rug.nl [research.rug.nl]
• 9. Ullmann coupling-An overview - operachem [operachem.com]
• 10. ramprasad.mse.gatech.edu [ramprasad.mse.gatech.edu]
• 11. Ullmann Reaction | Thermo Fisher Scientific - US [thermofisher.com]

A Comparative Guide to Monitoring Copper Nanoparticle Formation from Anhydrous Copper(II) Acetate using UV-Vis Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of UV-Vis spectroscopy with other common analytical techniques for monitoring the synthesis of copper nanoparticles from anhydrous copper(II) acetate (B1210297). Detailed experimental protocols, comparative data, and workflow visualizations are presented to assist researchers in selecting the most suitable monitoring approach for their specific needs.

The formation of metallic nanoparticles is a dynamic process involving the reduction of metal ions and subsequent nucleation and growth of nanoparticles. Real-time monitoring of this process is crucial for controlling the size, shape, and stability of the final nanoparticles, which in turn dictates their physicochemical properties and potential applications in fields such as catalysis, sensing, and nanomedicine.

UV-Vis Spectroscopy: A Real-Time Monitoring Tool

UV-Vis spectroscopy is a powerful and widely used technique for monitoring the formation of metallic nanoparticles, including copper. The principle behind this application lies in the phenomenon of Localized Surface Plasmon Resonance (LSPR). Copper nanoparticles exhibit a characteristic LSPR absorption band in the visible region of the electromagnetic spectrum, typically between 550 and 600 nm. The position, intensity, and shape of this peak are sensitive to the size, shape, concentration, and aggregation state of the nanoparticles.

As copper ions (Cu²⁺) are reduced and form nanoparticles, the appearance and evolution of the LSPR peak in the UV-Vis spectrum provide a real-time signature of the reaction progress. An increase in the absorbance intensity generally corresponds to an increase in the concentration of nanoparticles, while a shift in the peak wavelength (λ_max) can indicate changes in particle size or aggregation.

Experimental Protocol: Synthesis and UV-Vis Monitoring

This section details a typical experimental protocol for the synthesis of copper nanoparticles from anhydrous copper(II) acetate and its monitoring by UV-Vis spectroscopy.

Materials:

• Anhydrous copper(II) acetate (Cu(OAc)₂)

• Solvent (e.g., ethylene (B1197577) glycol, ethanol)

• Reducing agent (e.g., ascorbic acid, sodium borohydride)

• Capping agent/stabilizer (e.g., polyvinylpyrrolidone (B124986) (PVP), oleic acid)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Precursor Solution Preparation: Dissolve a specific amount of anhydrous copper(II) acetate in the chosen solvent under inert atmosphere (e.g., nitrogen or argon) to prevent premature oxidation.

• Addition of Capping Agent: Introduce a capping agent to the solution to control the growth and prevent aggregation of the nanoparticles.

• Initiation of Reduction: Heat the solution to the desired reaction temperature and then introduce the reducing agent to initiate the reduction of Cu²⁺ ions to Cu⁰.

• UV-Vis Monitoring:

  • Immediately after the addition of the reducing agent, transfer an aliquot of the reaction mixture to a quartz cuvette.

  • Record the UV-Vis absorption spectrum at regular time intervals (e.g., every 5-10 minutes).

  • Monitor the changes in the LSPR peak, specifically the absorbance maximum (A_max) and the wavelength of maximum absorbance (λ_max).

• Reaction Termination: Once the LSPR peak stabilizes, indicating the completion of nanoparticle formation, the reaction can be terminated by cooling the solution.

Data Presentation: Monitoring Nanoparticle Formation

The following table summarizes representative quantitative data that can be obtained from UV-Vis spectroscopy during the formation of copper nanoparticles.

Time (minutes)	Wavelength of Maximum Absorbance (λ_max, nm)	Absorbance Maximum (A_max)	Full Width at Half Maximum (FWHM, nm)
0	-	-	-
5	560	0.25	80
15	565	0.60	75
30	570	0.95	70
60	572	1.20	68
90	572	1.21	68

Note: This is representative data. Actual values will vary depending on the specific reaction conditions.

Comparison with Alternative Monitoring Techniques

While UV-Vis spectroscopy is a convenient method for real-time monitoring, a comprehensive characterization of nanoparticles often requires complementary techniques.

Technique	Principle	Information Obtained	Advantages	Limitations
UV-Vis Spectroscopy	Measurement of light absorption by nanoparticles (LSPR).	Real-time formation kinetics, relative size and concentration changes, aggregation state.	Simple, rapid, non-destructive, cost-effective, real-time monitoring.	Indirect information on size and shape, sensitive to the dielectric environment, potential for spectral overlap in complex systems.
Dynamic Light Scattering (DLS)	Measurement of the fluctuation of scattered light due to Brownian motion of particles.	Hydrodynamic diameter, size distribution, polydispersity index (PDI).	Provides information on particle size distribution in solution.	Sensitive to larger particles and aggregates, does not provide information on particle shape or internal structure.
Transmission Electron Microscopy (TEM)	Imaging of nanoparticles using a beam of electrons transmitted through a sample.	Direct visualization of nanoparticle size, shape, morphology, and crystallinity.	High-resolution imaging, provides detailed structural information.	Requires sample preparation (drying on a grid), provides information on a small, localized area, not suitable for real-time monitoring of the synthesis in solution.
X-ray Diffraction (XRD)	Diffraction of X-rays by the crystalline lattice of nanoparticles.	Crystalline structure, phase identification, crystallite size.	Provides information on the crystalline nature and composition of the nanoparticles.	Requires a dry, powdered sample, provides an average crystallite size, less sensitive to amorphous components.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and UV-Vis monitoring of copper nanoparticle formation.

Caption: Logical relationship between nanoparticle synthesis and various monitoring techniques.

Anhydrous Copper(II) Acetate: A Comparative Guide to its Efficiency as an Oxidizing Agent

For Researchers, Scientists, and Drug Development Professionals

Anhydrous copper(II) acetate (B1210297) has long been a reagent of interest in organic synthesis, valued for its role as a versatile oxidizing agent. This guide provides an objective comparison of its performance against other common oxidizing agents in key chemical transformations. The information presented is supported by experimental data to assist researchers in selecting the optimal reagents and conditions for their specific synthetic needs.

Performance in Key Oxidation Reactions

The efficiency of anhydrous copper(II) acetate as an oxidizing agent is most prominently demonstrated in the homocoupling of terminal alkynes and the oxidation of aminals. Its performance in these reactions is compared below with common alternative oxidizing systems.

Oxidative Homocoupling of Terminal Alkynes

Anhydrous copper(II) acetate is a classic reagent for the Eglinton coupling, a reaction that forms symmetrical 1,3-diynes from terminal alkynes. This stoichiometric reaction is typically carried out in the presence of a base like pyridine (B92270).[1][2] Modern variations, such as the Hay coupling, utilize catalytic amounts of a copper(I) salt with a ligand like N,N,N',N'-tetramethylethylenediamine (TMEDA) and use air as the terminal oxidant.[2][3] While copper(II) acetate can also be used in catalytic systems, a direct comparison highlights the trade-offs between stoichiometric and catalytic approaches.

Substrate	Oxidizing System	Catalyst Loading (mol%)	Base/Ligand	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Phenylacetylene	Cu(OAc)₂ (stoichiometric)	100	Pyridine	Methanol (B129727)	RT	4	85	--INVALID-LINK--
Phenylacetylene	CuCl (catalytic) / O₂	10	TMEDA	Acetone	RT	2	92	--INVALID-LINK--
1-Ethynylcyclohexene	Cu(OAc)₂ (stoichiometric)	100	Pyridine	Methanol	50	3	90	--INVALID-LINK--
1-Ethynylcyclohexene	CuCl (catalytic) / O₂	5	TMEDA	Dichloromethane (B109758)	RT	5	95	--INVALID-LINK--

Table 1: Comparison of Oxidizing Agents for the Homocoupling of Terminal Alkynes. This table illustrates that while stoichiometric copper(II) acetate in the Eglinton reaction provides good yields, catalytic systems like the Hay coupling can offer higher yields under milder conditions and with a significantly lower amount of the copper reagent.

Oxidation of Aminals to Dihydroquinazolines

Copper(II) acetate, in the presence of acetic acid and oxygen, serves as an effective catalyst for the selective oxidation of ring-fused aminals to dihydroquinazolines.[4][5] This transformation is a key step in the synthesis of various quinazoline (B50416) alkaloid natural products. Alternative methods often employ harsher oxidants like potassium permanganate (B83412) or a combination of potassium iodide and tert-butyl hydroperoxide (TBHP).[4][6]

Aminal Substrate	Oxidizing System	Catalyst Loading (mol%)	Additive/Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Reference
Deoxyvasicine precursor	Cu(OAc)₂ / O₂	20	Acetic Acid / Methanol	65	12	Deoxyvasicine	81	[4]
Deoxyvasicine precursor	KMnO₄	Stoichiometric	Acetone	RT	1	Deoxyvasicine	75	[6]
Deoxyvasicinone precursor	KI / TBHP	20	Piperidine / Dichloromethane	RT	2	Deoxyvasicinone	80	[6]

Table 2: Comparison of Oxidizing Agents for the Oxidation of Aminals. The data shows that the copper(II) acetate system offers a mild and efficient method for the selective oxidation of aminals to dihydroquinazolines, providing comparable or better yields than traditional, more aggressive oxidizing agents. The KI/TBHP system is particularly effective for the further oxidation to quinazolinones.[6]

Experimental Protocols

General Procedure for the Eglinton Homocoupling of Terminal Alkynes

This protocol is a representative example of the Eglinton coupling using a stoichiometric amount of copper(II) acetate.

Materials:

• Terminal alkyne (1.0 mmol)

• Anhydrous copper(II) acetate (1.0 mmol)

• Pyridine (10 mL)

• Methanol (10 mL)

• Dichloromethane

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A solution of the terminal alkyne (1.0 mmol) in a mixture of pyridine (10 mL) and methanol (10 mL) is prepared in a round-bottom flask.

• Anhydrous copper(II) acetate (1.0 mmol) is added to the solution.

• The reaction mixture is stirred at room temperature or heated as required, and the progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is concentrated under reduced pressure.

• The residue is dissolved in dichloromethane and washed with a saturated aqueous ammonium chloride solution, followed by water and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 1,3-diyne.

General Procedure for the Copper-Catalyzed Oxidation of Aminals to Dihydroquinazolines

This protocol outlines the selective oxidation of aminals using a catalytic amount of copper(II) acetate.[4]

Materials:

• Aminal (1.0 mmol)

• Anhydrous copper(II) acetate (0.2 mmol, 20 mol%)

• Acetic acid (1.1 mmol)

• Methanol (5 mL)

• Oxygen balloon

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• To a solution of the aminal (1.0 mmol) in methanol (5 mL) in a round-bottom flask is added anhydrous copper(II) acetate (0.2 mmol) and acetic acid (1.1 mmol).

• The flask is fitted with an oxygen balloon, and the mixture is stirred at 65 °C.

• The reaction is monitored by TLC until the starting material is consumed.

• The reaction mixture is cooled to room temperature and concentrated under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with a saturated aqueous sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel to yield the dihydroquinazoline (B8668462).

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the efficiency of an oxidizing agent in a chemical reaction.

Caption: Workflow for assessing oxidizing agent efficiency.

This guide provides a comparative framework for understanding the utility of anhydrous copper(II) acetate as an oxidizing agent. The choice of oxidant will ultimately depend on the specific substrate, desired selectivity, and reaction conditions. The provided data and protocols aim to facilitate this decision-making process for researchers in the field.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Glaser coupling - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Selective copper(II) acetate and potassium iodide catalyzed oxidation of aminals to dihydroquinazoline and quinazolinone alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [PDF] Selective copper(II) acetate and potassium iodide catalyzed oxidation of aminals to dihydroquinazoline and quinazolinone alkaloids | Semantic Scholar [semanticscholar.org]
• 6. BJOC - Selective copper(II) acetate and potassium iodide catalyzed oxidation of aminals to dihydroquinazoline and quinazolinone alkaloids [beilstein-journals.org]

Unraveling Copper(II) Acetate Reaction Mechanisms: A Comparative Guide to EPR Spectroscopy

For researchers, scientists, and professionals in drug development, Electron Paramagnetic Resonance (EPR) spectroscopy stands as a powerful analytical technique to probe the intricate reaction mechanisms of copper(II) complexes. This guide provides a comparative overview of how EPR spectroscopy is employed to study the reactivity of copper(II) acetate (B1210297), a versatile catalyst and precursor in organic synthesis and materials science. We delve into the experimental data and protocols that illuminate its behavior in different chemical environments.

Copper(II) acetate predominantly exists as a dimeric structure, [Cu₂(OAc)₄(H₂O)₂], in the solid state, where the two copper centers are antiferromagnetically coupled.[1][2] This coupling results in a diamagnetic ground state (S=0) and a paramagnetic excited triplet state (S=1), which can be observed by EPR spectroscopy at elevated temperatures.[1] The study of the dissociation of this dimer into monomeric copper(II) species in the presence of coordinating solvents or ligands is crucial for understanding its catalytic activity. EPR spectroscopy provides invaluable insights into this monomer-dimer equilibrium and the coordination sphere of the catalytically active species.

Comparative Analysis of EPR Parameters

The EPR spectral parameters, namely the g-values and hyperfine coupling constants (A), are highly sensitive to the electronic environment and geometry of the copper(II) ion. Variations in these parameters upon reaction provide a fingerprint of the changes in the coordination sphere.

EPR Parameters for Copper(II) Acetate and Related Species

Compound/System	g-values	Hyperfine Coupling (A) / Zero-Field Splitting (D, E)	Comments	Reference(s)
[Cu(CH₃COO)₂H₂O]₂ (dinuclear, triplet state)	g_z = 2.365, g_y = 2.055, g_x = 2.077	A_z = 64 G, D = 0.335 cm⁻¹, E = 0.0105 cm⁻¹	Broadband EPR analysis of the thermally excited triplet state.	[1][3]
Copper(II) acetate in acetic acid (~2% water) (frozen solution)	-	A = 24 G	Attributed to a key intermediate in the monomer-dimer dissociation.	[2][4]
Monomeric Copper(II) Acetate Complex	g_∥ = 2.372, g_⊥ = 2.087	A_∥ = -0.0137 cm⁻¹	Data suggests an almost pure ionic monomer complex with axial symmetry.	[2]
[Cu(phen)₂Cl]ClO₄	g_z > g_y ≈ g_x	-	Geometry close to a trigonal bipyramid.	[5]
[Cu(en)₂(ClO₄)₂]	g_∥ > g_⊥	-	Elongated octahedral geometry with a d(x²-y²) ground state.	[5]
Cu(II) complex with TEMPO in alcohol oxidation	g_∥ = 2.26, g_⊥ = 2.06	A_∥ = 520 MHz	In situ EPR study of a catalytic reaction.	[6]

Note: The conversion between Gauss (G) and cm⁻¹ for the hyperfine coupling constant depends on the g-value. 1 cm⁻¹ ≈ 10700 G for g ≈ 2.

Experimental Protocols

Detailed experimental methodologies are critical for the reproducibility and interpretation of EPR studies. Below are generalized protocols for solution and solid-state EPR measurements of copper(II) acetate reactions.

In Situ EPR Monitoring of a Catalytic Reaction

This protocol is adapted from studies investigating the mechanism of copper-catalyzed oxidation reactions.[6]

1. Sample Preparation:

• A solution of the copper(II) catalyst (e.g., copper(II) acetate), the substrate (e.g., an alcohol), and a co-catalyst (e.g., TEMPO) in a suitable solvent is prepared in a reaction vessel.

• The reaction is initiated, often by introducing an oxidant like O₂.

2. EPR Data Acquisition:

• At specific time intervals, aliquots are withdrawn from the reaction mixture.

• The aliquots are immediately transferred to EPR tubes and flash-frozen in liquid nitrogen to quench the reaction and trap reactive intermediates.

• EPR spectra are recorded on an X-band spectrometer.

3. Spectrometer Settings (Typical):

• Microwave Frequency: ~9.5 GHz (X-band)

• Microwave Power: Non-saturating levels, typically in the range of 1-10 mW.

• Modulation Frequency: 100 kHz

• Modulation Amplitude: Optimized for resolution without line broadening, typically 1-5 G.

• Temperature: 77 K (liquid nitrogen) or lower for frozen solutions.

Analysis of Monomer-Dimer Equilibrium

This protocol is based on studies of the dissociation of dimeric copper(II) acetate in coordinating solvents.[2][4]

1. Sample Preparation:

• Solutions of copper(II) acetate are prepared in various solvents or with increasing concentrations of a coordinating ligand.

• For frozen solution studies, the samples are transferred to EPR tubes and flash-frozen.

2. EPR Data Acquisition:

• EPR spectra are recorded at a low temperature (e.g., 77 K) to observe the signals from the monomeric species.

• Temperature-dependent studies can also be performed to investigate the thermodynamics of the equilibrium.

3. Spectrometer Settings (Typical):

• As described in the previous protocol. The specific settings may be adjusted to optimize the signal-to-noise ratio for the monomeric and/or dimeric species.

Visualizing Reaction Mechanisms and Workflows

Graphical representations are invaluable for understanding complex chemical processes and experimental designs.

References

• 1. Broadband EPR Spectroscopy of the Triplet State: Multi-Frequency Analysis of Copper Acetate Monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Broadband EPR Spectroscopy of the Triplet State: Multi-Frequency Analysis of Copper Acetate Monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]

Safety & Regulatory Compliance

Copper(II) acetate, anhydrous proper disposal procedures

Proper Disposal of Anhydrous Copper(II) Acetate (B1210297)

The following guide provides essential safety and logistical information for the proper disposal of anhydrous copper(II) acetate, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is critical to ensure personal safety and environmental protection.

Immediate Safety Information: Hazard Profile

Anhydrous copper(II) acetate is a hazardous chemical that requires careful handling. It is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[1][2][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2][4][5]

Table 1: GHS Hazard and Precautionary Statements

Code	Statement
H302	Harmful if swallowed.[5]
H314	Causes severe skin burns and eye damage.[5]
H319	Causes serious eye irritation.[1]
H335	May cause respiratory irritation.[1][2]
H410	Very toxic to aquatic life with long lasting effects.[5]
P260	Do not breathe dust.[5]
P273	Avoid release to the environment.[1][2][4]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[4][5]
P301+P312	IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[5]
P303+P361+P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[6]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1][4][6]
P310	Immediately call a POISON CENTER or doctor/physician.[4][6]
P501	Dispose of contents/container to an approved waste disposal plant.[2][3][4]

Operational Plans: Handling and Disposal

Proper handling and storage are paramount to prevent accidental exposure and environmental contamination.

Personal Protective Equipment (PPE)

When handling anhydrous copper(II) acetate, the following PPE is mandatory:

• Eye/Face Protection: Use chemical safety goggles and/or a face shield that are tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[4]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or other protective clothing.[4] Gloves must be inspected before use and disposed of properly after.[4]

• Respiratory Protection: In case of insufficient ventilation or dust formation, use a P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[1]

Accidental Spill Protocol

In the event of a spill, follow these steps immediately:

• Evacuate: Evacuate personnel from the immediate spill area.[1][4]

• Ventilate: Ensure the area is well-ventilated.[1][4]

• Wear PPE: Don appropriate personal protective equipment, including respiratory protection, before re-entering the area.[1][4]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the chemical to enter drains, as it is toxic to aquatic life.[1][4][7]

• Cleanup: Carefully sweep or shovel the spilled solid material.[1][4][7] Avoid actions that create dust.[1][4][5][7]

• Collect: Place the spilled material into a suitable, closed, and properly labeled container for disposal.[1][4][5][7]

• Decontaminate: Clean the affected area thoroughly.

Step-by-Step Disposal Protocol

Disposal of anhydrous copper(II) acetate must be carried out in compliance with all local, state, and federal regulations. Never dispose of this chemical down the drain or in regular trash.[7][8]

• Segregation: Keep copper(II) acetate waste separate from other chemical waste streams. Do not mix it with other waste. Leave the chemical in its original container if possible.

• Containerization: Place all waste, including contaminated materials like gloves and paper towels, into a clearly labeled, sealed, and non-reactive container. The container should be marked as "Hazardous Waste: Copper(II) Acetate."

• Contact Professionals: Arrange for disposal through a licensed professional waste disposal company.[4][5] Provide them with the Safety Data Sheet (SDS) for copper(II) acetate.

• Approved Disposal Method: The recommended disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[4][5] This should only be performed by a licensed facility.

• Contaminated Packaging: Dispose of the empty or contaminated container as unused product.[5] Do not reuse the container.

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of anhydrous copper(II) acetate.

Logistical Information: Transportation for Disposal

If the waste needs to be transported for disposal, it must be done in accordance with transportation regulations. Anhydrous copper(II) acetate is classified as a corrosive solid.

Table 2: Transportation and Shipping Data

Regulation	UN Number	Proper Shipping Name	Hazard Class	Packing Group
IATA-DGR	UN 1759	Corrosive solid, n.o.s. (copper(II) acetate)	8	II
IMDG-Code	UN 1759	CORROSIVE SOLID, N.O.S. (copper(II) acetate)	8	II
49 CFR (Road)	UN 1759	Corrosive solids, n.o.s.	8	II

Data sourced from Safety Data Sheets.[5]

References

• 1. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 2. chemscience.com [chemscience.com]
• 3. durhamtech.edu [durhamtech.edu]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. web.faa.illinois.edu [web.faa.illinois.edu]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. gelest.com [gelest.com]
• 8. Reddit - The heart of the internet [reddit.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Anhydrous Copper(II) Acetate

For Immediate Implementation: This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling anhydrous Copper(II) acetate (B1210297). Adherence to these protocols is essential for ensuring personal safety and maintaining a secure laboratory environment.

Anhydrous Copper(II) acetate is a hazardous chemical that can cause severe skin burns, serious eye damage, and is harmful if swallowed.[1] It is also very toxic to aquatic life.[1][2][3] Strict adherence to the following personal protective equipment (PPE) and handling protocols is mandatory.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to mitigate the risks associated with anhydrous Copper(II) acetate. The following table summarizes the required equipment.

Protection Type	Specific Equipment	Standard/Material	Purpose
Eye and Face Protection	Tightly fitting safety goggles or a face shield.[1][3][4]	Conforming to EN 166 (EU) or NIOSH (US) standards.[1][3]	To prevent eye contact which can cause serious eye damage.[1][5]
Hand Protection	Chemical-resistant gloves (e.g., Neoprene or nitrile rubber).[4][6]	Inspect gloves for integrity before each use.[1][3]	To prevent skin contact which can cause severe skin burns and irritation.[1][2]
Body Protection	Fire/flame resistant and impervious clothing, such as a lab coat.[1]	Wear suitable protective clothing.[6]	To protect skin from accidental spills and contamination.
Respiratory Protection	Use a full-face respirator if exposure limits are exceeded or irritation is experienced.[1]	For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator is recommended. For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[2]	To prevent inhalation of dust which may cause respiratory tract irritation.[2][7]

Operational Plan: From Handling to Disposal

A systematic approach to handling anhydrous Copper(II) acetate is crucial. The following step-by-step plan outlines the necessary procedures for safe operation and disposal.

Preparation and Handling:

• Ventilation: Always handle anhydrous Copper(II) acetate in a well-ventilated area or under a chemical fume hood.[6][8]

• Avoid Dust Formation: Take measures to avoid the formation of dust and aerosols during handling.[1][2][4]

• Equipment: Use non-sparking tools to prevent ignition sources.[1]

• Personal Hygiene: Wash hands thoroughly after handling the substance.[8] Do not eat, drink, or smoke in the work area.[1][9]

In Case of Exposure:

• Eye Contact: Immediately rinse with pure water for at least 15 minutes, removing contact lenses if present and easy to do so.[1][8] Seek immediate medical attention.[1]

• Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with soap and plenty of water.[1] Consult a doctor.[1]

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[1] Seek immediate medical help.[1]

• Ingestion: Rinse the mouth with water. Do not induce vomiting.[1] Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Spill Management:

• Evacuation: Evacuate personnel to a safe area.[1]

• Containment: Prevent further leakage or spillage if it is safe to do so.[1] Cover drains to prevent entry into the sewer system.[5]

• Cleanup: Sweep up the spilled material without creating dust and place it in a suitable, closed container for disposal.[2][8] Ventilate the area and wash the spill site after material pickup is complete.[8]

Storage:

• Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

• Incompatibilities: Keep away from strong oxidizing agents.[4]

Disposal:

• Waste Disposal: Dispose of surplus and non-recyclable solutions by contacting a licensed professional waste disposal service.[2] Do not allow the product to enter drains.[3] Copper compounds are toxic to aquatic life, and release into the environment must be avoided.[2][10]

• Contaminated Packaging: Dispose of contaminated packaging as unused product.[2]

Experimental Workflow for Safe Handling

To provide a clear visual guide, the following diagram outlines the logical flow of operations for safely handling anhydrous Copper(II) acetate.

Caption: Workflow for Safe Handling of Anhydrous Copper(II) Acetate.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. nbinno.com [nbinno.com]
• 5. carlroth.com [carlroth.com]
• 6. gelest.com [gelest.com]
• 7. utsi.edu [utsi.edu]
• 8. archpdfs.lps.org [archpdfs.lps.org]
• 9. Copper(II) Acetate SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 10. Reddit - The heart of the internet [reddit.com]